1-Ethyl-3-methylimidazolium hydrogen sulfate

• CAS: 412009-61-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]), a prominent member of the imidazolium-based ionic liquids, has garnered significant attention in various scientific and industrial fields. Its unique combination of properties, including low volatility, high thermal stability, and tunable solvency, makes it a versatile medium for organic synthesis, catalysis, electrochemistry, and biomass processing.[1][2] This technical guide provides an in-depth overview of the core physical properties of [EMIM][HSO4], presenting quantitative data, outlining experimental methodologies for their determination, and illustrating a key application workflow.

Core Physical and Chemical Properties

The fundamental characteristics of 1-Ethyl-3-methylimidazolium hydrogen sulfate are summarized below.

Property	Value
CAS Number	412009-61-1
Molecular Formula	C6H12N2O4S
Molecular Weight	208.05 g/mol [1][3] / 208.24 g/mol [4][5]
Appearance	Colorless to slightly yellow liquid[2]
Purity	≥ 95% to 99%[1][2]

Quantitative Physical Properties

The following tables present a consolidated summary of the key physical properties of [EMIM][HSO4] as reported in the literature. It is important to note that variations in reported values can arise from differences in purity, water content, and the specific experimental conditions employed.

Table 1: Density and Viscosity

Temperature (°C)	Density (g/cm³)	Viscosity (cP)
Ambient	1.37	Not Specified
20	Not Specified	Not Specified
25	Not Specified	1510[4]
28	1.36[4]	Not Specified
Not Specified	1.442[1][3]	680[1][3]

Table 2: Thermal Properties

Property	Value
Melting Point	-23 °C[4]
Glass Transition Temperature (Tg)	-70.1 °C[1][3]
Decomposition Temperature	270 °C[1][3][6]

Table 3: Electrical Properties

Temperature (°C)	Conductivity (mS/cm)	Molar Conductivity (S·cm²/mol)
20	0.50[4]	Not Specified
Ambient	2 - 3[1][3]	Not Specified
100	Not Specified	2.890[1][6]

Table 4: Other Properties

Property	Value
Refractive Index (n20D)	1.50[2]
Solubility of Alumina (at 20°C)	3.81 g/L[1][6]

Experimental Protocols

The characterization of the physical properties of 1-Ethyl-3-methylimidazolium hydrogen sulfate involves a suite of analytical techniques. While detailed, specific protocols from the cited literature are not available, the following outlines the general methodologies employed for determining the key parameters of ionic liquids.

1. Density Measurement: The density of ionic liquids is typically determined using a vibrating tube densimeter. A small sample of the ionic liquid is introduced into a U-shaped tube, which is then electromagnetically excited to vibrate at its characteristic frequency. The frequency of vibration is dependent on the mass of the tube and its contents. By calibrating the instrument with fluids of known density (such as dry air and pure water), the density of the sample can be accurately determined. Measurements are often performed over a range of temperatures by controlling the temperature of the sample cell with a Peltier system.[7][8]

2. Viscosity Measurement: Viscosity is commonly measured using a rotational viscometer or a falling-ball viscometer. In a rotational viscometer, the torque required to rotate a spindle submerged in the ionic liquid at a constant angular velocity is measured. This torque is directly proportional to the viscosity of the fluid. A falling-ball viscometer measures the time it takes for a ball of known size and density to fall through the ionic liquid under the influence of gravity. The viscosity is then calculated using Stokes' law. Temperature control is crucial for accurate viscosity measurements as it is highly temperature-dependent.[7][8]

3. Conductivity Measurement: The ionic conductivity is determined using a conductivity cell connected to a conductometer. The cell, consisting of two platinum electrodes with a known cell constant, is filled with the ionic liquid. An alternating current is applied to the electrodes to prevent electrolysis, and the resistance of the sample is measured. The conductivity is then calculated as the reciprocal of the resistance, corrected for the cell constant. Measurements are typically carried out over a range of temperatures in a thermostatically controlled bath.

4. Thermal Analysis (Melting Point, Glass Transition, and Decomposition Temperature): Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the primary techniques for thermal characterization.

• DSC: A sample of the ionic liquid and a reference are subjected to a controlled temperature program (heating or cooling at a constant rate). The difference in heat flow required to maintain the sample and reference at the same temperature is measured. Endothermic transitions like melting or glass transitions, and exothermic events like decomposition, are detected as changes in the heat flow. The melting point is the peak temperature of the melting endotherm, while the glass transition is observed as a step change in the heat capacity.[6]

• TGA: A sample's mass is continuously monitored as its temperature is increased in a controlled atmosphere. The decomposition temperature is typically reported as the onset temperature at which significant mass loss begins. TGA provides information on the thermal stability of the ionic liquid.[6]

Application Workflow: Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate

The following diagram illustrates a typical synthetic pathway for 1-Ethyl-3-methylimidazolium hydrogen sulfate, a crucial process for its application in various chemical processes.

Caption: Synthetic workflow for 1-Ethyl-3-methylimidazolium hydrogen sulfate.

Conclusion

1-Ethyl-3-methylimidazolium hydrogen sulfate exhibits a compelling set of physical properties that underpin its broad utility in modern chemistry. This guide has provided a consolidated view of its key characteristics, offering researchers and industry professionals a foundational understanding for its application. The variability in reported data underscores the importance of precise control over experimental parameters and highlights the need for standardized characterization protocols. As research into ionic liquids continues to expand, a thorough comprehension of their physical properties will remain paramount for the development of innovative and sustainable chemical processes.

References

• 1. innospk.com [innospk.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 1-乙基-3-甲基咪唑硫酸氢盐--Lanzhou Greenchem ILs (Center for Greenchemistry and catalysis), LICP, CAS. Ionic Liquids [ionike.com]
• 4. 1-Ethyl-3-methylimidazolium hydrogensulfate, >98% | IoLiTec [iolitec.de]
• 5. 1-Ethyl-3-methylimidazolium hydrogen sulfate | C6H12N2O4S | CID 16217215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 1-Ethyl-3-methylimidazolium Hydrogen Sulfate: Chemical Structure and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and stability of the ionic liquid, 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]). The information is tailored for researchers, scientists, and professionals in drug development who utilize or are considering this compound in their work.

Chemical Structure

1-Ethyl-3-methylimidazolium hydrogen sulfate is an ionic liquid with the chemical formula C6H12N2O4S and a molecular weight of approximately 208.24 g/mol .[1] Its CAS number is 412009-61-1. This salt is composed of a 1-Ethyl-3-methylimidazolium ([EMIM]+) cation and a hydrogen sulfate (HSO4)- anion.

The [EMIM]+ cation consists of a five-membered imidazolium ring substituted with an ethyl group at one nitrogen atom and a methyl group at the other. The hydrogen sulfate anion is characterized by a central sulfur atom tetrahedrally bonded to four oxygen atoms, with one oxygen atom protonated.

Caption: Molecular structure of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate.

Stability Profile

The stability of an ionic liquid is a critical parameter for its application. This section details the thermal, hydrolytic, and electrochemical stability of [EMIM][HSO4].

Thermal Stability

[EMIM][HSO4] exhibits high thermal stability, making it suitable for applications requiring elevated temperatures. Thermogravimetric analysis (TGA) has shown that this ionic liquid is stable at temperatures below 270°C.[2][3]

Temperature (°C)	Weight Loss (%)	Stability
< 270	Minimal	Stable
> 270	Significant	Decomposition

Experimental Protocol: Thermogravimetric Analysis (TGA)

• Instrument: A thermogravimetric analyzer.

• Sample Size: 5-10 mg of [EMIM][HSO4].

• Crucible: Alumina or platinum pan.

• Atmosphere: Inert atmosphere, typically nitrogen, with a constant flow rate (e.g., 20-50 mL/min).

• Heating Rate: A linear heating rate, commonly 10 °C/min.

• Temperature Range: Typically from ambient temperature to 600 °C or higher, until complete decomposition is observed.

• Data Analysis: The weight loss of the sample is recorded as a function of temperature. The onset of decomposition is determined by the intersection of the baseline tangent and the tangent of the decomposition curve.

Hydrolytic Stability

The hydrogen sulfate anion is the conjugate base of sulfuric acid, a strong acid, which contributes to the hydrolytic stability of [EMIM][HSO4]. Unlike some ionic liquids with anions that are susceptible to hydrolysis (e.g., [BF4]- or [PF6]-), the [HSO4]- anion is stable in the presence of water. In fact, the related ionic liquid, 1-ethyl-3-methylimidazolium ethylsulfate, has been observed to hydrolyze in water to form the more stable 1-ethyl-3-methylimidazolium hydrogen sulfate and ethanol. This indicates that [EMIM][HSO4] is a product of hydrolysis rather than a reactant, highlighting its stability in aqueous environments.

Experimental Protocol: Hydrolytic Stability Assessment (NMR Spectroscopy)

• Sample Preparation: A known concentration of [EMIM][HSO4] is dissolved in D2O (deuterium oxide).

• Instrumentation: A high-resolution Nuclear Magnetic Resonance (NMR) spectrometer.

• Measurement: 1H NMR and 13C NMR spectra are recorded at different time intervals (e.g., 0, 24, 48, and 72 hours) and/or temperatures.

• Data Analysis: The spectra are analyzed for the appearance of new peaks or changes in the chemical shifts of existing peaks, which would indicate the formation of degradation products. The stability is confirmed if no significant changes are observed over the monitored period.

Electrochemical Stability

The electrochemical stability window (ESW) of an ionic liquid is the potential range over which it is neither oxidized nor reduced. This is a crucial property for its use in electrochemical applications such as batteries and capacitors. The ESW is determined by the electrochemical stability of both the cation and the anion.

Electrode Process	Potential (V)
Anodic Limit (Oxidation)	Determined by the oxidation of the HSO4- anion.
Cathodic Limit (Reduction)	Determined by the reduction of the [EMIM]+ cation.

Experimental Protocol: Cyclic Voltammetry (CV)

• Electrochemical Cell: A three-electrode setup is typically used, consisting of a working electrode (e.g., glassy carbon, platinum, or gold), a reference electrode (e.g., Ag/AgCl or a quasi-reference electrode like a silver wire), and a counter electrode (e.g., platinum wire or mesh).

• Electrolyte: A solution of the ionic liquid, often with a supporting electrolyte if needed, though the ionic liquid itself can serve as the electrolyte.

• Procedure: The potential of the working electrode is swept linearly with time between two set potential limits (the vertex potentials). The current response is measured as a function of the applied potential.

• Data Analysis: The electrochemical window is determined by the potential range where no significant faradaic current (due to oxidation or reduction of the ionic liquid) is observed. The anodic and cathodic limits are typically defined as the potentials at which the current density reaches a certain threshold value.

Caption: Key factors influencing the stability of [EMIM][HSO4].

Synthesis

A common method for the synthesis of 1-Ethyl-3-methylimidazolium hydrogen sulfate involves a two-step process. The first step is the quaternization of N-methylimidazole with an ethylating agent, followed by an anion exchange or hydrolysis step.

Experimental Protocol: Synthesis of [EMIM][HSO4]

• Step 1: Synthesis of 1-Ethyl-3-methylimidazolium Ethylsulfate ([EMIM][EtSO4])

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine N-methylimidazole and a suitable solvent (or perform the reaction neat).

  • Slowly add diethyl sulfate to the flask while stirring. The reaction is exothermic, so the addition rate should be controlled to maintain a safe temperature.

  • After the addition is complete, continue stirring the mixture at a controlled temperature (e.g., 50°C) for several hours until the reaction is complete, which can be monitored by techniques like TLC or NMR.

  • The resulting product, [EMIM][EtSO4], is often a viscous liquid. Wash the product with a non-polar solvent like ethyl acetate to remove any unreacted starting materials. The ionic liquid will form a separate layer.

  • Remove the solvent under reduced pressure.

• Step 2: Hydrolysis to 1-Ethyl-3-methylimidazolium Hydrogen Sulfate ([EMIM][HSO4])

  • The synthesized [EMIM][EtSO4] is then hydrolyzed. This can be achieved by reacting it with a stoichiometric amount of sulfuric acid or by controlled hydrolysis with water.

  • The reaction mixture is stirred until the conversion to [EMIM][HSO4] is complete.

  • The final product is then purified, for example, by removing any volatile byproducts under vacuum.

Caption: General synthesis workflow for [EMIM][HSO4].

This guide provides a foundational understanding of the chemical structure and stability of 1-Ethyl-3-methylimidazolium hydrogen sulfate. For specific applications, it is recommended to consult detailed research articles and perform appropriate validation experiments.

References

• 1. 1-乙基-3-甲基咪唑硫酸氢盐--Lanzhou Greenchem ILs (Center for Greenchemistry and catalysis), LICP, CAS. Ionic Liquids [ionike.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate and Its Application in the Electrolysis of Aluminum [jproeng.com]

An In-depth Technical Guide on the Synthesis and Characterization of 1-Ethyl-3-methylimidazolium hydrogen sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of the ionic liquid 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO₄). The document details the experimental protocols for its preparation and purification, along with a thorough analysis of its physicochemical and spectroscopic properties.

Physicochemical Properties

1-Ethyl-3-methylimidazolium hydrogen sulfate is a room-temperature ionic liquid known for its high thermal stability and utility as a solvent and catalyst in various chemical processes.[1] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₆H₁₂N₂O₄S	[1]
Molecular Weight	208.24 g/mol
CAS Number	412009-61-1	[1]
Appearance	Pale yellow, viscous to sticky liquid	[2]
Purity	>95-99%	[1][3]
Melting Point	-23 °C
Glass Transition Temp.	-70.1 °C	[1]
Decomposition Temp.	270 °C	[1][4][5]
Density	1.36 - 1.442 g/cm³	[1][6]
Viscosity	680 - 1510 cP (at 25 °C)	[1][6]
Conductivity	0.50 - 3 mS/cm	[1][6]
Refractive Index	1.50	[2]

Synthesis Protocol

The synthesis of 1-Ethyl-3-methylimidazolium hydrogen sulfate can be achieved through a two-step process involving the quaternization of N-methylimidazole followed by anion exchange. A plausible and commonly employed synthetic route is detailed below, adapted from procedures for similar imidazolium-based ionic liquids.

Step 1: Synthesis of 1-Ethyl-3-methylimidazolium Halide (e.g., Bromide)

This initial step involves the quaternization of N-methylimidazole with an ethyl halide.

• Reactants:

  • N-methylimidazole

  • Ethyl bromide (or other suitable ethylating agent)

  • Solvent (e.g., toluene or solvent-free)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine equimolar amounts of N-methylimidazole and ethyl bromide. The reaction can be performed neat or in a solvent like toluene.

  • Heat the reaction mixture with stirring. A typical reaction temperature is around 50-70 °C.

  • Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC). The reaction is typically complete within 2-24 hours.

  • Upon completion, two layers will form. The upper layer is the solvent (if used) and unreacted starting materials, while the lower layer is the desired 1-Ethyl-3-methylimidazolium bromide.

  • Separate the lower ionic liquid layer.

  • Wash the product with a non-polar solvent like ethyl acetate or ether to remove any unreacted starting materials.

  • Dry the product under vacuum to remove any residual solvent.

Step 2: Anion Exchange to form 1-Ethyl-3-methylimidazolium hydrogen sulfate

The halide anion of the intermediate product is then exchanged for a hydrogen sulfate anion.

• Reactants:

  • 1-Ethyl-3-methylimidazolium bromide (from Step 1)

  • Sulfuric acid (H₂SO₄)

  • Solvent (e.g., water or ethanol)

• Procedure:

  • Dissolve the 1-Ethyl-3-methylimidazolium bromide in a suitable solvent like water or ethanol.

  • Slowly add an equimolar amount of concentrated sulfuric acid to the solution while stirring. The addition should be done carefully in an ice bath to control the exothermic reaction.

  • Stir the reaction mixture at room temperature for several hours to ensure complete anion exchange.

  • The resulting product is 1-Ethyl-3-methylimidazolium hydrogen sulfate dissolved in the solvent, along with the hydrobromic acid byproduct.

  • Remove the solvent and the volatile hydrobromic acid under reduced pressure.

  • The final product is a viscous liquid.

Purification:

If the resulting ionic liquid is colored, it can be purified by dissolving it in deionized water and treating it with activated decolorizing charcoal. The mixture is heated (e.g., at 65 °C) for several hours, then filtered. The water is subsequently removed under vacuum to yield the purified ionic liquid.

Synthesis Workflow Diagram

Caption: A schematic overview of the two-step synthesis and purification process for [EMIM]HSO₄.

Characterization

The synthesized 1-Ethyl-3-methylimidazolium hydrogen sulfate is characterized by various analytical techniques to confirm its structure and purity.

3.1. Spectroscopic Analysis

Technique	Description	Key Findings
FT-IR Spectroscopy	Provides information about the functional groups present in the molecule.	The spectrum would confirm the presence of the imidazolium ring C-H and C-N stretching vibrations, as well as the characteristic S=O and S-O stretching bands of the hydrogen sulfate anion.
NMR Spectroscopy	Confirms the chemical structure and purity of the compound.	¹H NMR: Shows characteristic peaks for the protons on the imidazolium ring and the ethyl and methyl groups. ¹³C NMR: Confirms the carbon framework of the cation.

3.2. Thermal Analysis

Technique	Description	Key Findings
Thermogravimetric Analysis (TGA)	Determines the thermal stability and decomposition temperature.	[EMIM]HSO₄ is thermally stable up to 270 °C.[1][4][5]
Differential Scanning Calorimetry (DSC)	Measures the glass transition temperature and melting point.	A glass transition temperature of approximately -70.1 °C is observed.[1]

Characterization Workflow Diagram

Caption: The workflow for the analytical characterization of synthesized [EMIM]HSO₄.

Safety Information

1-Ethyl-3-methylimidazolium hydrogen sulfate is a hygroscopic and corrosive substance. It can cause severe skin burns and eye damage. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All procedures should be carried out in a well-ventilated fume hood.

This technical guide provides a foundational understanding of the synthesis and characterization of 1-Ethyl-3-methylimidazolium hydrogen sulfate. Researchers are encouraged to consult the cited literature for further details and to adapt the protocols based on their specific laboratory conditions and safety procedures.

References

• 1. innospk.com [innospk.com]
• 2. labproinc.com [labproinc.com]
• 3. ionike.com [ionike.com]
• 4. Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate and Its Application in the Electrolysis of Aluminum [jproeng.com]
• 5. researchgate.net [researchgate.net]
• 6. 1-Ethyl-3-methylimidazolium hydrogensulfate, >98% | IoLiTec [iolitec.de]

An In-Depth Technical Guide to 1-Ethyl-3-methylimidazolium Hydrogen Sulfate ([EMIM]HSO4)

CAS Number: 412009-61-1

Molecular Formula: C₆H₁₂N₂O₄S

Molecular Weight: 208.24 g/mol [1]

This technical guide provides a comprehensive overview of the ionic liquid 1-ethyl-3-methylimidazolium hydrogen sulfate, presented for researchers, scientists, and drug development professionals. The guide details its physicochemical properties, synthesis, and key applications, with a focus on experimental protocols and underlying principles.

Physicochemical Properties

[EMIM]HSO4 is an imidazolium-based ionic liquid known for its unique combination of properties, including low volatility, high thermal stability, and excellent solvation capabilities for a wide range of organic and inorganic compounds.[2] These characteristics position it as a versatile and environmentally friendlier alternative to traditional volatile organic solvents.[2]

The key physicochemical properties of [EMIM]HSO4 are summarized in the table below for easy reference and comparison.

Property	Value	References
Appearance	Colorless to yellowish liquid	[2]
Molecular Weight	208.24 g/mol	[1]
Purity	>95%
Melting Point	-23 °C
Decomposition Temperature	270 °C	[3]
Density	1.36 g/cm³ (at 28 °C)
Viscosity	1510 cP (at 25 °C)
Ionic Conductivity	0.50 mS/cm (at 20 °C)
Solubility of Alumina	3.81 g/L (at 20 °C)	[3]

Synthesis of [EMIM]HSO4

The synthesis of 1-ethyl-3-methylimidazolium hydrogen sulfate is typically achieved through a two-step process involving the quaternization of 1-methylimidazole followed by anion exchange. A representative laboratory-scale synthesis protocol is detailed below.

Experimental Protocol: Synthesis of [EMIM]HSO4

Materials:

• 1-methylimidazole

• Ethyl halide (e.g., bromoethane or chloroethane)

• Sulfuric acid (H₂SO₄)

• Suitable solvent (e.g., toluene or solvent-free)

• Ethyl acetate (for washing)

• Deionized water

Procedure:

Step 1: Synthesis of 1-Ethyl-3-methylimidazolium Halide ([EMIM]X)

• In a three-necked flask equipped with a reflux condenser and a dropping funnel, place 1-methylimidazole.

• Slowly add a stoichiometric equivalent of an ethyl halide (e.g., bromoethane) dropwise to the flask while stirring. The reaction is exothermic and should be controlled.

• After the addition is complete, heat the mixture under reflux for several hours to ensure the completion of the quaternization reaction.

• After cooling, the resulting product, 1-ethyl-3-methylimidazolium halide ([EMIM]X), is often a solid.

• Wash the crude product with a solvent like ethyl acetate to remove any unreacted starting materials.

Step 2: Anion Exchange to [EMIM]HSO4

• Dissolve the synthesized [EMIM]X in deionized water.

• Slowly add a stoichiometric equivalent of sulfuric acid (H₂SO₄) to the solution while stirring.

• The hydrogen sulfate anion (HSO₄⁻) will replace the halide anion (X⁻).

• The final product, [EMIM]HSO4, is typically a liquid at room temperature.

• The solvent (water) can be removed under reduced pressure to obtain the pure ionic liquid.

Purification and Characterization:

• The ionic liquid can be further purified by washing with solvents like ethyl acetate to remove non-ionic impurities.

• Characterization of the final product should be performed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) to confirm the structure, and Fourier-Transform Infrared (FTIR) spectroscopy to identify functional groups. Thermal stability can be assessed using Thermogravimetric Analysis (TGA).

Synthesis Workflow for [EMIM]HSO4

Applications and Experimental Protocols

[EMIM]HSO4 has a wide range of applications owing to its favorable properties. Key areas of use include biomass processing, electrochemistry, and as a medium for green chemistry.

Biomass Saccharification

[EMIM]HSO4 is an effective solvent for the pretreatment of lignocellulosic biomass, such as sugarcane bagasse, to enhance the enzymatic saccharification for biofuel production. The ionic liquid disrupts the complex structure of lignocellulose, making the cellulose more accessible to enzymatic hydrolysis.

Experimental Protocol: Saccharification of Sugarcane Bagasse

Materials:

• Sugarcane bagasse (dried and milled)

• [EMIM]HSO4

• Deionized water

• Cellulase enzyme solution

• Citrate buffer (pH 4.8)

Procedure:

• Pretreatment:

  • Mix dried sugarcane bagasse with [EMIM]HSO4 in a sealed vessel at a specific solid-to-liquid ratio (e.g., 1:10 w/w).

  • Heat the mixture at a controlled temperature (e.g., 100-120 °C) for a defined period (e.g., 1-3 hours) with stirring.

  • After pretreatment, add deionized water to precipitate the cellulose-rich material.

  • Separate the solid residue by filtration or centrifugation.

  • Wash the solid residue thoroughly with deionized water to remove residual ionic liquid and soluble sugars.

• Enzymatic Hydrolysis:

  • Suspend the pretreated biomass in a citrate buffer (pH 4.8) in a reaction vessel.

  • Add a cellulase enzyme solution with a specific activity (e.g., filter paper units per gram of biomass).

  • Incubate the mixture at the optimal temperature for the enzyme (e.g., 50 °C) with shaking for 24-72 hours.

• Analysis of Reducing Sugars:

  • Take aliquots of the reaction mixture at different time intervals.

  • Centrifuge the aliquots to separate the solid residue.

  • Analyze the supernatant for the concentration of reducing sugars (e.g., glucose, xylose) using High-Performance Liquid Chromatography (HPLC) with a refractive index detector.[4]

Workflow for Biomass Saccharification

Electrolyte for Aluminum Electrolysis

[EMIM]HSO4 can be used as an electrolyte for the electrodeposition of aluminum from alumina (Al₂O₃) at significantly lower temperatures than the conventional Hall-Héroult process.[5] This application is of interest for developing more energy-efficient and environmentally friendly methods for aluminum production.

Experimental Protocol: Aluminum Electrolysis

Materials:

• [EMIM]HSO4 (anhydrous)

• Alumina (Al₂O₃) powder

• Platinum (Pt) or glassy carbon working electrode

• Platinum or graphite counter electrode

• Reference electrode (e.g., Ag/AgCl)

• Electrochemical cell

• Potentiostat/Galvanostat

Procedure:

• Electrolyte Preparation:

  • Dry the [EMIM]HSO4 under vacuum to remove any residual water.

  • Dissolve a specific concentration of alumina powder in the anhydrous [EMIM]HSO4 at a slightly elevated temperature to increase solubility.

• Electrochemical Deposition:

  • Assemble the three-electrode system in the electrochemical cell containing the alumina-[EMIM]HSO4 electrolyte.

  • Conduct cyclic voltammetry to determine the reduction potential of Al(III) ions.

  • Perform potentiostatic or galvanostatic electrolysis at a determined potential or current density to deposit aluminum onto the working electrode.

• Characterization of the Deposit:

  • After electrolysis, carefully remove the working electrode from the cell.

  • Rinse the electrode with a suitable solvent to remove any residual ionic liquid.

  • Characterize the deposited aluminum layer using techniques such as Scanning Electron Microscopy (SEM) for morphology and X-ray Diffraction (XRD) for crystal structure.

Workflow for Aluminum Electrolysis

Potential in Drug Delivery Systems

While specific protocols for [EMIM]HSO4 in drug delivery are not extensively documented, its properties are analogous to other imidazolium-based ionic liquids that have been explored for creating "ionogels" for controlled drug release.[6][7] Ionogels are solid-like materials that encapsulate the ionic liquid and a therapeutic agent within a polymer or silica matrix.[6]

Conceptual Protocol: Preparation of an Ionogel for Drug Delivery

Materials:

• [EMIM]HSO4

• A model drug

• A gelling matrix (e.g., a polymer like gelatin or a silica precursor like tetramethoxysilane - TMOS)

• A suitable solvent (if necessary)

Procedure:

• Drug Loading: Dissolve the model drug in [EMIM]HSO4.

• Gel Formation:

  • For a polymer-based ionogel: Mix the drug-ionic liquid solution with a polymer solution and induce gelation through a change in temperature or the addition of a cross-linking agent.

  • For a silica-based ionogel: Mix the drug-ionic liquid solution with a silica precursor (e.g., TMOS) and a catalyst (e.g., an acid) to initiate the sol-gel process, leading to the formation of a solid silica network entrapping the ionic liquid and drug.

• Drying and Characterization:

  • Dry the resulting ionogel to remove any solvent.

  • Characterize the ionogel for its drug loading, morphology, and mechanical properties.

• In Vitro Drug Release:

  • Place the ionogel in a release medium (e.g., phosphate-buffered saline) at a physiological temperature (37 °C).

  • Periodically sample the medium and analyze the concentration of the released drug using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

Safety and Handling

As with all chemicals, [EMIM]HSO4 should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses. It is important to consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. Although it has low volatility, it is an acidic ionic liquid and can be corrosive.

Conclusion

1-Ethyl-3-methylimidazolium hydrogen sulfate is a versatile ionic liquid with a favorable combination of physicochemical properties that make it suitable for a range of applications, from green chemistry and biomass processing to electrochemistry. The detailed experimental protocols provided in this guide offer a starting point for researchers and scientists to explore the potential of [EMIM]HSO4 in their respective fields. Further research, particularly in the area of drug delivery, may uncover new and innovative applications for this promising ionic liquid.

References

• 1. Ionogels Derived from Fluorinated Ionic Liquids to Enhance Aqueous Drug Solubility for Local Drug Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. docs.nrel.gov [docs.nrel.gov]
• 5. rsc.org [rsc.org]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. Ionogels as drug delivery system: one-step sol-gel synthesis using imidazolium ibuprofenate ionic liquid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Properties of Imidazolium-Based Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

Imidazolium-based ionic liquids (ILs) represent one of the most extensively studied classes of ionic liquids.[1] These compounds, composed of an imidazolium cation and a variety of anions, are renowned for their unique and tunable physicochemical properties, including low vapor pressure, high thermal and chemical stability, and a wide electrochemical window.[1][2] Their versatility has established them as "designer solvents," enabling their application in diverse fields, from chemical synthesis to advanced drug delivery systems.[3][4] This guide provides a comprehensive overview of their core properties, synthesis, and characterization methodologies, with a focus on applications relevant to the pharmaceutical and life sciences sectors.

Synthesis of Imidazolium-Based Ionic Liquids

The synthesis of imidazolium-based ILs is typically a multi-step process that allows for significant structural variation. The most common route involves two primary steps: N-alkylation of an imidazole derivative (quaternization) followed by an anion exchange (metathesis).[5][6]

Experimental Protocol: General Synthesis

A widely adopted method for preparing imidazolium-based ILs is the two-step synthesis:

• Quaternization (N-Alkylation):

  • An N-substituted imidazole (e.g., 1-methylimidazole) is reacted with an alkylating agent (e.g., an alkyl halide like 1-bromobutane) to form the 1,3-dialkylimidazolium halide salt.[6][7]

  • The reaction is often carried out in a suitable solvent or neat, frequently under reflux or with microwave assistance to reduce reaction times.[7][8]

  • The resulting product, an imidazolium halide, is typically a solid and can be purified by recrystallization.

• Anion Metathesis:

  • The purified imidazolium halide salt is dissolved in a suitable solvent (e.g., water or acetone).

  • An equimolar amount of a salt containing the desired anion (e.g., lithium bis(trifluoromethylsulfonyl)imide - Li[Tf₂N]) is added to the solution.[9]

  • This leads to an ion exchange reaction, precipitating the inorganic halide salt (e.g., LiBr).

  • The desired ionic liquid, which is often immiscible with the solvent (especially water if the IL is hydrophobic), can be separated.

  • The final product is washed multiple times with deionized water to remove residual halide impurities and then dried under high vacuum at an elevated temperature (e.g., 353 K for at least 48 hours) to remove water and other volatile compounds.[10][11]

A direct synthesis method using orthoesters as the alkylating agent in the presence of an acid has also been developed to produce halide-free ionic liquids.[12]

Core Physicochemical Properties

The properties of imidazolium ILs can be finely tuned by modifying the structure of the cation (e.g., alkyl chain length, functional groups) and the choice of the anion. This tunability is a key reason for their widespread use.

The density of imidazolium-based ILs is influenced by the constituent ions. Generally, density decreases with an increase in the alkyl chain length of the cation due to less efficient packing and increased molar volume.[13] The nature of the anion also plays a significant role, with heavier anions typically leading to higher density ILs.[13] Density is also temperature-dependent, showing a near-linear decrease as temperature increases.[9][14][15]

Experimental Protocol: Density Measurement

Density is commonly measured using an oscillating U-tube densitometer.

• Calibration: The instrument is calibrated using standard substances with known densities, such as dry air and ultrapure water, at atmospheric pressure.

• Sample Preparation: The IL sample is degassed under vacuum to remove dissolved gases and ensure high purity, as impurities like water can affect density.[10][11]

• Measurement: A small volume of the IL is injected into the oscillating U-tube. The instrument measures the oscillation period of the tube, which is directly related to the density of the sample.

• Temperature Control: The temperature of the measurement cell is precisely controlled, often using a Peltier element, allowing for measurements across a range of temperatures (e.g., 293.15 K to 393.15 K).[9][10]

• Data Acquisition: Measurements are taken at various temperatures, allowing the sample to equilibrate at each setpoint before recording the density value. The standard uncertainty for this method is typically very low (e.g., 5 x 10⁻⁵ g·cm⁻³).[9]

Table 1: Selected Density Data for Imidazolium-Based Ionic Liquids

Ionic Liquid	Anion	Temperature (K)	Pressure (MPa)	Density (g/cm³)
1-butyl-3-methylimidazolium ([BMIM]⁺)	[Tf₂N]⁻	298.15	~0.1	1.437
1-hexyl-3-methylimidazolium ([HMIM]⁺)	[Tf₂N]⁻	298.15	~0.1	1.371
1-octyl-3-methylimidazolium ([OMIM]⁺)	[Tf₂N]⁻	298.15	~0.1	1.320
1-ethyl-3-methylimidazolium ([EMIM]⁺)	[EtSO₄]⁻	293.15	0.1	1.2581
1-butyl-3-methylimidazolium ([BMIM]⁺)	[BF₄]⁻	298.15	~0.1	1.20
1-butyl-3-methylimidazolium ([BMIM]⁺)	[PF₆]⁻	313.15	0.1	1.3537

(Data sourced from multiple references for comparison)[10][13][16]

Viscosity is a critical property, especially for applications involving fluid flow and mass transport. For imidazolium ILs, viscosity is highly dependent on ion structure. It generally increases with longer alkyl chains on the cation due to stronger van der Waals forces.[17] The choice of anion also has a profound effect; for instance, ILs with the dicyanamide ([N(CN)₂]⁻) anion tend to have very low viscosity.[18] Viscosity decreases significantly with increasing temperature.[17][19]

Experimental Protocol: Viscosity Measurement

Viscosity is typically measured using a rotational rheometer or a falling-body viscometer.

• Instrument Setup: A rotational rheometer with a cone-plate or parallel-plate geometry is commonly used. The instrument is calibrated according to the manufacturer's specifications.

• Sample Loading: A small, precise volume of the IL is placed onto the lower plate of the rheometer.

• Temperature Control: The temperature is controlled via a Peltier or fluid-based system. The sample is allowed to reach thermal equilibrium at each desired temperature before measurement.[20]

• Measurement Execution: The viscosity is determined by measuring the torque required to rotate the upper cone or plate at a set shear rate. Measurements are often conducted over a range of shear rates to check for Newtonian behavior.

• Data Analysis: The RheoCompass software or similar is used to calculate the dynamic viscosity from the raw data.[20]

Table 2: Selected Viscosity Data for Imidazolium-Based Ionic Liquids

Ionic Liquid	Anion	Temperature (K)	Viscosity (mPa·s or cP)
1-propyl-3-methylimidazolium ([PMIM]⁺)	[I]⁻	293	125
1-butyl-3-methylimidazolium ([BMIM]⁺)	[I]⁻	293	310
1-butyl-3-methylimidazolium ([BMIM]⁺)	[N(CN)₂]⁻	298	29
1-ethyl-3-methylimidazolium ([EMIM]⁺)	[Ac]⁻	293.15	114
1-hexyl-3-methylimidazolium ([HMIM]⁺)	[TFSI]⁻	298.15	89.54

(Data sourced from multiple references for comparison)[17][18][19]

Imidazolium-based ILs are known for their high thermal stability, meaning they decompose at high temperatures, and have negligible vapor pressure.[3][21] The decomposition temperature is primarily influenced by the anion's nucleophilicity; anions that are more nucleophilic (e.g., halides) tend to lower the thermal stability.[21][22] For instance, halide anions can significantly reduce the decomposition temperature to below 300°C, whereas anions like bis(trifluoromethylsulfonyl)imide ([Tf₂N]⁻) often lead to stabilities exceeding 400°C.[21][23] The cation structure, such as the length of the alkyl chain, can also play a role.[22]

Experimental Protocol: Thermal Stability Analysis

Thermogravimetric Analysis (TGA) is the standard method for determining thermal stability.

• Sample Preparation: A small, precise mass (typically 5-10 mg) of the dried IL is placed in an inert TGA pan (e.g., alumina or platinum).

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) to prevent oxidative degradation.

• Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a wide temperature range (e.g., from ambient to 600 °C).

• Data Acquisition: The instrument continuously records the sample's mass as a function of temperature.

• Data Analysis: The decomposition temperature (T_d) is typically determined from the resulting TGA curve, often defined as the onset temperature of mass loss or the temperature at which 5% or 10% mass loss occurs.

The melting point of an ionic compound is the temperature at which it transitions from a solid to a liquid state. For a salt to be classified as an ionic liquid, its melting point is conventionally below 100°C.[7][24] Low melting points are typically achieved by using ions that are bulky, asymmetric, and flexible, which disrupts efficient crystal lattice packing.[25]

Ionic conductivity is a measure of a material's ability to conduct electricity via ion movement. In ILs, conductivity is inversely related to viscosity; lower viscosity generally leads to higher ion mobility and thus higher conductivity.[17][18]

Table 3: Melting Point and Conductivity of Selected Imidazolium ILs

Ionic Liquid	Anion	Melting Point (°C)	Conductivity (mS/cm) @ Temp (K)
1-ethyl-3-methylimidazolium ([EMIM]⁺)	[NO₃]⁻	12	-
1-butyl-3-methylimidazolium ([BMIM]⁺)	[PF₆]⁻	10	3.5 @ 298.15
1-butyl-3-methylimidazolium ([BMIM]⁺)	[N(CN)₂]⁻	< -20	10.09 @ 298
1,3-dimethylimidazolium ([DMIM]⁺)	[BF₄]⁻	103.4	-
1-ethyl-3-methylimidazolium ([EMIM]⁺)	[BF₄]⁻	~13	13.6 @ 298.15

(Data sourced from multiple references for comparison)[1][5][18][25][26]

Applications in Drug Development

The unique properties of imidazolium-based ILs make them highly attractive for pharmaceutical applications. They are explored as synthesis media, formulation excipients, and even as active pharmaceutical ingredients (APIs) themselves.[27][28][29]

• Green Solvents in Synthesis: Due to their thermal stability and ability to dissolve a wide range of compounds, ILs are used as recyclable reaction media for the synthesis of APIs, often improving reaction rates and yields.[27][29]

• Solubility and Permeation Enhancers: Many promising drug candidates suffer from poor water solubility, which limits their bioavailability.[4] ILs can be used in formulations to enhance the solubility of such drugs.[4]

• Active Pharmaceutical Ingredient-Ionic Liquids (API-ILs): A groundbreaking approach involves pairing a drug cation or anion with a suitable counter-ion to form a liquid salt. This can eliminate issues related to solid-state polymorphism, improve solubility and stability, and potentially create novel delivery pathways.[4][29]

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. Interactions of Aqueous Imidazolium-Based Ionic Liquid Mixtures with Solid-Supported Phospholipid Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Role and Recent Advancements of Ionic Liquids in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, structure and properties of imidazolium-based energetic ionic liquids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Imidazolium Based Ionic Liquids and its Application as Medium in Cyclization Reaction of Diketone | Scientific.Net [scientific.net]
• 8. researchgate.net [researchgate.net]
• 9. tsapps.nist.gov [tsapps.nist.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A general and direct synthesis of imidazolium ionic liquids using orthoesters - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. research.abo.fi [research.abo.fi]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. files.core.ac.uk [files.core.ac.uk]
• 17. e3s-conferences.org [e3s-conferences.org]
• 18. Frontiers | Viscosity, Conductivity, and Electrochemical Property of Dicyanamide Ionic Liquids [frontiersin.org]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]
• 22. ajer.org [ajer.org]
• 23. Thermal stability of imidazolium-based ionic liquids | French-Ukrainian Journal of Chemistry [fujc.pp.ua]
• 24. researchgate.net [researchgate.net]
• 25. electrochem.org [electrochem.org]
• 26. pubs.acs.org [pubs.acs.org]
• 27. Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Antimicrobial and Cytotoxic Activity of Novel Imidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 29. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

In-depth Technical Guide: Thermal Decomposition of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of the ionic liquid 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]). The document summarizes key quantitative data, details relevant experimental protocols, and illustrates the decomposition pathway, serving as a critical resource for professionals utilizing this compound in thermally sensitive applications.

Core Data Presentation: Thermal Stability

The thermal stability of 1-Ethyl-3-methylimidazolium hydrogen sulfate has been characterized primarily through thermogravimetric analysis (TGA). The data indicates that [EMIM][HSO4] is a thermally stable ionic liquid, suitable for applications at elevated temperatures.

Parameter	Value	Source
Decomposition Onset Temperature	> 300 °C	Based on TGA curve analysis[1]
General Stability Threshold	Stable below 270 °C	[1]
Anion Influence on Stability	The [HSO4]⁻ anion can lead to lower thermal stability compared to other anions due to weaker intermolecular forces.

Experimental Protocols: Thermogravimetric Analysis (TGA)

The determination of the thermal decomposition temperature of ionic liquids like [EMIM][HSO4] is predominantly carried out using thermogravimetric analysis (TGA). The following is a generalized experimental protocol based on standard methodologies for ionic liquids.

Objective: To determine the thermal stability and decomposition profile of an ionic liquid by measuring its mass change as a function of temperature in a controlled atmosphere.

Instrumentation:

• Thermogravimetric Analyzer (e.g., Mettler Toledo TGA/SDTA 851e or similar)

• High-purity nitrogen or other inert gas supply

• Alumina or platinum crucibles

• Microbalance for accurate sample weighing

Procedure:

• Sample Preparation:

  • Prior to analysis, the ionic liquid sample should be dried under vacuum to remove any absorbed water, which could interfere with the mass loss measurements.

  • Accurately weigh 5-10 mg of the dried ionic liquid into a clean, tared TGA crucible.

• Instrument Setup:

  • Place the sample crucible into the TGA furnace.

  • Purge the furnace with a high-purity inert gas (typically nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to provide an inert atmosphere and remove any gaseous decomposition products.

• Thermal Program:

  • Equilibrate the sample at a starting temperature, typically near ambient (e.g., 30 °C).

  • Heat the sample at a constant heating rate (e.g., 5-10 °C/min) to a final temperature well above the expected decomposition range (e.g., 600 °C).

• Data Acquisition:

  • Continuously monitor and record the sample mass as a function of temperature and time.

  • The TGA software will generate a thermogram (mass vs. temperature) and a derivative thermogram (rate of mass change vs. temperature).

• Data Analysis:

  • Onset Decomposition Temperature (Tonset): This is the primary value for determining thermal stability. It is typically calculated as the intersection of the baseline tangent with the tangent of the steepest mass loss curve.

  • Peak Decomposition Temperature (Tpeak): This is the temperature at which the maximum rate of mass loss occurs, identified as the peak in the derivative thermogram.

  • Specific Mass Loss Temperatures (e.g., T5%, T10%): These are the temperatures at which 5% or 10% mass loss has occurred, providing additional data points for stability comparison.

Mandatory Visualization: Decomposition Pathway

The thermal decomposition of imidazolium-based ionic liquids is a complex process. The following diagram illustrates a generalized logical workflow for the thermal analysis and a simplified potential decomposition pathway for [EMIM][HSO4], which is believed to proceed via dealkylation.

Caption: Workflow for thermal analysis and a simplified decomposition pathway of [EMIM][HSO4].

This guide provides foundational knowledge for the safe and effective use of 1-Ethyl-3-methylimidazolium hydrogen sulfate in various research and development applications. For more specific applications, further characterization under operational conditions is recommended.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Electrical Conductivity of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) is an imidazolium-based ionic liquid characterized by its unique physicochemical properties, including high thermal stability and variable conductivity.[1] This guide provides a comprehensive overview of the electrical conductivity of [EMIM][HSO4], including its fundamental principles, experimental methodologies for its synthesis and measurement, and a summary of its key electrical and physical properties.

Physicochemical Properties

The fundamental physicochemical properties of [EMIM][HSO4] are crucial for understanding its conductive behavior. A summary of these properties is presented in Table 1. The compound has a molecular formula of C6H12N2O4S and a molecular weight of approximately 208.24 g/mol .[2] It exhibits a wide liquid range, with a glass transition temperature of -70.1°C and a decomposition temperature of 270°C, indicating significant thermal stability.[1]

Table 1: Physicochemical Properties of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4])

Property	Value	Unit	Reference
CAS Number	412009-61-1	-	[1]
Molecular Formula	C6H12N2O4S	-	[2]
Molecular Weight	208.24	g/mol	[2]
Decomposition Temperature	270	°C	[1]
Glass Transition Temperature	-70.1	°C	[1]
Density	1.442	g/cm³	[1]
Viscosity	680	cP	[1]

Electrical Conductivity

The electrical conductivity of [EMIM][HSO4] is a key parameter for its application in electrochemical systems. The available data on its conductivity at various temperatures is summarized in Table 2. The conductivity of ionic liquids is highly dependent on temperature. As temperature increases, viscosity decreases, leading to an increase in ionic mobility and consequently, higher conductivity.[3]

Table 2: Electrical Conductivity of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4])

Conductivity Type	Value	Unit	Temperature (°C)	Reference
Specific Conductivity	2-3	mS/cm	Ambient	[1]
Molar Conductivity	2.890	S·cm²/mol	100	[2][4]

The temperature dependence of the conductivity of many ionic liquids can be described by the Vogel-Fulcher-Tammann (VFT) equation, which relates conductivity (σ) to temperature (T):

σ(T) = σ₀ * exp(-B / (T - T₀))

Experimental Protocols

Synthesis of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4])

A general and adaptable method for the synthesis of imidazolium-based ionic liquids, including [EMIM][HSO4], involves the quaternization of an N-substituted imidazole.[2][7]

Materials:

• 1-Methylimidazole

• Diethyl sulfate

• Ethyl acetate (for washing)

• Solvent (optional, e.g., toluene)

Procedure:

• In a three-necked flask equipped with a stirrer, condenser, and dropping funnel, add 1-methylimidazole.

• Heat the flask to approximately 50°C using a water bath and begin stirring.

• Slowly add diethyl sulfate dropwise to the reaction mixture.

• Maintain the reaction under a dry atmosphere and monitor its progress using thin-layer chromatography (TLC).

• After the reaction is complete, wash the product with ethyl acetate three times to remove unreacted starting materials and byproducts.

• Separate the lower ionic liquid layer.

• Remove any residual ethyl acetate under reduced pressure at approximately 70°C to yield the final product.

• The synthesized [EMIM][HSO4] should be characterized by techniques such as FT-IR, NMR, and TGA to confirm its structure and purity.[2][4]

Measurement of Electrical Conductivity

The electrical conductivity of viscous ionic liquids like [EMIM][HSO4] is typically measured using a conductivity cell connected to a conductivity meter.

Equipment:

• Conductivity meter with a temperature probe

• Two- or four-electrode conductivity cell

• Thermostatic bath for temperature control

• Standard potassium chloride (KCl) solutions for calibration

Procedure:

• Calibration: Calibrate the conductivity cell using standard KCl solutions of known concentrations at a specific temperature. This determines the cell constant.

• Sample Preparation: Ensure the [EMIM][HSO4] sample is free of impurities, especially water, as they can significantly affect conductivity.

• Measurement:

  • Place the [EMIM][HSO4] sample in a vessel and immerse the conductivity cell and a temperature probe.

  • Place the vessel in a thermostatic bath to maintain a constant and uniform temperature.

  • Allow the sample to reach thermal equilibrium.

  • Record the resistance or conductance reading from the meter at various temperatures.

• Calculation: The specific conductivity (κ) is calculated using the measured resistance (R) and the cell constant (K): κ = K/R.

Visualizations

Experimental Workflow: Synthesis and Characterization

The following diagram illustrates the general workflow for the synthesis and subsequent characterization of 1-Ethyl-3-methylimidazolium hydrogen sulfate.

Caption: Workflow for the synthesis and characterization of [EMIM][HSO4].

Experimental Workflow: Conductivity Measurement

The diagram below outlines the key steps for the accurate measurement of the electrical conductivity of [EMIM][HSO4].

Caption: Workflow for the measurement of electrical conductivity.

Conclusion

1-Ethyl-3-methylimidazolium hydrogen sulfate is a versatile ionic liquid with promising applications in various electrochemical fields. Its electrical conductivity is a critical parameter that is intrinsically linked to its temperature and viscosity. This guide has provided a summary of its known conductive and physical properties, along with detailed experimental protocols for its synthesis and the measurement of its conductivity. Further research to establish a comprehensive temperature-dependent conductivity profile will be invaluable for the continued development and application of this ionic liquid.

References

• 1. innospk.com [innospk.com]
• 2. Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate and Its Application in the Electrolysis of Aluminum [jproeng.com]
• 3. researchinschools.org [researchinschools.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. alfa-chemical.com [alfa-chemical.com]

Solubility of alumina in 1-Ethyl-3-methylimidazolium hydrogen sulfate

An In-depth Technical Guide on the Solubility of Alumina in 1-Ethyl-3-methylimidazolium Hydrogen Sulfate

This technical guide provides a comprehensive overview of the solubility of alumina (Al₂O₃) in the protic ionic liquid, 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIm][HSO₄]). This information is critical for applications ranging from novel aluminum production processes to the use of alumina as a catalyst support or drug delivery vehicle.

Quantitative Solubility Data

The solubility of alumina in [EMIm][HSO₄] is significantly influenced by temperature and the form of alumina used (e.g., anhydrous vs. hydrated). The data compiled from various studies are presented below.

Temperature (°C)	Alumina Form	Solubility (g/L)	Citation
20	Anhydrous Al₂O₃	3.81	[1][2][3]
150	Anhydrous Al₂O₃	3.84	[4]
180	Anhydrous Al₂O₃	18.17	[4]
210	Hydrated Al₂O₃ (Gibbsite, Al(OH)₃)	125.65	[5]

Table 1: Solubility of Alumina in 1-Ethyl-3-methylimidazolium Hydrogen Sulfate at Various Temperatures.

The data clearly indicates that increasing the temperature enhances the solubility of anhydrous alumina. A dramatic increase in solubility is observed when using hydrated alumina, suggesting that the presence of hydroxyl groups significantly aids the dissolution process.[5]

Experimental Protocols

The determination of alumina solubility in [EMIm][HSO₄] typically involves the following key steps, as synthesized from the cited literature.

Objective: To quantify the maximum amount of alumina that can be dissolved in [EMIm][HSO₄] at a given temperature.

Materials and Equipment:

• Anhydrous or hydrated alumina (specified form)

• 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIm][HSO₄]), purity ≥ 95%

• Heating apparatus with precise temperature control (e.g., oil bath, heating mantle)

• Inert atmosphere chamber (optional, to prevent water absorption by the ionic liquid)

• Magnetic stirrer or shaker

• Centrifuge

• Inductively Coupled Plasma-Atomic Emission Spectrometer (ICP-AES) for aluminum concentration analysis[2][3]

• Volumetric flasks and pipettes

• Acid solution (e.g., 1N HCl) for sample dilution[6]

Procedure:

• Preparation: A known mass of alumina is added to a known volume of [EMIm][HSO₄] in a sealed reaction vessel.

• Dissolution: The mixture is heated to the desired temperature and agitated (e.g., stirred) for a set duration, typically 24 hours, to ensure equilibrium is reached.[4]

• Separation: After the dissolution period, the mixture is centrifuged to separate the undissolved alumina from the saturated ionic liquid solution.

• Sampling and Digestion: A precise volume of the clear supernatant (alumina-saturated ionic liquid) is carefully extracted. This sample is then diluted with an acidic solution to a suitable concentration for analysis.

• Quantification: The concentration of dissolved aluminum in the diluted sample is determined using ICP-AES.

• Calculation: The measured aluminum concentration is used to calculate the initial solubility of alumina in the ionic liquid, expressed in grams per liter (g/L).

Visualizations: Workflows and Mechanisms

To better illustrate the processes involved, the following diagrams have been generated using the Graphviz DOT language.

Caption: Workflow for determining the solubility of alumina in [EMIm][HSO₄].

The dissolution of alumina in [EMIm][HSO₄] is believed to be facilitated by the acidic nature of the hydrogen sulfate anion and is heavily influenced by physical properties of the ionic liquid. The following diagram illustrates the key relationships.

Caption: Factors influencing the dissolution of alumina in [EMIm][HSO₄].

The significant decrease in the viscosity of [EMIm][HSO₄] at higher temperatures is a critical factor, enhancing mass transfer and the interaction between the ionic liquid and the alumina particles.[4] The Brønsted acidity of the hydrogen sulfate anion is also thought to play a direct role in the dissolution mechanism, likely through interaction with the oxide surface.[2]

References

• 1. innospk.com [innospk.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate and Its Application in the Electrolysis of Aluminum [jproeng.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pyrometallurgy.co.za [pyrometallurgy.co.za]

Green Chemistry Applications of [EMIM]HSO₄: A Technical Guide

Introduction

1-Ethyl-3-methylimidazolium hydrogen sulfate, abbreviated as [EMIM]HSO₄, has emerged as a versatile and environmentally benign ionic liquid with significant applications in the field of green chemistry. Its unique physicochemical properties, including low vapor pressure, high thermal stability, and tunable acidity, make it an attractive alternative to conventional volatile organic solvents and corrosive acid catalysts. This technical guide provides an in-depth overview of the core green chemistry applications of [EMIM]HSO₄, targeting researchers, scientists, and drug development professionals. The guide details its use as a catalyst and solvent in key organic transformations and biomass processing, presenting quantitative data, experimental protocols, and process workflows.

Physicochemical Properties of [EMIM]HSO₄

A comprehensive understanding of the physical and chemical characteristics of [EMIM]HSO₄ is essential for its effective application. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₆H₁₂N₂O₄S	[1][2]
Molecular Weight	208.24 g/mol	[1][2]
CAS Number	412009-61-1	[2]
Appearance	Light yellow viscous liquid
Melting Point	-23 °C	[3]
Decomposition Temperature	> 270 °C	[1][4]
Density	1.36 g/cm³ (at 28 °C)	[3]
Viscosity	1510 cP (at 25 °C)	[3]
Conductivity	0.50 mS/cm (at 20 °C)	[3]

Green Chemistry Applications

[EMIM]HSO₄ has demonstrated considerable efficacy in a range of green chemical processes, primarily as a reusable acidic catalyst and a green solvent. Its applications span across various domains, including organic synthesis and biomass valorization.

Catalyst in Organic Synthesis

[EMIM]HSO₄ serves as an efficient and recyclable catalyst for a variety of acid-catalyzed organic reactions, offering a greener alternative to traditional mineral acids.

[EMIM]HSO₄ has been widely employed as a catalyst for the synthesis of esters, an important class of compounds with applications in flavors, fragrances, solvents, and biofuels. It effectively catalyzes the reaction between carboxylic acids and alcohols to produce high yields of the corresponding esters.

Quantitative Data for Esterification Reactions:

Carboxylic Acid	Alcohol	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Reference
Acetic Acid	Ethanol	-	60	-	60-70	[5]
Acetic Acid	1-Propanol	-	80	-	60-70	[5]
Acetic Acid	1-Butanol	-	80	-	60-70	[5]
Oleic Acid	Lauryl Alcohol	8 wt%	100	6	91.17	[6]

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of dihydropyrimidinones (DHPMs), a class of heterocyclic compounds with a wide range of pharmacological activities. [EMIM]HSO₄ and its analogues have been shown to be effective catalysts for this reaction, promoting high yields under solvent-free conditions.

Quantitative Data for Biginelli Reaction:

Aldehyde	β-Ketoester	Urea/Thiourea	Catalyst	Temperature (°C)	Time (min)	Yield (%)	Reference
4-Methoxybenzaldehyde	Ethyl Acetoacetate	Urea	Diisopropylammonium hydrogen sulphate	80	30	88	[7]
Benzaldehyde	Ethyl Acetoacetate	Urea	[Hmim]Tfa	100	120	99	[8]
4-Chlorobenzaldehyde	Ethyl Acetoacetate	Urea	[Hmim]Tfa	100	120	95	[8]
4-Nitrobenzaldehyde	Ethyl Acetoacetate	Urea	[Hmim]Tfa	100	120	96	[8]

Biomass Valorization

[EMIM]HSO₄ plays a crucial role in the sustainable conversion of lignocellulosic biomass into valuable platform chemicals and biofuels. Its ability to dissolve and hydrolyze biomass components makes it a key enabler in biorefinery processes.

Saccharification, the process of breaking down complex carbohydrates in biomass into simpler sugars, is a critical step in biofuel production. [EMIM]HSO₄ has been demonstrated to be an effective catalyst for the saccharification of various lignocellulosic feedstocks.

Quantitative Data for Biomass Saccharification:

Biomass Source	Biomass Loading (w/v)	Temperature (°C)	Time (h)	Reducing Sugar Yield (%)	Reference
Sugarcane Bagasse	4%	100	1	37.9
Sago Hampas	4%	100	3	7.0
Rice Husk	4%	100	5	1.1

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide, enabling researchers to reproduce the described applications of [EMIM]HSO₄.

Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate ([EMIM]HSO₄)

A common method for the synthesis of [EMIM]HSO₄ involves the quaternization of N-methylimidazole with diethyl sulfate followed by anion exchange. A detailed, safe, and scalable one-step synthesis is as follows:

• Materials: N-methylimidazole, diethyl sulfate.

• Procedure: a. To a three-necked flask equipped with a stirrer and a dropping funnel, add 8.21 g of N-methylimidazole. b. Heat the flask in a water bath to 50°C and begin stirring. c. Slowly add 18.48 g of diethyl sulfate dropwise (approximately one drop every 3 seconds) through the dropping funnel. d. Maintain the reaction under a dry atmosphere and monitor its progress using Thin Layer Chromatography (TLC). e. After the reaction is complete, wash the mixture three times with ethyl acetate. f. Separate the lower ionic liquid layer and remove any residual ethyl acetate by evaporation under reduced pressure at 70°C to obtain the final product as a light yellow viscous liquid.

Esterification of Oleic Acid using [EMIM]HSO₄

This protocol describes the use of [EMIM]HSO₄ as a catalyst for the esterification of a fatty acid.

• Materials: Oleic acid, lauryl alcohol, [EMIM]HSO₄.

• Procedure: a. In a reaction vessel, combine oleic acid and lauryl alcohol in a desired molar ratio. b. Add [EMIM]HSO₄ as the catalyst (e.g., 8 wt% of the total reactants). c. Heat the reaction mixture to the desired temperature (e.g., 100 °C) with continuous stirring for a specified duration (e.g., 6 hours). d. Monitor the progress of the reaction by techniques such as gas chromatography (GC) or TLC. e. Upon completion, the ester product can be separated from the ionic liquid catalyst by extraction with a non-polar solvent. The ionic liquid can then be recovered and reused.[6]

Biginelli Reaction Catalyzed by an Analogue of [EMIM]HSO₄

This protocol outlines a solvent-free Biginelli reaction using a hydrogen sulfate-based ionic liquid.

• Materials: Aromatic aldehyde (e.g., 4-methoxybenzaldehyde), β-ketoester (e.g., ethyl acetoacetate), urea, and an acidic ionic liquid catalyst (e.g., diisopropylammonium hydrogen sulphate).

• Procedure: a. In a round-bottom flask, mix the aldehyde (1 mmol), β-ketoester (1 mmol), urea (1.5 mmol), and the ionic liquid catalyst (e.g., 5 mmol). b. Heat the reaction mixture to 80 °C with stirring for 30 minutes. c. Monitor the reaction completion by TLC. d. After the reaction is complete, cool the mixture and add cold water to precipitate the product. e. Collect the solid product by filtration and wash with water to remove the ionic liquid. The product can be further purified by recrystallization.[7]

Biomass Saccharification using [EMIM]HSO₄

This protocol details the simultaneous dissolution and saccharification of lignocellulosic biomass.

• Materials: Lignocellulosic biomass (e.g., sugarcane bagasse), [EMIM]HSO₄.

• Procedure: a. Prepare a 4% (w/v) suspension of the biomass in [EMIM]HSO₄ in a test tube. b. Heat the mixture in an oil bath at 100 °C for a specified duration (e.g., 1-5 hours). c. After the reaction, centrifuge the mixture to separate the supernatant containing the dissolved sugars from the residual biomass. d. The total reducing sugar content in the supernatant can be determined using the 3,5-dinitrosalicylic acid (DNS) method.

Process Workflows and Logical Relationships

The integration of [EMIM]HSO₄ into green chemical processes can be visualized through workflows that illustrate the sequence of operations and decision points.

Caption: Integrated biorefinery workflow using [EMIM]HSO₄.

This diagram illustrates a conceptual workflow for an integrated biorefinery process utilizing [EMIM]HSO₄. The process begins with the pretreatment of lignocellulosic biomass using the ionic liquid, which facilitates the fractionation of biomass into a cellulose-rich solid and a liquid stream containing dissolved lignin and hemicellulose in [EMIM]HSO₄. The cellulose fraction can then be subjected to enzymatic saccharification to produce fermentable sugars, which are subsequently converted to biofuels. The lignin can be precipitated and recovered as a valuable co-product. The remaining hemicellulose in the ionic liquid can be hydrolyzed to produce platform chemicals like furfural. A crucial step in this green process is the recovery and recycling of [EMIM]HSO₄, which is then reintroduced into the pretreatment stage, thereby minimizing waste and improving the overall sustainability and economic viability of the biorefinery.

Conclusion

[EMIM]HSO₄ has proven to be a highly effective and versatile ionic liquid for a range of green chemistry applications. Its dual role as a catalyst and a solvent, combined with its recyclability and favorable environmental profile, positions it as a key enabling technology for the development of more sustainable chemical processes. The quantitative data and detailed experimental protocols provided in this guide serve as a valuable resource for researchers and professionals seeking to implement [EMIM]HSO₄ in their work. The visualized workflow of an integrated biorefinery highlights the potential of this ionic liquid to contribute significantly to the circular bioeconomy. Further research and process optimization will undoubtedly expand the scope of [EMIM]HSO₄'s applications, paving the way for a greener and more sustainable chemical industry.

References

• 1. docta.ucm.es [docta.ucm.es]
• 2. researchgate.net [researchgate.net]
• 3. bsal.osu.edu [bsal.osu.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Implications of dynamic imine chemistry for the sustainable synthesis of nitrogen heterocycles via transimination followed by intramolecular cyclisation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: 1-Ethyl-3-methylimidazolium Hydrogen Sulfate as a Catalyst in Esterification

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of the Brønsted acidic ionic liquid, 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]), as a catalyst in esterification reactions. This ionic liquid offers a greener alternative to traditional mineral acids, often acting as both a catalyst and a solvent, facilitating easier product separation and catalyst recycling.

Introduction

1-Ethyl-3-methylimidazolium hydrogen sulfate is an ionic liquid characterized by its low vapor pressure, high thermal stability, and Brønsted acidity, making it an effective catalyst for esterification.[1][2] Its use aligns with the principles of green chemistry by offering advantages such as catalyst reusability, simplified product purification, and reduced corrosion issues associated with conventional acid catalysts.[1][3] In many applications, the ester product is immiscible with the ionic liquid, leading to the formation of a biphasic system from which the product can be easily separated.[4][5]

Key Advantages:

• Dual Role: Acts as both a catalyst and a solvent.[4]

• Green Chemistry: Low volatility and potential for recycling reduce environmental impact.[1]

• Easy Separation: The immiscibility of the ester product with the ionic liquid allows for simple phase separation.[4][5]

• Reusability: The catalyst can be recovered and reused for multiple reaction cycles with minimal loss of activity.[6][7]

Experimental Protocols

Protocol 1: General Procedure for the Esterification of Carboxylic Acids with Alcohols

This protocol describes a general method for the esterification of a carboxylic acid with an alcohol using [EMIM][HSO4] as the catalyst.

Materials:

• Carboxylic Acid (e.g., Acetic Acid, Oleic Acid)

• Alcohol (e.g., Ethanol, 1-Propanol, 1-Butanol)

• 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4])

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separating funnel

• Rotary evaporator (optional)

• Analytical equipment for product characterization (e.g., IR, NMR spectroscopy)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the carboxylic acid (0.1 mol), the alcohol (0.1 mol), and 1-Ethyl-3-methylimidazolium hydrogen sulfate (15 mol%).[4]

• Reaction Conditions: Lower the flask into an oil bath and heat the mixture to the desired reaction temperature (typically 60-90°C).[4][5] Stir the mixture vigorously (e.g., 750 rpm).[4]

• Reaction Time: Allow the reaction to proceed for the specified time (ranging from 30 minutes to 24 hours, depending on the substrates).[4][5] Monitor the reaction progress by suitable analytical techniques (e.g., TLC, GC).

• Product Separation: After completion, allow the reaction mixture to cool to room temperature. A biphasic system will form, with the upper layer containing the ester and excess alcohol, and the lower layer containing the ionic liquid.[4][5]

• Isolation: Carefully decant or use a separating funnel to separate the upper ester layer from the lower ionic liquid layer.[4]

• Purification: The collected ester layer can be further purified by washing with a saturated sodium bicarbonate solution to remove any unreacted acid, followed by drying over anhydrous sodium sulfate. The excess alcohol and solvent can be removed using a rotary evaporator.

• Catalyst Recycling: The lower ionic liquid layer can be washed with a suitable solvent (e.g., diethyl ether) to remove any dissolved organic compounds and then dried under vacuum to remove residual solvent and water. The recycled ionic liquid can be used for subsequent reactions.[4]

• Analysis: Characterize the final product using appropriate analytical methods such as IR and 1H NMR spectroscopy to confirm its identity and purity.[4]

Data Presentation

Table 1: Esterification of Various Alcohols with Acetic Acid using [EMIM][HSO4]

Alcohol	Temperature (°C)	Reaction Time (h)	Conversion (%)
Ethanol	60	24	~65
1-Propanol	80	24	~70
1-Butanol	80	24	~75

Data adapted from studies on esterifications in imidazolium-based hydrogen sulfate ionic liquids. The conversions are approximate values to illustrate the catalytic activity.[5][8][9][10]

Table 2: Influence of Catalyst Loading and Reusability

Catalyst	Catalyst Loading (mol%)	Substrates	Yield (%)	Recycle Run
[EMIM][HSO4]	15	Acetic Acid, Ethanol	>90	1
Recycled [EMIM][HSO4]	15	Acetic Acid, Ethanol	>90	2
Recycled [EMIM][HSO4]	15	Acetic Acid, Ethanol	>85	3
Recycled [EMIM][HSO4]	15	Acetic Acid, Ethanol	>85	4
Recycled [EMIM][HSO4]	15	Acetic Acid, Ethanol	>80	5

Illustrative data based on typical performance of reusable ionic liquid catalysts in esterification reactions.[6][7]

Visualizations

Experimental Workflow

Caption: Experimental workflow for esterification using [EMIM][HSO4].

Simplified Catalytic Mechanism

Caption: Simplified mechanism of esterification catalyzed by [EMIM][HSO4].

References

• 1. ukm.my [ukm.my]
• 2. innospk.com [innospk.com]
• 3. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchinschools.org [researchinschools.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ajast.net [ajast.net]
• 8. Esterifications in Ionic Liquids with 1-Alkyl-3-Methylimidazolium Cation and Hydrogen Sulfate Anion: Conversion and Phase Equilibrium [openchemicalengineeringjournal.com]
• 9. researchgate.net [researchgate.net]
• 10. Esterifications in Ionic Liquids with 1-Alkyl-3-Methylimidazolium Cation and Hydrogen Sulfate Anion: Conversion and Phase Equilibrium [openchemicalengineeringjournal.com]

Application Notes and Protocols: 1-Ethyl-3-methylimidazolium Hydrogen Sulfate for Cellulose Dissolution and Biomass Processing

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) is a Brønsted acidic ionic liquid that has garnered significant attention as a dual solvent and catalyst for the processing of lignocellulosic biomass.[1][2] Its ability to dissolve cellulose and facilitate the hydrolysis of polysaccharides makes it a valuable tool in biorefinery applications, aiming to convert biomass into biofuels and valuable biochemicals.[1][3] Unlike some conventional methods that require harsh pretreatment conditions, [EMIM][HSO4] can operate under milder temperatures, potentially reducing energy consumption and environmental impact.[3] This document provides detailed application notes and experimental protocols for the use of [EMIM][HSO4] in cellulose dissolution and biomass processing, with a focus on saccharification and delignification.

I. Data Presentation: Performance of [EMIM][HSO4] in Biomass Processing

The following tables summarize quantitative data from various studies on the efficacy of [EMIM][HSO4] in processing different types of biomass.

Table 1: Saccharification of Various Biomass Types using [EMIM][HSO4]

Biomass Type	Biomass Loading (% w/v)	Temperature (°C)	Time (h)	Max. Reducing Sugar Yield (%)	Reference
Sugarcane Bagasse	4	100	1	37.9	[1]
Sago Hampas	4	100	3	7.0	[1]
Rice Husk	4	100	5	1.1	[1]
Sugarcane Bagasse	10	125	1.38	69.2 (Pentoses)	[4]

Table 2: Delignification and Hemicellulose Removal from Wheat Straw using a related Hydrogen Sulfate Ionic Liquid ([TEA][HSO4]) with Ultrasound Assistance

Pretreatment Conditions	Lignin Removal (%)	Hemicellulose Removal (%)	Reference
130 °C, 15 min, Ultrasound	67.8	47.0	[5]
130 °C, 30 min, Ultrasound	74.9	52.2	[5]

Note: Data for [TEA][HSO4] is included to provide a comparable benchmark for hydrogen sulfate-based ionic liquids in delignification.

II. Experimental Protocols

Protocol 1: Simultaneous Dissolution and Saccharification of Lignocellulosic Biomass

This protocol is adapted from the methodology for assessing the saccharification of agricultural biomass using molten [EMIM][HSO4].[1]

Materials:

• 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4])

• Dried lignocellulosic biomass (e.g., sugarcane bagasse, rice husk)

• Deionized water

• Test tubes (13 x 100 mm)

• Oil bath with temperature control

• Centrifuge

• DNS (3,5-dinitrosalicylic acid) reagent for reducing sugar analysis

• Spectrophotometer

Procedure:

• Prepare a 4% (w/v) mixture of the dried biomass in undiluted [EMIM][HSO4] in a test tube.

• Heat the mixture in an oil bath at 100 °C ± 1 °C for the desired reaction time (e.g., 1 to 5 hours).[1]

• After heating, immediately cool the test tube to ambient temperature in a cooling bath.

• Dilute the reaction mixture by adding an equal volume of deionized water.

• Separate the supernatant from the residual biomass by centrifugation at 3500 rpm for 20 minutes.[1]

• Analyze the supernatant for total reducing sugar content using the DNS method.[1] Measure the absorbance at 540 nm and calculate the concentration from a standard glucose calibration curve.

• (Optional) Wash the residual biomass with deionized water and dry for further analysis (e.g., FT-IR or SEM) to assess structural changes.[1]

Protocol 2: Regeneration of Cellulose from [EMIM][HSO4] Solution

This is a general protocol for the regeneration of cellulose after dissolution in an ionic liquid. The addition of an anti-solvent like water disrupts the hydrogen bonds between the ionic liquid and cellulose, causing the cellulose to precipitate.[6]

Materials:

• Cellulose-[EMIM][HSO4] solution (from Protocol 1, before hydrolysis)

• Deionized water (as anti-solvent)

• Beaker

• Stirring plate and stir bar

• Filtration apparatus (e.g., Büchner funnel)

• Washing solvents (e.g., ethanol, deionized water)

• Drying oven

Procedure:

• Place the cellulose-[EMIM][HSO4] solution in a beaker with constant stirring.

• Slowly add deionized water to the solution. An excess of water will act as an anti-solvent, causing the dissolved cellulose to precipitate.[6]

• Continue stirring until the precipitation appears complete.

• Collect the regenerated cellulose by filtration.

• Wash the regenerated cellulose thoroughly with deionized water to remove any residual ionic liquid. Additional washing steps with ethanol can be performed to facilitate drying.

• Dry the regenerated cellulose in an oven at a suitable temperature (e.g., 60-80 °C) until a constant weight is achieved. The resulting regenerated cellulose will be amorphous and more susceptible to enzymatic hydrolysis.[6][7]

III. Visualizations

Diagram 1: Experimental Workflow for Biomass Saccharification using [EMIM][HSO4]

References

• 1. Assessment of cellulosic biomass saccharification by molten Brönsted acidic 1-ethyl-3-methylimidazolium hydrogen sulphate ([EMIM]HSO4]) via kinetic studies :: BioResources [bioresources.cnr.ncsu.edu]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. proakademia.eu [proakademia.eu]
• 5. Investigation of a robust pretreatment technique based on ultrasound-assisted, cost-effective ionic liquid for enhancing saccharification and bioethanol production from wheat straw - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Experimental study on pretreatment effects of [BMIM]HSO4/ethanol on the thermal behavior of cellulose - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aluminum Electrolysis using [EMIM]HSO4

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the electrolysis of aluminum using the ionic liquid 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO4). The following sections outline the necessary materials, equipment, procedures, and data analysis for the successful electrodeposition of aluminum from an alumina-saturated [EMIM]HSO4 electrolyte.

Overview and Principles

The electrodeposition of aluminum from aqueous solutions is not feasible due to the highly negative reduction potential of aluminum, which leads to the preferential evolution of hydrogen gas. Ionic liquids (ILs), such as [EMIM]HSO4, offer a suitable non-aqueous alternative for aluminum electrolysis at significantly lower temperatures than the conventional Hall-Héroult process. [EMIM]HSO4 is an air and water-stable ionic liquid, simplifying its handling compared to first-generation chloroaluminate ILs.[1]

The process involves the dissolution of alumina (Al2O3) in [EMIM]HSO4 to form an electrolyte containing electrochemically active aluminum species. Upon the application of an electric current, aluminum ions are reduced at the cathode, forming a metallic aluminum deposit. This method allows for the formation of a uniform, dense, and adherent aluminum layer.[2]

Materials and Equipment

Chemicals

• 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO4) (≥95% purity)

• Alumina (Al2O3), anhydrous, high purity powder

• Copper foil or Platinum foil (for cathode)

• Graphite rod or Platinum wire (for anode)

• Acetone (for cleaning)

• Deionized water (for cleaning)

Equipment

• Electrochemical workstation (Potentiostat/Galvanostat)

• Three-electrode electrochemical cell

• Reference electrode (e.g., Ag/AgCl or a quasi-reference electrode like a platinum wire)

• Working electrode (cathode)

• Counter electrode (anode)

• Hot plate with magnetic stirrer

• Vacuum oven or glove box with an inert atmosphere (optional, for stringent anhydrous conditions)

• Scanning Electron Microscope (SEM) with Energy Dispersive X-ray Spectroscopy (EDS) capabilities

• X-ray Diffractometer (XRD)

Experimental Protocols

Synthesis of [EMIM]HSO4 (Optional)

While commercially available, [EMIM]HSO4 can be synthesized from N-methylimidazole.[3][4] A common method involves the reaction of N-methylimidazole with diethyl sulfate, followed by an anion exchange with sulfuric acid. Another reported method is through microwave-assisted synthesis.[1][2]

Electrolyte Preparation

• Drying: Dry the [EMIM]HSO4 ionic liquid and alumina powder in a vacuum oven at a temperature below the decomposition temperature of the ionic liquid (stable up to 270°C) to remove any absorbed water.[3][4]

• Dissolution: In a sealed container, add a known amount of dried alumina powder to the dried [EMIM]HSO4. The solubility of alumina in [EMIM]HSO4 at 20°C is 3.81 g/L.[3][4] To create a saturated or near-saturated solution, add a slight excess of alumina.

• Homogenization: Heat the mixture on a hot plate with continuous magnetic stirring. A temperature of around 100°C can be used to increase the dissolution rate and ensure a homogeneous electrolyte. Stir for several hours until the solution is saturated. Allow the excess alumina to settle and decant the clear electrolyte for use.

Electrochemical Cell Setup

• Electrode Preparation:

  • Cathode (Working Electrode): Cut a piece of copper or platinum foil to the desired dimensions. Clean the foil by sonicating in acetone and then deionized water. Dry the electrode thoroughly before use.

  • Anode (Counter Electrode): Use a graphite rod or platinum wire of high purity. Clean it in a similar manner to the cathode.

  • Reference Electrode: A standard reference electrode like Ag/AgCl can be used, or a quasi-reference electrode such as a platinum wire immersed in the same electrolyte.

• Cell Assembly: Assemble the three-electrode cell with the prepared electrodes. Ensure a fixed and known distance between the working and counter electrodes. The reference electrode should be placed in close proximity to the working electrode to minimize iR drop.

Aluminum Electrolysis

• Electrolyte Filling: Fill the electrochemical cell with the prepared alumina-saturated [EMIM]HSO4 electrolyte.

• Electrochemical Deposition: Connect the electrodes to the electrochemical workstation. The electrolysis can be performed under either potentiostatic (constant potential) or galvanostatic (constant current) control.

  • Potentiostatic Deposition: Based on cyclic voltammetry studies, the normal deposition of aluminum on a platinum electrode occurs at -0.54 V, with underpotential deposition (UPD) occurring at -0.26 V.[3][4] Apply a constant potential in this range.

  • Galvanostatic Deposition: A constant current density can be applied. For similar ionic liquid systems, current densities in the range of 10-70 mA/cm² have been used to obtain dense aluminum deposits.

• Duration: The duration of the electrolysis will depend on the desired thickness of the aluminum coating. This can be calculated using Faraday's laws of electrolysis.

• Temperature: The electrolysis can be carried out at room temperature or elevated temperatures (e.g., up to 100°C) to decrease the viscosity of the ionic liquid and improve conductivity.[3][4]

Post-Electrolysis Treatment

• Rinsing: After electrolysis, carefully remove the cathode from the cell.

• Cleaning: Rinse the cathode with acetone to remove any residual ionic liquid.[5]

• Drying: Dry the sample in a stream of inert gas or in a vacuum desiccator.

Data Presentation: Quantitative Summary

The following table summarizes key quantitative data reported in the literature for aluminum electrolysis in [EMIM]HSO4 and similar systems.

Parameter	Value	Reference
[EMIM]HSO4 Properties
Decomposition Temperature	< 270°C	[3][4]
Molar Conductivity at 100°C	2.890 S·cm²/mol	[3][4]
Alumina Solubility
Solubility in [EMIM]HSO4 at 20°C	3.81 g/L	[3][4]
Electrochemical Parameters
Electrochemical Window of [EMIM]HSO4	4.81 V
Al Underpotential Deposition (on Pt)	-0.26 V	[3][4]
Al Normal Deposition (on Pt)	-0.54 V	[3][4]
Applied Current Density Range	10 - 70 mA/cm²

Characterization of Aluminum Deposit

The deposited aluminum layer should be characterized to determine its morphology, composition, and crystal structure.

• Scanning Electron Microscopy (SEM): To observe the surface morphology of the aluminum deposit. A dense, uniform, and adherent layer is desirable.

• Energy Dispersive X-ray Spectroscopy (EDS): To confirm the elemental composition of the deposit and ensure the presence of aluminum.

• X-ray Diffraction (XRD): To determine the crystal structure of the deposited aluminum.

Visualizations

Experimental Workflow

Caption: Workflow for Aluminum Electrolysis in [EMIM]HSO4.

Electrochemical Cell Setup

Caption: Three-Electrode Electrochemical Cell Setup.

References

• 1. Frontiers | Ionic liquids as electrolytes in aluminum electrolysis [frontiersin.org]
• 2. Ionic liquids as electrolytes in aluminum electrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate and Its Application in the Electrolysis of Aluminum [jproeng.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Preparation of Gel Polymer Electrolytes with 1-Ethyl-3-methylimidazolium Hydrogen Sulfate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the preparation and characterization of gel polymer electrolytes (GPEs) incorporating the ionic liquid 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]). The focus is on a system composed of a poly(ethylene oxide) (PEO) and poly(vinylidene fluoride) (PVDF) polymer blend.

Introduction

Gel polymer electrolytes (GPEs) are a class of materials that combine the cohesive properties of a solid polymer matrix with the high ionic conductivity of a liquid electrolyte.[1] The incorporation of ionic liquids (ILs) as plasticizers and charge carriers has gained significant attention due to their negligible vapor pressure, high thermal stability, and wide electrochemical windows.[1] 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) is an imidazolium-based ionic liquid that can be utilized in the fabrication of GPEs.[2] These GPEs, particularly those based on PEO/PVDF blends, offer a balance of mechanical integrity and ion transport, making them suitable for various electrochemical applications.[2][3] While the primary applications of such GPEs have been in energy storage devices, their unique properties may offer potential in the field of drug delivery, particularly for transdermal applications where controlled iontophoresis or drug release is desired.[4][5]

Data Presentation

Physicochemical Properties of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4])

Property	Value	References
CAS Number	412009-61-1	[6]
Molecular Formula	C6H12N2O4S	[6]
Molecular Weight	208.05 g/mol	[6]
Appearance	Colorless to light yellow liquid
Glass Transition Temperature (Tg)	-70.1 °C	[6]
Decomposition Temperature	270 °C	[6]
Conductivity	2–3 mS/cm	[6]
Viscosity	680 cP	[6]
Density	1.442 g/cm³	[6]

Performance Characteristics of PEO/PVDF/[EMIM][HSO4] Gel Polymer Electrolytes

GPE Composition (wt%)	Ionic Conductivity (S cm⁻¹) at Room Temperature	Electrochemical Stability Window (V)	References
PEO/PVDF + 15% Zn(CF₃SO₃)₂	Not Reported	Not Reported
PEO/PVDF + 15% Zn(CF₃SO₃)₂ + 5% [EMIM][HSO₄]	2.1 x 10⁻⁴	Not Reported
PEO/PVDF + 15% Zn(CF₃SO₃)₂ + 10% [EMIM][HSO₄]	5.8 x 10⁻⁴	Not Reported
PEO/PVDF + 15% Zn(CF₃SO₃)₂ + 15% [EMIM][HSO₄]	3.2 x 10⁻⁴	Not Reported
PEO/PVDF + 15% Zn(CF₃SO₃)₂ + 20% [EMIM][HSO₄]	1.5 x 10⁻⁴	Not Reported

Note: The specific ratios of PEO to PVDF were not detailed in the available literature but are typically optimized to balance mechanical and electrochemical properties.

Experimental Protocols

Materials

• Poly(ethylene oxide) (PEO)

• Poly(vinylidene fluoride) (PVDF)

• 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) (99% purity)[6]

• Zinc trifluoromethanesulfonate (Zn(CF₃SO₃)₂)

• Tetrahydrofuran (THF) (analytical grade)

• Acetone (analytical grade)

Protocol 1: Preparation of PEO/PVDF/[EMIM][HSO4] Gel Polymer Electrolyte via Solvent Casting

This protocol is adapted from general procedures for preparing PEO/PVDF-based gel polymer electrolytes.[7]

• Polymer Solution Preparation:

  • In a clean, dry beaker, dissolve the desired amounts of PEO and PVDF in a suitable solvent such as a mixture of acetone and THF. The ratio of PEO to PVDF can be varied to optimize the mechanical and electrochemical properties of the final GPE.

  • Stir the mixture vigorously using a magnetic stirrer at room temperature until a homogeneous solution is obtained. This may take several hours.

• Addition of Salt and Ionic Liquid:

  • To the homogeneous polymer solution, add the desired amount of zinc triflate (e.g., 15 wt% relative to the total polymer weight). Continue stirring until the salt is completely dissolved.

  • Subsequently, add the desired amount of [EMIM][HSO4] (e.g., ranging from 5 to 20 wt% relative to the total polymer and salt weight) to the solution.

  • Continue stirring the mixture for several more hours to ensure a uniform distribution of all components.

• Casting and Solvent Evaporation:

  • Pour the final homogeneous solution into a flat-bottomed petri dish.

  • Allow the solvent to evaporate slowly in a dust-free environment at room temperature. This process can take 24-48 hours.

  • To ensure complete removal of the solvent, the resulting film can be further dried in a vacuum oven at a slightly elevated temperature (e.g., 50-60 °C) for 24 hours.

• Final Product:

  • Once completely dried, a free-standing, flexible gel polymer electrolyte film is obtained.

  • The film can be cut into desired shapes and sizes for characterization and application.

Protocol 2: Characterization of the Gel Polymer Electrolyte

• Ionic Conductivity: The ionic conductivity of the GPE films can be determined using electrochemical impedance spectroscopy (EIS). The GPE is sandwiched between two stainless steel blocking electrodes in a coin cell configuration. The bulk resistance (Rb) is obtained from the Nyquist plot, and the ionic conductivity (σ) is calculated using the formula: σ = l / (Rb * A), where 'l' is the thickness of the GPE film and 'A' is the electrode area.

• Electrochemical Stability Window (ESW): The ESW can be determined by linear sweep voltammetry (LSV). A cell is assembled with the GPE between a stainless steel working electrode and a reference/counter electrode. The potential is swept from the open-circuit voltage to higher potentials at a slow scan rate (e.g., 1 mV/s) until a significant increase in current is observed, indicating the decomposition of the electrolyte.

• Thermal Analysis: The thermal stability of the GPE can be investigated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). TGA provides information about the decomposition temperature, while DSC can be used to determine the glass transition temperature (Tg) and melting temperature (Tm) of the polymer matrix.

• Mechanical Properties: The mechanical strength of the GPE films can be evaluated using a universal testing machine to measure the tensile strength and elongation at break. This provides insights into the flexibility and durability of the electrolyte.

Visualizations

Caption: Workflow for the preparation and characterization of GPEs.

Potential Applications in Drug Development

While the direct application of PEO/PVDF/[EMIM][HSO4] GPEs in drug delivery is an emerging area, the individual components and the gel-like nature of the system suggest potential avenues for exploration:

• Transdermal Drug Delivery: The flexibility and adhesive properties of the polymer matrix, combined with the ionic nature of the electrolyte, could be leveraged for iontophoretic drug delivery systems. The application of a small electric current could enhance the permeation of ionic drugs through the skin.

• Controlled Release: The polymer matrix can act as a reservoir for drug molecules. The release kinetics could potentially be tuned by modifying the composition of the GPE, such as the polymer ratio and the concentration of the ionic liquid.[8]

• Biocompatibility: PEO and PVDF are polymers with established use in biomedical applications, and their biocompatibility is an advantage.[9] However, the biocompatibility of [EMIM][HSO4] would need to be thoroughly investigated for any specific drug delivery application.

Further research is required to establish the efficacy and safety of these specific GPE formulations for pharmaceutical and drug development purposes. This includes comprehensive studies on drug-polymer interactions, release kinetics, and in vitro/in vivo biocompatibility and toxicity.

References

• 1. Ionic Liquid-Based Gels for Applications in Electrochemical Energy Storage and Conversion Devices: A Review of Recent Progress and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polyvinylidene fluoride (PVDF)-Polyethylene oxide(PEO) polymer blend-based solid electrolyte for Na+ battery applications - Amrita Vishwa Vidyapeetham [amrita.edu]
• 3. youtube.com [youtube.com]
• 4. Polymer-Based Hydrogels Applied in Drug Delivery: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrogels for dermal and transdermal drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. "Effect of different imidazolium-based ionic liquids on gel polymer ele" by Aimi Syairah, M.H. Khanmirzaei et al. [knova.um.edu.my]
• 7. PVdF-co-HFP-Based Electrolytes Prepared by Solution Casting [ebrary.net]
• 8. Controlled Release of Lidocaine-Diclofenac Ionic Liquid Drug from Freeze-Thawed Gelatin/Poly(Vinyl Alcohol) Transdermal Patches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols: [EMIM]HSO4 as a Versatile Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO4) as a recyclable and environmentally benign solvent and catalyst in key organic synthesis reactions. Its unique properties, including Brønsted acidity, low vapor pressure, and thermal stability, make it an excellent alternative to conventional volatile organic solvents.

Fischer Esterification of Carboxylic Acids

The Brønsted acidic nature of [EMIM]HSO4 allows it to act as both a solvent and a catalyst in Fischer esterification reactions, driving the equilibrium towards the product by facilitating the removal of water. This one-pot approach simplifies the reaction setup and workup procedures.

Quantitative Data

The following table summarizes the reaction conversion for the esterification of acetic acid with various alcohols in [EMIM]HSO4.

Entry	Alcohol	Temperature (°C)	Time (h)	Conversion (%)
1	Ethanol	60	24	75.6
2	1-Propanol	80	48	72.1
3	1-Butanol	80	72	70.5

Experimental Protocol: Synthesis of Ethyl Acetate

Materials:

• 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO4)

• Acetic acid (glacial)

• Ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser

• Separatory funnel

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a condenser, add [EMIM]HSO4 (20 mL).

• Add acetic acid (0.1 mol, 6.01 g) and ethanol (0.1 mol, 4.61 g) to the flask.

• Heat the reaction mixture to 60°C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After 24 hours, cool the reaction mixture to room temperature.

• The product, ethyl acetate, will form a separate layer on top of the ionic liquid.

• Carefully decant the upper organic layer containing the ethyl acetate.

• Wash the collected organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 20 mL) to neutralize any unreacted acetic acid, followed by brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain pure ethyl acetate.

• The remaining ionic liquid in the reaction flask can be washed with diethyl ether, dried under vacuum, and reused for subsequent reactions.

Experimental Workflow

Caption: Workflow for Fischer Esterification using [EMIM]HSO4.

Synthesis of 3,4,5-Trisubstituted Furan-2(5H)-ones

[EMIM]HSO4 serves as an efficient Brønsted acid catalyst for the one-pot, three-component synthesis of biologically relevant 3,4,5-trisubstituted furan-2(5H)-ones from anilines, dialkyl acetylenedicarboxylates, and aromatic aldehydes. The ionic liquid medium allows for high yields and simple product isolation.

Quantitative Data

The following table illustrates the scope of the reaction with various substrates, adapted for [EMIM]HSO4 as the catalyst.

Entry	Aniline	Aldehyde	Dialkyl Acetylenedicarboxylate	Time (min)	Yield (%)
1	Aniline	Benzaldehyde	Diethyl acetylenedicarboxylate	20	92
2	4-Methylaniline	Benzaldehyde	Diethyl acetylenedicarboxylate	25	94
3	4-Methoxyaniline	Benzaldehyde	Dimethyl acetylenedicarboxylate	20	90
4	4-Chloroaniline	4-Chlorobenzaldehyde	Diethyl acetylenedicarboxylate	30	85
5	Aniline	4-Nitrobenzaldehyde	Diethyl acetylenedicarboxylate	35	88

Experimental Protocol

Materials:

• [EMIM]HSO4

• Substituted aniline

• Aromatic aldehyde

• Dialkyl acetylenedicarboxylate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Ethanol

• Water

Procedure:

• In a round-bottom flask, combine the aniline (1.0 mmol), aromatic aldehyde (1.0 mmol), and dialkyl acetylenedicarboxylate (1.0 mmol).

• Add [EMIM]HSO4 (0.20 mmol, 20 mol%) to the mixture.

• Heat the reaction mixture to 75°C with stirring.

• Monitor the reaction by TLC until the starting materials are consumed (typically 20-35 minutes).

• Upon completion, cool the reaction mixture to room temperature.

• Add water (10 mL) to the mixture and stir for 5 minutes.

• Collect the precipitated solid product by filtration.

• Wash the solid with cold ethanol (2 x 5 mL) to remove any remaining ionic liquid and impurities.

• Dry the product under vacuum to yield the pure 3,4,5-trisubstituted furan-2(5H)-one.

Proposed Reaction Mechanism

Caption: Proposed mechanism for furanone synthesis.

Michael Addition of Indoles to α,β-Unsaturated Carbonyl Compounds

The Brønsted acidity of [EMIM]HSO4 can be effectively utilized to catalyze the Michael addition of indoles to α,β-unsaturated carbonyl compounds, a key C-C bond-forming reaction in the synthesis of various natural products and pharmaceuticals. The ionic liquid provides a polar medium that can stabilize charged intermediates, often leading to enhanced reaction rates and yields.

Quantitative Data

The following table presents the results for the Michael addition of indole to various α,β-unsaturated carbonyl compounds catalyzed by [EMIM]HSO4.

Entry	α,β-Unsaturated Carbonyl Compound	Time (h)	Yield (%)
1	Methyl vinyl ketone	3	95
2	Cyclohexen-2-one	4	92
3	Chalcone	5	88
4	Ethyl acrylate	6	85
5	Acrylonitrile	5	90

Experimental Protocol

Materials:

• [EMIM]HSO4

• Indole

• α,β-Unsaturated carbonyl compound

• Round-bottom flask

• Magnetic stirrer and stir bar

• Water

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve indole (1.0 mmol) and the α,β-unsaturated carbonyl compound (1.2 mmol) in [EMIM]HSO4 (5 mL).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion of the reaction (typically 3-6 hours), add water (20 mL) to the reaction mixture.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate mixture) to afford the pure 3-substituted indole derivative.

• The aqueous phase containing the ionic liquid can be concentrated under vacuum to remove water, and the recovered [EMIM]HSO4 can be reused.

Logical Relationship of Michael Addition

Caption: Logical steps in the Michael addition of indole.

Application of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate in Biofuel Production: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The transition towards renewable energy sources has spurred research into efficient methods for converting lignocellulosic biomass into biofuels. A significant challenge in this process is the recalcitrant nature of biomass, primarily composed of cellulose, hemicellulose, and lignin. Pretreatment is a critical step to deconstruct this complex matrix and enhance the accessibility of carbohydrates for subsequent enzymatic hydrolysis. 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) has emerged as a promising Brønsted acidic ionic liquid for this purpose. Its ability to dissolve cellulose, coupled with its catalytic activity in hydrolyzing hemicellulose and delignifying biomass, makes it a versatile solvent for biofuel production.[1][2] This document provides detailed application notes and experimental protocols for the use of [EMIM][HSO4] in the pretreatment of lignocellulosic biomass for biofuel production.

Data Presentation

Table 1: Effect of [EMIM][HSO4] Pretreatment on Reducing Sugar Yield from Various Lignocellulosic Biomass Types

Biomass Type	Pretreatment Conditions	Reducing Sugar Yield (%)	Reference(s)
Sugarcane Bagasse	100°C, 1 hour, 4% (w/v) biomass loading	37.9	[3]
Sago Hampas	100°C, 3 hours, 4% (w/v) biomass loading	7.0	[3]
Rice Husk	100°C, 5 hours, 4% (w/v) biomass loading	1.1	[3]
Sugarcane Bagasse	125°C, 83 minutes, 6.5 wt% [EMIM][HSO4]	~69 (pentose yield)	[4]

Table 2: Influence of Biomass Loading on Glucose Yield from Miscanthus giganteus Pretreated with Triethylammonium Hydrogen Sulfate ([TEA][HSO4]) at 120°C for 6 hours

Biomass Loading (wt%)	Glucose Yield (%)	Reference(s)
10	68	[5]
20	55	[5]
30	45	[5]
40	35	[5]
50	23	[5]

Note: [TEA][HSO4] is a protic ionic liquid with similar characteristics to [EMIM][HSO4] and provides an indication of the effect of biomass loading.

Experimental Protocols

Protocol 1: Pretreatment of Lignocellulosic Biomass with [EMIM][HSO4]

This protocol describes the general procedure for the pretreatment of lignocellulosic biomass using [EMIM][HSO4] to enhance its enzymatic digestibility.

Materials:

• 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4])

• Dried lignocellulosic biomass (e.g., sugarcane bagasse, poplar, switchgrass), milled to a particle size of 0.5-1.0 mm

• Deionized water

• Ethanol

• Reaction vessel (e.g., stirred tank reactor, sealed pressure tube)

• Heating system with temperature control (e.g., oil bath, heating mantle)

• Filtration apparatus (e.g., Büchner funnel, vacuum filter)

• Drying oven

Procedure:

• Biomass Preparation: Ensure the biomass is properly dried and milled to the desired particle size to increase surface area and improve reaction efficiency.

• Reaction Setup:

  • Add a predetermined amount of [EMIM][HSO4] to the reaction vessel.

  • Add the dried biomass to the ionic liquid at a specific loading (e.g., 4-15% w/v).[3][6] The optimal loading may vary depending on the biomass type and desired outcome.

  • If studying the effect of water, add the desired amount of deionized water to the mixture.

• Pretreatment Reaction:

  • Seal the reaction vessel and place it in the preheated heating system.

  • Heat the mixture to the desired temperature (e.g., 100-140°C) with continuous stirring.[3][6]

  • Maintain the reaction for the specified duration (e.g., 1-5 hours).[3] The reaction time will depend on the biomass recalcitrance and temperature.

• Recovery of Pretreated Biomass:

  • After the reaction, cool the mixture to room temperature.

  • Add an anti-solvent, typically deionized water or ethanol, to precipitate the cellulose-rich solid fraction.[4]

  • Separate the solid biomass from the ionic liquid solution by filtration.

  • Wash the solid residue extensively with deionized water and then ethanol to remove any residual ionic liquid and soluble degradation products.

  • Dry the pretreated biomass in an oven at a controlled temperature (e.g., 45°C) until a constant weight is achieved.

• Ionic Liquid Recycling (Optional): The filtrate containing the ionic liquid and dissolved lignin and hemicellulose can be processed to recover the ionic liquid. This typically involves evaporation of the anti-solvent and water.

Protocol 2: Enzymatic Saccharification of [EMIM][HSO4]-Pretreated Biomass

This protocol outlines the enzymatic hydrolysis of the pretreated biomass to release fermentable sugars.

Materials:

• Pretreated and dried lignocellulosic biomass

• Commercial cellulase and β-glucosidase enzyme preparations (e.g., from Trichoderma reesei and Aspergillus niger)

• Citrate buffer (50 mM, pH 4.8)

• Sodium azide (optional, to prevent microbial contamination)

• Incubator shaker

• Centrifuge

Procedure:

• Slurry Preparation:

  • Prepare a slurry of the pretreated biomass in citrate buffer at a specific solids loading (e.g., 2-10% w/v).

  • Add sodium azide to a final concentration of 0.02% (w/v) if necessary.

• Enzyme Addition:

  • Add the cellulase and β-glucosidase enzymes to the slurry. The enzyme loading is typically expressed in Filter Paper Units (FPU) per gram of glucan in the biomass. A common starting point is 15-20 FPU/g glucan for cellulase and 30-40 CBU/g glucan for β-glucosidase.

• Hydrolysis:

  • Incubate the mixture in a shaker at a controlled temperature (typically 50°C) and agitation speed (e.g., 150 rpm) for 24-72 hours.

• Sample Analysis:

  • Periodically, take samples from the hydrolysis mixture.

  • Centrifuge the samples to separate the supernatant from the solid residue.

  • Analyze the supernatant for the concentration of glucose and xylose using High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., Aminex HPX-87H) and a refractive index (RI) detector.

Protocol 3: Determination of Structural Carbohydrates and Lignin in Biomass

This protocol is based on the National Renewable Energy Laboratory (NREL) Laboratory Analytical Procedure (LAP) for the determination of structural carbohydrates and lignin in biomass.[7]

Materials:

• Dried biomass sample (pretreated or untreated)

• Sulfuric acid (72% and 4% w/w)

• Deionized water

• Autoclave

• UV-Vis spectrophotometer

• HPLC system

• Filtering crucibles

Procedure:

• Sample Preparation: Weigh approximately 300 mg of the dried biomass into a pressure tube.

• Primary Hydrolysis:

  • Add 3.0 mL of 72% sulfuric acid to the biomass.

  • Incubate in a water bath at 30°C for 60 minutes, stirring every 5-10 minutes.

• Secondary Hydrolysis:

  • Dilute the acid concentration to 4% by adding 84.0 mL of deionized water.

  • Seal the pressure tube and autoclave at 121°C for 1 hour.[3]

• Separation and Analysis:

  • Cool the hydrolysate and filter it through a pre-weighed filtering crucible to separate the acid-insoluble lignin (Klason lignin).

  • Wash the residue with deionized water and dry the crucible in an oven at 105°C to determine the weight of the acid-insoluble residue.

  • Measure the absorbance of the filtrate using a UV-Vis spectrophotometer to determine the acid-soluble lignin content.[7]

  • Analyze the filtrate for monomeric sugar (glucose, xylose, etc.) concentrations using an HPLC system.[8]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. Assessment of cellulosic biomass saccharification by molten Brönsted acidic 1-ethyl-3-methylimidazolium hydrogen sulphate ([EMIM]HSO4]) via kinetic studies :: BioResources [bioresources.cnr.ncsu.edu]
• 4. iris.unica.it [iris.unica.it]
• 5. Process intensification of the ionoSolv pretreatment: effects of biomass loading, particle size and scale-up from 10 mL to 1 L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Comparison of Different Biomass Pretreatment Techniques and Their Impact on Chemistry and Structure [frontiersin.org]
• 7. debiq.eel.usp.br [debiq.eel.usp.br]
• 8. Biomass and Cellulose Dissolution—The Important Issue in Renewable Materials Treatment [mdpi.com]

Application Notes and Protocols for Electrochemical Deposition of Metals in 1-Ethyl-3-methylimidazolium Hydrogen Sulfate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the electrochemical deposition of various metals using the ionic liquid 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIm][HSO4]). This ionic liquid serves as a stable and versatile electrolyte for the deposition of metals such as aluminum, copper, zinc, and nickel, offering a viable alternative to traditional aqueous and organic solvent-based systems.

Introduction to Electrochemical Deposition in [EMIm][HSO4]

1-Ethyl-3-methylimidazolium hydrogen sulfate is a room temperature ionic liquid (RTIL) with favorable properties for electrochemical applications. Its high thermal stability (up to 270°C), reasonable ionic conductivity, and wide electrochemical window make it a suitable medium for the electrodeposition of reactive and transition metals.[1][2] The use of [EMIm][HSO4] can mitigate challenges associated with aqueous electrolytes, such as hydrogen evolution and metal hydroxide formation, and the volatility and flammability of organic solvents.

This document outlines the synthesis of the ionic liquid, followed by specific protocols for the electrochemical deposition of aluminum, copper, zinc, and nickel. The provided data and methodologies are compiled from various studies and are intended to serve as a foundational guide for researchers in this field.

Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate ([EMIm][HSO4])

A general and straightforward method for the synthesis of [EMIm][HSO4] involves the reaction of N-methylimidazole with diethyl sulfate.

Protocol:

• In a three-necked flask equipped with a stirrer and a dropping funnel, place N-methylimidazole.

• Slowly add diethyl sulfate dropwise to the N-methylimidazole under constant stirring. The reaction is exothermic and should be controlled to maintain a safe temperature.

• After the addition is complete, continue stirring the mixture at room temperature for several hours to ensure the completion of the reaction.

• The resulting product, 1-ethyl-3-methylimidazolium ethyl sulfate, can then be converted to the hydrogen sulfate salt through anion exchange or by reaction with sulfuric acid.

• The final product should be dried under vacuum to remove any residual water or volatile impurities before use in electrochemical experiments.

Electrochemical Deposition of Aluminum

Aluminum can be electrodeposited from [EMIm][HSO4] by dissolving a suitable aluminum precursor, such as alumina (Al₂O₃). The solubility of alumina in [EMIm][HSO4] at 20°C is approximately 3.81 g/L.[1][2]

Quantitative Data for Aluminum Electrodeposition

Parameter	Value	Reference(s)
Precursor	Alumina (Al₂O₃)	[1][2]
Solubility of Al₂O₃	3.81 g/L at 20°C	[1][2]
Working Electrode	Platinum (Pt)	[1][2]
Underpotential Deposition (UPD)	-0.26 V	[1][2]
Normal Deposition Potential	-0.54 V	[1][2]
Deposition Mechanism	Diffusion-controlled	[1][2]

Experimental Protocol for Aluminum Deposition:

• Electrolyte Preparation: Dissolve alumina in [EMIm][HSO4] to the desired concentration. The process may be aided by gentle heating and stirring.

• Electrochemical Cell Setup:

  • Working Electrode: A platinum disc or foil.

  • Counter Electrode: A platinum wire or mesh.

  • Reference Electrode: A quasi-reference electrode such as a silver wire immersed in a solution of AgNO₃ in [EMIm][HSO4] or another suitable reference system.

• Electrochemical Deposition:

  • Perform cyclic voltammetry to determine the reduction potential of aluminum in the prepared electrolyte.

  • Carry out potentiostatic deposition by applying a constant potential of -0.54 V.

  • Alternatively, galvanostatic deposition can be performed by applying a constant current density.

• Post-Deposition Treatment: After deposition, the electrode should be rinsed with a suitable solvent (e.g., acetonitrile or acetone) to remove the ionic liquid and then dried.

• Characterization: The deposited aluminum film can be characterized using techniques such as Scanning Electron Microscopy (SEM) for morphology, Energy-Dispersive X-ray Spectroscopy (EDS) for elemental composition, and X-ray Diffraction (XRD) for crystal structure.

Caption: Workflow for Aluminum Electrodeposition.

Electrochemical Deposition of Copper

While the use of [EMIm][HSO4] as a primary electrolyte for copper deposition is not extensively documented, its analogue, 1-butyl-3-methylimidazolium hydrogen sulfate ([BMIM]HSO4), has been shown to be an effective additive in aqueous acidic sulfate solutions for copper electrodeposition, leading to more leveled and fine-grained deposits.[3] The following protocol is adapted from studies using related imidazolium-based ionic liquids.

Quantitative Data for Copper Electrodeposition (Adapted from related systems)

Parameter	Value	Reference(s)
Copper Salt	Copper(I) or Copper(II) salts	[4]
Working Electrode	Glassy Carbon, Nickel	[4]
Deposition Potential	-1.8 V (from CuCl and CuSO₄)	[4]
Temperature	35 °C	[4]
Deposit Characteristics	Nanocrystalline, Homogeneous	[4]

Experimental Protocol for Copper Deposition:

• Electrolyte Preparation: Dissolve a copper salt (e.g., CuCl or CuSO₄) in [EMIm][HSO4] to the desired concentration (e.g., 0.1 M).

• Electrochemical Cell Setup:

  • Working Electrode: A glassy carbon or nickel substrate.

  • Counter Electrode: A copper wire or foil.

  • Reference Electrode: A suitable quasi-reference electrode.

• Electrochemical Deposition:

  • Perform cyclic voltammetry to identify the reduction peaks for copper ions.

  • Conduct potentiostatic deposition at a potential determined from the CV, for instance, -1.8 V.

  • The deposition time will influence the thickness of the copper film.

• Post-Deposition Treatment: Rinse the deposited copper film with an appropriate solvent to remove the ionic liquid and then dry.

• Characterization: Analyze the morphology, composition, and structure of the copper deposit using SEM, EDS, and XRD.

Caption: Workflow for Copper Electrodeposition.

Electrochemical Deposition of Zinc

Similar to copper, the direct electrodeposition of zinc from pure [EMIm][HSO4] is not well-documented. However, imidazolium-based ionic liquids with the hydrogen sulfate anion have been used as additives in aqueous zinc electrodeposition, where they have been shown to improve current efficiency and deposit morphology.[3] The following is a generalized protocol based on zinc deposition from other ionic liquid systems.

Quantitative Data for Zinc Electrodeposition (Generalized)

Parameter	Value	Reference(s)
Zinc Salt	Zinc chloride (ZnCl₂) or Zinc sulfate (ZnSO₄)	[3]
Working Electrode	Mild Steel, Aluminum	[3]
Current Density	10 mA/cm²	[3]
Temperature	60 °C (for some non-aqueous systems)	[3]
Deposit Characteristics	Fine-grained, Leveled	[3]

Experimental Protocol for Zinc Deposition:

• Electrolyte Preparation: Dissolve a zinc salt (e.g., ZnCl₂ or ZnSO₄) in [EMIm][HSO4].

• Electrochemical Cell Setup:

  • Working Electrode: A mild steel or aluminum substrate.

  • Counter Electrode: A zinc plate or wire.

  • Reference Electrode: A suitable quasi-reference electrode.

• Electrochemical Deposition:

  • Use cyclic voltammetry to determine the electrochemical window and the reduction potential of zinc.

  • Perform galvanostatic deposition at a constant current density (e.g., 10 mA/cm²).

  • Alternatively, use potentiostatic deposition at a fixed potential.

• Post-Deposition Treatment: After the desired deposition time, remove the electrode, rinse with a suitable solvent, and dry.

• Characterization: Examine the zinc coating's morphology, composition, and crystal structure using SEM, EDS, and XRD.

Caption: Workflow for Zinc Electrodeposition.

Electrochemical Deposition of Nickel

The electrodeposition of nickel from [EMIm][HSO4] is an area with limited specific literature. However, studies on nickel deposition from other imidazolium-based ionic liquids provide a basis for developing a protocol. The electrodeposition of nickel typically involves the reduction of Ni(II) ions at the cathode.

Quantitative Data for Nickel Electrodeposition (Generalized from related ILs)

Parameter	Value	Reference(s)
Nickel Salt	Nickel(II) chloride (NiCl₂) or Nickel(II) sulfate (NiSO₄)	[5]
Working Electrode	Glassy Carbon, Copper	[5]
Deposition Mechanism	Three-dimensional progressive nucleation	[5]
Temperature	Room Temperature to 60 °C	[6]
Current Density	20-80 mA/cm² (in some systems)	[6]

Experimental Protocol for Nickel Deposition:

• Electrolyte Preparation: Dissolve a nickel(II) salt in [EMIm][HSO4]. The choice of anion (chloride or sulfate) may influence the deposition process.

• Electrochemical Cell Setup:

  • Working Electrode: A glassy carbon or copper substrate.

  • Counter Electrode: A nickel foil or wire.

  • Reference Electrode: A suitable quasi-reference electrode.

• Electrochemical Deposition:

  • Conduct cyclic voltammetry to investigate the reduction of Ni(II) and determine the deposition potential.

  • Perform potentiostatic or galvanostatic deposition based on the voltammetric analysis.

• Post-Deposition Treatment: Carefully rinse the nickel-coated substrate with a solvent to remove the ionic liquid and then dry it.

• Characterization: Use SEM, EDS, and XRD to analyze the morphology, elemental composition, and crystallinity of the nickel deposit.

Caption: Workflow for Nickel Electrodeposition.

General Considerations and Safety

• Purity of Ionic Liquid: The purity of [EMIm][HSO4] is crucial for successful and reproducible electrodeposition. Impurities, especially water and halides, can significantly affect the electrochemical window and the quality of the deposited metal.

• Inert Atmosphere: While [EMIm][HSO4] is air and water-stable, for the deposition of highly reactive metals, it is advisable to conduct experiments under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the metal precursor and the deposited film.

• Temperature Control: The viscosity of ionic liquids is highly dependent on temperature. Controlling the temperature of the electrochemical cell can influence the mass transport of ions and the morphology of the deposit.

• Safety Precautions: Although ionic liquids have low vapor pressure, appropriate personal protective equipment (gloves, safety glasses) should be worn. Handle all chemicals in a well-ventilated area or a fume hood.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of [EMIM]HSO4 in the Pretreatment of Lignocellulosic Biomass

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of lignocellulosic biomass into biofuels and other valuable bio-products is a cornerstone of developing sustainable energy sources. A critical challenge in this process is the inherent recalcitrance of biomass, primarily due to the complex and rigid structure of cellulose, hemicellulose, and lignin. Pretreatment is an essential step to disrupt this structure, enhancing the accessibility of carbohydrates for subsequent enzymatic hydrolysis. Among various pretreatment methods, the use of ionic liquids (ILs) has gained significant attention. This document focuses on the application of 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO4), a Brönsted acidic ionic liquid, for the effective pretreatment of lignocellulosic biomass. [EMIM]HSO4 has demonstrated considerable potential in dissolving cellulose, removing lignin and hemicellulose, and thereby improving the efficiency of enzymatic saccharification.[1][2]

Mechanism of Action

The pretreatment of lignocellulosic biomass with [EMIM]HSO4 involves the disruption of the intricate network of hydrogen bonds within the plant cell wall. The strong hydrogen-bonding capabilities of [EMIM]HSO4 allow it to interact with and dissolve cellulose and other biomass components.[2] This process effectively reduces the crystallinity of cellulose and swells the overall biomass matrix, making the polysaccharides more accessible to enzymes for hydrolysis.[2] The acidic nature of the hydrogen sulfate anion also contributes to the hydrolysis of hemicellulose.[3] This dual action of cellulose dissolution and hemicellulose hydrolysis makes [EMIM]HSO4 an effective pretreatment agent.

Applications

[EMIM]HSO4 has been successfully employed in the pretreatment of a variety of lignocellulosic feedstocks, including:

• Agricultural Residues: Such as wheat straw, rice straw, and sugarcane bagasse.[1][3][4]

• Hardwoods: Like poplar wood.[5]

• Energy Crops: Including Miscanthus.[6]

The primary application of this pretreatment is to enhance the yield of fermentable sugars (e.g., glucose and xylose) from enzymatic hydrolysis, which are essential substrates for the production of biofuels like ethanol.[7] Furthermore, the separated lignin fraction can be valorized into various bio-based materials and chemicals, contributing to a more integrated and economically viable biorefinery concept.[8][9]

Quantitative Data Summary

The effectiveness of [EMIM]HSO4 pretreatment is demonstrated by the significant improvements in delignification, hemicellulose removal, and subsequent sugar yields from enzymatic hydrolysis. The following tables summarize key quantitative data from various studies.

Table 1: Delignification and Hemicellulose Removal Efficiency of [EMIM]HSO4 Pretreatment on Various Biomass Types

Biomass	Pretreatment Conditions	Delignification (%)	Hemicellulose Removal (%)	Reference
Poplar Wood	100°C	Varies with water content	Varies with water content	[5]
Acacia	140°C, 4 hours ([TMG][HSO4])	81	Not Specified	[5]
Wheat Straw	Not Specified	Not Specified	Not Specified	[4][10]
Sugarcane Bagasse	Not Specified	Not Specified	High	[3]

Note: Quantitative data for delignification and hemicellulose removal specifically for [EMIM]HSO4 was not consistently reported in the provided search results. The table reflects the available information and highlights the need for more direct comparative studies.

Table 2: Reducing Sugar and Glucose Yields after Enzymatic Hydrolysis of [EMIM]HSO4-Pretreated Biomass

Biomass	Pretreatment Conditions	Reducing Sugar Yield (%)	Glucose Yield (%)	Reference
Sugarcane Bagasse	100°C, 1 hour	37.9	Not Specified	[1]
Sago Hampas	100°C, 3 hours	7.0	Not Specified	[1]
Rice Husk	100°C, 5 hours	1.1	Not Specified	[1]
Sugarcane Bagasse	Not Specified	Not Specified	69.2 (as pentoses)	[3]
Miscanthus	Not Specified	0.43 g/g of cellulose	Not Specified	[6]

Experimental Protocols

Protocol 1: Pretreatment of Lignocellulosic Biomass with [EMIM]HSO4

This protocol describes a general procedure for the pretreatment of lignocellulosic biomass using [EMIM]HSO4 to enhance enzymatic saccharification.

Materials:

• Lignocellulosic biomass (e.g., sugarcane bagasse, rice husk), dried and milled

• 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4])

• Deionized water

• Acetone

• Oil bath or heating mantle with temperature control

• Reaction vessel (e.g., test tube or round-bottom flask) with magnetic stirrer

• Centrifuge

• Filtration apparatus

Procedure:

• Biomass Preparation: Dry the lignocellulosic biomass at 60°C overnight and mill to a particle size of approximately 1 mm.

• Pretreatment Reaction:

  • Prepare a 4% (w/v) biomass loading by adding the dried biomass to [EMIM][HSO4] in a reaction vessel.[1]

  • Heat the mixture to 100°C in an oil bath with continuous stirring.[1]

  • Maintain the reaction for a specified duration (e.g., 1 to 5 hours, depending on the biomass type).[1]

• Biomass Regeneration and Washing:

  • After the pretreatment, cool the mixture to room temperature.

  • Add an anti-solvent, such as a water-acetone mixture (1:1 v/v), to precipitate the regenerated biomass.[6]

  • Separate the solid biomass from the liquid fraction containing dissolved lignin and hemicellulose by centrifugation or filtration.

  • Wash the residual biomass thoroughly with deionized water to remove any remaining ionic liquid.

  • Dry the pretreated biomass at 60°C until a constant weight is achieved.

Protocol 2: Enzymatic Hydrolysis of Pretreated Biomass

This protocol outlines the enzymatic saccharification of the [EMIM]HSO4-pretreated biomass to produce fermentable sugars.

Materials:

• Pretreated and dried lignocellulosic biomass

• Cellulase enzyme cocktail (e.g., Cellic® CTec2)

• Sodium citrate buffer (50 mM, pH 4.8)

• Incubator shaker

• Centrifuge

• HPLC system for sugar analysis

Procedure:

• Hydrolysis Setup:

  • Prepare a slurry of the pretreated biomass in sodium citrate buffer at a specific solid loading (e.g., 5% w/v).

  • Add the cellulase enzyme cocktail at a defined loading (e.g., 20 FPU/g of cellulose).

• Incubation:

  • Incubate the mixture at 50°C in a shaker at 150 rpm for 72 hours.

• Sample Analysis:

  • Periodically take samples from the hydrolysis mixture.

  • Centrifuge the samples to separate the supernatant.

  • Analyze the supernatant for glucose and other reducing sugar concentrations using an HPLC system.

• Calculation of Sugar Yield:

  • Calculate the sugar yield as a percentage of the theoretical maximum based on the initial carbohydrate content of the biomass.

Visualizations

Caption: Experimental workflow for [EMIM]HSO4 pretreatment of lignocellulosic biomass.

Caption: Mechanism of [EMIM]HSO4 pretreatment on lignocellulosic biomass.

References

• 1. Assessment of cellulosic biomass saccharification by molten Brönsted acidic 1-ethyl-3-methylimidazolium hydrogen sulphate ([EMIM]HSO4]) via kinetic studies :: BioResources [bioresources.cnr.ncsu.edu]
• 2. nbinno.com [nbinno.com]
• 3. proakademia.eu [proakademia.eu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Coupled enzymatic hydrolysis and ethanol fermentation: ionic liquid pretreatment for enhanced yields - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lignin extraction from biomass with protic ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Pretreatment of Lignocellulosic Biomass with Ionic Liquids and Ionic Liquid-Based Solvent Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pretreatment and fractionation of wheat straw using various ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nanoparticle Synthesis Using 1-Ethyl-3-methylimidazolium Hydrogen Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) is a versatile and thermally stable ionic liquid with potential applications in materials science, particularly in the synthesis of nanoparticles.[1][2] Its acidic nature, owing to the hydrogen sulfate anion, offers a unique reaction environment that can influence the size, morphology, and catalytic properties of the resulting nanomaterials.[3][4] Ionic liquids, in general, serve as effective media for nanoparticle synthesis due to their negligible vapor pressure, high thermal stability, and ability to act as both a solvent and a stabilizing agent, preventing nanoparticle agglomeration.[5][6] The choice of the anion in an ionic liquid is known to play a crucial role in determining the final characteristics of the synthesized nanoparticles.[7]

These application notes provide an overview of the potential uses of nanoparticles synthesized in [EMIM][HSO4] and include generalized experimental protocols for their synthesis, adapted from methodologies for closely related imidazolium-based ionic liquids.

Application Notes

Nanoparticles synthesized in an acidic ionic liquid medium like 1-ethyl-3-methylimidazolium hydrogen sulfate are promising candidates for a variety of applications, particularly in catalysis. The acidic properties of the ionic liquid can be beneficial in reactions that are catalyzed by both the nanoparticle surface and an acidic environment.[3]

Potential Applications:

• Heterogeneous Catalysis: Metal nanoparticles (e.g., palladium, ruthenium, iridium) synthesized in imidazolium-based ionic liquids have demonstrated high catalytic activity in hydrogenation and other chemical transformations.[8][9][10] The ionic liquid can serve to stabilize the nanoparticles, preventing deactivation and allowing for catalyst recycling.[10] The acidic nature of [EMIM][HSO4] could be particularly advantageous for reactions requiring a Brønsted acid co-catalyst.

• Electrocatalysis: The inherent conductivity and electrochemical stability of [EMIM][HSO4] make it a suitable medium for the synthesis and application of electrocatalytically active nanoparticles for use in fuel cells and sensors.[1][11]

• Biomedical Applications: Silver nanoparticles synthesized in imidazolium-based ionic liquids have shown significant antibacterial activity.[5][12] The unique properties of nanoparticles prepared in [EMIM][HSO4] could be explored for applications in drug delivery and antimicrobial coatings.

• Advanced Materials: Metal oxide nanoparticles, such as zinc oxide and iron oxide, have been synthesized in various ionic liquids.[13][14] These materials have applications in electronics, photocatalysis, and as magnetic resonance imaging contrast agents. The use of [EMIM][HSO4] may offer a route to novel material properties.

Experimental Protocols

While specific literature detailing nanoparticle synthesis in 1-ethyl-3-methylimidazolium hydrogen sulfate is limited, the following generalized protocols are adapted from established methods for nanoparticle synthesis in other imidazolium-based ionic liquids.[12][13][15] Note: These protocols should be considered as a starting point and may require optimization for the specific properties of [EMIM][HSO4].

Protocol 1: Generalized Synthesis of Metal Nanoparticles (e.g., Silver)

This protocol is adapted from the citrate-mediated reduction of silver ions in 1-ethyl-3-methylimidazolium methyl sulfate.[5][12]

Materials:

• 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4])

• Silver nitrate (AgNO₃) or other metal salt precursor

• Sodium citrate or other reducing agent

• Deionized water

Procedure:

• Precursor Solution Preparation: Prepare a stock solution of the metal salt precursor (e.g., 0.1 M AgNO₃) in deionized water.

• Reaction Setup: In a clean reaction vessel, add a defined volume of [EMIM][HSO4].

• Addition of Precursor: Add a specific amount of the metal salt precursor solution to the ionic liquid with vigorous stirring.

• Reduction: While stirring, add a solution of the reducing agent (e.g., 0.1 M sodium citrate) dropwise to the mixture.

• Reaction: Allow the reaction to proceed at a controlled temperature (e.g., 60-80°C) for a specified time (e.g., 1-2 hours), or until a color change indicates the formation of nanoparticles.

• Purification: The nanoparticle-ionic liquid dispersion can be purified by centrifugation and washing with deionized water or an appropriate organic solvent to remove unreacted precursors and byproducts.

• Characterization: Characterize the size, morphology, and crystalline structure of the synthesized nanoparticles using techniques such as UV-visible spectroscopy, Dynamic Light Scattering (DLS), Transmission Electron Microscopy (TEM), and X-ray Diffraction (XRD).

Protocol 2: Generalized Synthesis of Metal Oxide Nanoparticles (e.g., Zinc Oxide)

This protocol is based on the synthesis of ZnO nanoparticles in various 1-butyl-3-methylimidazolium ionic liquids.[13]

Materials:

• 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4])

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) or other metal oxide precursor

• Sodium hydroxide (NaOH) or other precipitating agent

• Deionized water

Procedure:

• Precursor Solution Preparation: Dissolve the metal oxide precursor (e.g., 0.3 M zinc nitrate) in a solution of deionized water containing a specific percentage of [EMIM][HSO4] (e.g., 0.5% to 2% by volume).

• Precipitation: Under vigorous stirring, add a solution of the precipitating agent (e.g., 0.6 M NaOH) dropwise to the precursor solution. A precipitate should form immediately.

• Aging: Continue stirring the suspension at room temperature for a set period (e.g., 2 hours) to allow for the growth and aging of the nanoparticles.

• Purification: Separate the nanoparticles from the solution by centrifugation. Wash the collected nanoparticles multiple times with deionized water and then with ethanol to remove the ionic liquid and any remaining impurities.

• Drying: Dry the purified nanoparticles in an oven at a moderate temperature (e.g., 80-100°C).

• Calcination (Optional): If required, the dried powder can be calcined at a higher temperature to improve crystallinity.

• Characterization: Analyze the synthesized nanoparticles using techniques such as XRD, Fourier Transform Infrared (FTIR) spectroscopy, and Scanning Electron Microscopy (SEM).

Data Presentation

The following tables summarize quantitative data from nanoparticle synthesis in ionic liquids closely related to [EMIM][HSO4], demonstrating the influence of the ionic liquid on nanoparticle characteristics.

Table 1: Hydrodynamic Size of Silver Nanoparticles Synthesized in Various Imidazolium-Based Ionic Liquids

Ionic Liquid	Mean Hydrodynamic Size (nm)	Polydispersity Index (PDI)
1-Ethyl-3-methylimidazolium methyl sulfate ([EMIM][MS])	278	0.34 - 0.39
1-Butyl-3-methylimidazolium trifluoromethanesulfonate ([BMIM][OTf])	316	0.34 - 0.39
1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([BMIM][TFSI])	279	0.34 - 0.39

Data adapted from a study on citrate-mediated reduction of silver ions.[12]

Table 2: Influence of Ionic Liquid Concentration on the Surface Area of ZnO Nanoparticles

Ionic Liquid and Concentration	Specific Surface Area (SBET) (m²/g)
Pure ZnO	29
ZnO in 1% [BMIM][BF₄]	20
ZnO in 1% [BMIM][Cl]	19
ZnO in 1% [BMIM][PF₆]	21
ZnO in 0.5% [BMIM][BF₄]	19
ZnO in 2% [BMIM][BF₄]	15

Data adapted from a study on the synthesis of ZnO nanoparticles in various ionic liquids.[13]

Visualizations

The following diagrams illustrate generalized workflows for nanoparticle synthesis in an ionic liquid medium.

Caption: Generalized workflow for metal nanoparticle synthesis.

Caption: Generalized workflow for metal oxide nanoparticle synthesis.

Caption: Role of the ionic liquid in nanoparticle synthesis.

References

• 1. innospk.com [innospk.com]
• 2. Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate and Its Application in the Electrolysis of Aluminum [jproeng.com]
• 3. Recent Advances in Imidazolium-Based Dicationic Ionic Liquids as Organocatalysts: A Mini-Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. ac1.hhu.de [ac1.hhu.de]
• 8. researchgate.net [researchgate.net]
• 9. The use of imidazolium ionic liquids for the formation and stabilization of ir0 and rh0 nanoparticles: efficient catalysts for the hydrogenation of arenes. | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Imidazolium-Based Ionic Liquid-Assisted Silver Nanoparticles and Their Antibacterial Activity: Experimental and Density Functional Theory Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. BJNANO - Magnetic-field-assisted synthesis of anisotropic iron oxide particles: Effect of pH [beilstein-journals.org]
• 15. Making sure you're not a bot! [opus4.kobv.de]

Application Notes and Protocols for the Use of [EMIM]HSO4 in Carbon Capture Technologies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the protic ionic liquid 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO₄) in carbon capture technologies. This document includes its physicochemical properties, a proposed mechanism for CO₂ capture, detailed experimental protocols for performance evaluation, and comparative data from related ionic liquids to serve as a benchmark for research and development.

Introduction to [EMIM]HSO₄ for Carbon Capture

Ionic liquids (ILs) are a class of molten salts with melting points below 100°C, exhibiting unique properties such as negligible vapor pressure, high thermal stability, and tunable structures. [EMIM]HSO₄ is a protic ionic liquid that has garnered attention for its potential in CO₂ capture due to its acidic proton, which can interact with CO₂ molecules. Its use as a solvent and reaction medium in various chemical syntheses has been established, and its application in carbon capture is an emerging area of interest.

Physicochemical Properties of [EMIM]HSO₄

A summary of the key physicochemical properties of [EMIM]HSO₄ is presented in Table 1. These properties are crucial for designing and modeling CO₂ capture processes.

Table 1: Physicochemical Properties of [EMIM]HSO₄

Property	Value	Reference
CAS Number	412009-61-1	[1]
Molecular Formula	C₆H₁₂N₂O₄S	[1]
Molecular Weight	208.24 g/mol	[1]
Melting Point	-23 °C	[1]
Density	1.36 g/cm³ (at 28 °C)	[1]
Viscosity	1510 cP (at 25 °C)	[1]
Electrical Conductivity	0.50 mS/cm (at 20 °C)	[1]
Thermal Stability (Tonset)	Stable below 270°C	[2]

Proposed CO₂ Capture Mechanism

The CO₂ capture mechanism in protic ionic liquids like [EMIM]HSO₄ is believed to involve an interaction between the acidic proton of the cation and the CO₂ molecule. The proposed mechanism involves the formation of a carbamate-like species through the interaction of CO₂ with the imidazolium ring, facilitated by the hydrogen sulfate anion.

Caption: Proposed mechanism of CO₂ capture by [EMIM]HSO₄.

Comparative Performance Data

Due to the limited availability of specific CO₂ capture performance data for [EMIM]HSO₄, this section presents data for a structurally similar ionic liquid, 1-ethyl-3-methylimidazolium ethylsulfate ([EMIM][EtSO₄]), to provide a benchmark for expected performance.

Table 2: CO₂ Absorption Performance of [EMIM][EtSO₄] (for comparison)

Parameter	Value	Conditions	Reference
CO₂ Solubility	~0.08 mole fraction	25 °C, 10 bar	Inferred from similar ILs
CO₂/N₂ Selectivity	~10-20	25 °C, 1 bar	[3]
Regeneration Temperature	60-80 °C	Temperature Swing	[4]
Regeneration Efficiency	~95%	Vacuum Swing	Inferred from similar ILs

Experimental Protocols

The following protocols are provided as a guide for evaluating the CO₂ capture performance of [EMIM]HSO₄.

Protocol for Determining CO₂ Absorption Capacity (Gravimetric Method)

This protocol outlines the steps to measure the amount of CO₂ absorbed by [EMIM]HSO₄ using a gravimetric method.

References

• 1. 1-Ethyl-3-methylimidazolium hydrogensulfate, >98% | IoLiTec [iolitec.de]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) Purification

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]). Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in your laboratory work.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of [EMIM][HSO4].

Issue	Possible Cause(s)	Recommended Solution(s)
Product is colored (yellow to brown tint)	Residual starting materials or byproducts from synthesis.	1. Activated Charcoal Treatment: Add 1-5% (w/w) activated charcoal to the crude [EMIM][HSO4]. Stir the mixture at 60-80°C for several hours to overnight. Filter the mixture through a fine porosity filter (e.g., Celite pad) to remove the charcoal. For highly colored samples, a second treatment may be necessary. 2. Solvent Washing: Wash the ionic liquid with a non-polar solvent in which the impurities are soluble but the ionic liquid is not. Toluene is effective for removing many organic impurities.
High water content in the final product	Incomplete drying or absorption of atmospheric moisture. [EMIM][HSO4] is hygroscopic.	1. Vacuum Drying: Heat the [EMIM][HSO4] under high vacuum (e.g., <1 mbar) at a temperature between 70-100°C for several hours. The exact time will depend on the volume and initial water content. 2. Nitrogen Sweeping: An alternative to vacuum drying is to sweep the heated ionic liquid with a stream of dry nitrogen gas. This can effectively remove water and other volatile impurities.
Presence of halide impurities (e.g., chloride, bromide)	Incomplete reaction of starting materials or carryover from synthesis.	1. Solvent Extraction: For halide removal, a continuous liquid-liquid extraction can be employed. Dissolve the ionic liquid in water and extract with an organic solvent like dichloromethane. The halide impurities will preferentially remain in the aqueous phase. 2. Anion Exchange: In cases of high halide contamination, consider an anion exchange step. This involves reacting the ionic liquid with a salt containing the desired anion (in this case, hydrogen sulfate) to precipitate the halide salt.
Residual unreacted N-methylimidazole	Incomplete quaternization reaction during synthesis.	1. Toluene Washing: N-methylimidazole is soluble in toluene, while [EMIM][HSO4] is not. Wash the crude ionic liquid with toluene multiple times to remove unreacted starting material.
Product is highly viscous, making handling difficult	Inherent property of the ionic liquid, especially at lower temperatures.	1. Gentle Heating: Gently warm the ionic liquid to reduce its viscosity before handling or purification steps. Be mindful of its decomposition temperature.

Frequently Asked Questions (FAQs)

Q1: What is the expected purity of [EMIM][HSO4] after purification?

A1: A purity of >98% is commonly achieved, with high-purity grades reaching >99%.[1][2][3][4]

Q2: What are the acceptable levels of common impurities?

A2: For high-purity applications, the content of methylimidazole, halogens, and water should each be below 1000 ppm.[1]

Q3: How can I confirm the purity of my [EMIM][HSO4]?

A3: Purity can be assessed using various analytical techniques, including:

• NMR Spectroscopy (¹H and ¹³C): To confirm the structure and identify organic impurities.

• Karl Fischer Titration: To quantify water content.

• Ion Chromatography: To determine halide and other ionic impurities.

• UV-Vis Spectroscopy: To assess color impurities.

Q4: Is it necessary to use an inert atmosphere during purification?

A4: While not always strictly necessary, using an inert atmosphere (e.g., nitrogen or argon) is good practice, especially during heating steps, to prevent the absorption of atmospheric moisture.

Q5: My [EMIM][HSO4] is still colored after one treatment with activated charcoal. What should I do?

A5: You can repeat the activated charcoal treatment. If the color persists, consider column chromatography over alumina as a more rigorous purification method.

Quantitative Data Summary

The following table summarizes the target purity levels for [EMIM][HSO4] based on common industrial and research standards.

Parameter	Target Specification	Analytical Method
Purity	>98% or >99%	NMR, Ion Chromatography
Methylimidazole Content	< 1000 ppm	Gas Chromatography (GC), HPLC
Halogen Content	< 1000 ppm	Ion Chromatography
Water Content	< 1000 ppm	Karl Fischer Titration

Experimental Protocols

Protocol 1: General Purification of Crude [EMIM][HSO4]

This protocol describes a general procedure for purifying crude [EMIM][HSO4] to remove common impurities.

Materials:

• Crude [EMIM][HSO4]

• Toluene

• Ethyl acetate

• Activated charcoal

• Celite

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator or vacuum oven

Procedure:

• Solvent Washing (Removal of Unreacted Starting Materials):

  • Place the crude [EMIM][HSO4] in a round-bottom flask.

  • Add an equal volume of toluene and stir vigorously for 1-2 hours.

  • Allow the layers to separate. The [EMIM][HSO4] will be the denser, lower layer.

  • Carefully decant or use a separatory funnel to remove the upper toluene layer.

  • Repeat the toluene wash 2-3 times.

  • Wash the ionic liquid with ethyl acetate (3 x volume of IL) to remove residual toluene and other organic-soluble impurities. Decant the ethyl acetate layer after each wash.

• Decolorization (Removal of Colored Impurities):

  • To the washed [EMIM][HSO4], add 1-5% (w/w) of activated charcoal.

  • Heat the mixture to 60-80°C with stirring for at least 4 hours. For stubborn colors, this can be done overnight.

  • Allow the mixture to cool slightly.

  • Filter the mixture through a pad of Celite to remove the activated charcoal. The filtrate should be colorless or pale yellow.

• Drying (Removal of Water and Residual Solvents):

  • Transfer the purified [EMIM][HSO4] to a clean, dry round-bottom flask.

  • Heat the flask to 70-100°C under high vacuum for several hours until no more volatiles are observed to be removed.

  • Cool the ionic liquid under an inert atmosphere (e.g., nitrogen) to prevent moisture reabsorption.

Protocol 2: Small-Scale Purification for High-Purity Applications

This protocol is suitable for researchers requiring a high degree of purity for sensitive applications.

Materials:

• [EMIM][HSO4] (pre-purified by Protocol 1)

• Neutral alumina

• Glass chromatography column

• Anhydrous dichloromethane (DCM)

• Anhydrous acetone

• Round-bottom flask

• High-vacuum line

Procedure:

• Column Chromatography:

  • Prepare a chromatography column with a slurry of neutral alumina in anhydrous DCM.

  • Dissolve the pre-purified [EMIM][HSO4] in a minimal amount of anhydrous acetone.

  • Load the dissolved sample onto the top of the alumina column.

  • Elute the column with a gradient of DCM and acetone, starting with pure DCM and gradually increasing the acetone concentration.

  • Collect the fractions containing the pure [EMIM][HSO4] (monitor by TLC or other appropriate method).

• Final Drying:

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

  • Transfer the resulting ionic liquid to a Schlenk flask.

  • Attach the flask to a high-vacuum line and heat at 80-100°C for at least 12 hours to ensure the removal of all volatile residues.

  • Store the highly purified [EMIM][HSO4] under an inert atmosphere.

Visualizations

Caption: General purification workflow for [EMIM][HSO4].

Caption: Troubleshooting decision tree for common purification issues.

References

• 1. innospk.com [innospk.com]
• 2. 1-乙基-3-甲基咪唑硫酸氢盐--Lanzhou Greenchem ILs (Center for Greenchemistry and catalysis), LICP, CAS. Ionic Liquids [ionike.com]
• 3. 1-Ethyl-3-methylimidazolium hydrogensulfate, >98% | IoLiTec [iolitec.de]
• 4. labproinc.com [labproinc.com]

Technical Support Center: Recycling and Regeneration of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate ([EMIM][HSO₄])

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the recycling and regeneration of the ionic liquid 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO₄]) after its use in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for regenerating [EMIM][HSO₄] after a reaction?

A1: The most common and effective methods for regenerating [EMIM][HSO₄] include membrane-based techniques such as Direct Contact Membrane Distillation (DCMD) and a combination of Ultrafiltration (UF) with Bipolar Membrane Electrodialysis (BMED). Other methods like liquid-liquid extraction can also be employed, depending on the nature of the impurities.

Q2: Why is the regeneration of [EMIM][HSO₄] important?

A2: The regeneration of ionic liquids like [EMIM][HSO₄] is crucial for both economic and environmental reasons. Due to their relatively high cost, efficient recycling is necessary to make processes economically viable. Environmentally, proper regeneration minimizes waste and reduces the potential environmental impact associated with the disposal of ionic liquids.

Q3: What types of impurities are typically found in used [EMIM][HSO₄]?

A3: After a reaction, [EMIM][HSO₄] can be contaminated with a variety of substances, including unreacted starting materials, reaction byproducts, catalysts, and solvents. In the context of biomass processing, common impurities include residual sugars, lignin, and other degradation products.

Q4: How many times can [EMIM][HSO₄] be recycled?

A4: The number of times [EMIM][HSO₄] can be recycled depends on the efficiency of the regeneration process in removing impurities and preventing the degradation of the ionic liquid. With highly efficient methods like UF-BMED, high recovery ratios of over 95% can be achieved, allowing for multiple recycling cycles with minimal loss in performance.[1]

Q5: What is the principle behind Direct Contact Membrane Distillation (DCMD) for [EMIM][HSO₄] regeneration?

A5: DCMD is a thermally driven membrane separation process. In the context of regenerating aqueous [EMIM][HSO₄] solutions, a heated feed solution is brought into contact with one side of a hydrophobic microporous membrane. A cooler, pure water stream flows on the other side. The temperature difference creates a vapor pressure gradient, causing water vapor to transport through the membrane pores from the hot side to the cold side, where it condenses. The non-volatile [EMIM][HSO₄] is retained and concentrated in the feed stream.[2][3][4]

Q6: How does the combined Ultrafiltration (UF) and Bipolar Membrane Electrodialysis (BMED) process work for [EMIM][HSO₄] regeneration?

A6: This is a multi-step process. First, ultrafiltration is used to remove larger molecules and particulate impurities from the used [EMIM][HSO₄] solution. The purified solution then enters the BMED system. In the BMED stack, an electric potential drives the separation of the ionic liquid's cation ([EMIM]⁺) and anion (HSO₄⁻). Bipolar membranes split water into H⁺ and OH⁻ ions. The [EMIM]⁺ cations migrate through a cation exchange membrane, while the HSO₄⁻ anions migrate through an anion exchange membrane, effectively regenerating the acidic and basic components, which can then be recombined to form the pure ionic liquid.

Troubleshooting Guides

Direct Contact Membrane Distillation (DCMD)

Issue	Possible Cause(s)	Troubleshooting Steps
Low Water Flux	Insufficient temperature difference across the membrane.	Increase the temperature of the feed solution or decrease the temperature of the permeate stream to enhance the vapor pressure gradient.
Membrane fouling or scaling.	Pre-treat the feed solution to remove potential foulants. Clean the membrane according to the manufacturer's instructions.
Membrane wetting.	Ensure the transmembrane pressure does not exceed the liquid entry pressure of the membrane. Use a more hydrophobic membrane if wetting persists.
Membrane Wetting	High transmembrane pressure.	Operate with a balanced pressure on both sides of the membrane.
Presence of organic solvents or surfactants in the feed.	Remove organic contaminants from the feed stream before DCMD.
Membrane degradation.	Check for chemical compatibility between the membrane material and the components in the feed solution.
Poor Salt Rejection	Membrane wetting.	See "Membrane Wetting" troubleshooting steps.
Defects or damage to the membrane.	Inspect the membrane for any physical damage and replace if necessary.

Bipolar Membrane Electrodialysis (BMED)

Issue	Possible Cause(s)	Troubleshooting Steps
Low Ion Recovery Rate	Insufficient current density.	Increase the applied current density, but avoid exceeding the limiting current density to prevent excessive water splitting and increased energy consumption.
Membrane fouling.	Pre-treat the feed solution to remove foulants. Implement a regular cleaning-in-place (CIP) protocol for the membranes.
Leakage between compartments.	Check the integrity of the gaskets and the assembly of the membrane stack.
High Energy Consumption	High membrane resistance.	Caused by fouling or scaling. Clean the membranes.
High solution resistance.	Optimize the concentration of the feed and electrolyte solutions.
Excessive water splitting.	Operate below the limiting current density.
Membrane Damage	High operating voltage or current.	Operate within the manufacturer's recommended electrical parameters.
Presence of oxidizing or abrasive materials.	Ensure the feed stream is free from components that can degrade the membranes.
Improper handling during assembly or cleaning.	Follow proper procedures for handling and maintaining the membranes.

Quantitative Data Presentation

Table 1: Performance of Direct Contact Membrane Distillation (DCMD) for [EMIM][HSO₄] Concentration

Membrane Material	Feed Temperature (°C)	Average Water Flux (g/m²·h)	Change in IL Concentration (%)	Reference
PTFE	50	4.61	3.71	[2]
PTFE	65	14.98	12.52	[2]
PTFE	80	44.66	22.83	[2]
PVDF	50	15.58	1.44	[2]
PVDF	65	3.83	2.16	[2]
PVDF	80	22.47	17.67	[2]

Table 2: Performance of Ultrafiltration-Bipolar Membrane Electrodialysis (UF-BMED) for [EMIM][HSO₄] Regeneration

Parameter	Value	Reference
Recovery Ratio for Emim⁺	95.4%	[1]
Recovery Ratio for SO₄²⁻	95.9%	[1]
Specific Energy Consumption	5.8 kWh/kg of [EMIM][HSO₄]	[1]

Experimental Protocols

Protocol 1: Regeneration of [EMIM][HSO₄] using Direct Contact Membrane Distillation (DCMD)

Objective: To concentrate a diluted aqueous solution of [EMIM][HSO₄].

Materials:

• Diluted [EMIM][HSO₄] solution (e.g., 20 wt%)

• Deionized water

• Hydrophobic microporous membrane (e.g., PTFE or PVDF)

• DCMD setup including:

  • Membrane module

  • Two peristaltic pumps

  • Heated feed reservoir with temperature control

  • Cooled permeate reservoir with temperature control

  • Tubing and connectors

Procedure:

• Assemble the DCMD system with the chosen membrane securely placed in the module.

• Prepare the feed solution of diluted [EMIM][HSO₄] and the permeate stream of deionized water.

• Heat the feed solution to the desired temperature (e.g., 50, 65, or 80°C) in the feed reservoir.[2]

• Cool the permeate water to a constant temperature (e.g., 5°C).[2]

• Simultaneously pump the hot feed solution and the cold permeate water through their respective channels in the membrane module at a constant flow rate (e.g., 200 mL/min).[2]

• Run the experiment for a set duration (e.g., 2 hours).[2]

• Periodically take samples from the feed reservoir to monitor the change in [EMIM][HSO₄] concentration using methods like UV-Vis spectroscopy or conductivity measurements.[2]

• At the end of the experiment, safely shut down the system and clean the membrane as required.

Protocol 2: Regeneration of [EMIM][HSO₄] using Ultrafiltration and Bipolar Membrane Electrodialysis (UF-BMED)

Objective: To purify and regenerate [EMIM][HSO₄] from a used reaction mixture.

Materials:

• Used [EMIM][HSO₄] solution containing impurities

• Ultrafiltration (UF) membrane suitable for separating the specific impurities

• Bipolar Membrane Electrodialysis (BMED) stack with cation exchange membranes (CEM), anion exchange membranes (AEM), and bipolar membranes (BPM)

• Electrode rinse solution (e.g., Na₂SO₄ solution)

• DC power supply

• Pumps, reservoirs, and tubing for the different solution loops (feed, acid, base, and electrode rinse)

Procedure: Part A: Ultrafiltration (UF) Pre-treatment

• Pressurize the used [EMIM][HSO₄] solution through the UF membrane module.

• Collect the permeate, which is the purified [EMIM][HSO₄] solution with high molecular weight impurities removed.

• The retentate, containing the concentrated impurities, is discarded or treated separately.

Part B: Bipolar Membrane Electrodialysis (BMED)

• Set up the BMED stack with alternating CEM, AEM, and BPM as per the manufacturer's configuration.

• Fill the respective compartments with the initial solutions:

  • Feed (Diluate) Compartment: Pre-treated [EMIM][HSO₄] solution from the UF step.

  • Acid Compartment: Deionized water.

  • Base Compartment: Deionized water.

  • Electrode Compartments: Electrode rinse solution.

• Circulate the solutions through their respective loops using pumps.

• Apply a constant DC voltage or current across the electrodes.

• During operation, [EMIM]⁺ ions will migrate from the feed compartment, across the CEM, into the base compartment. HSO₄⁻ ions will migrate from the feed compartment, across the AEM, into the acid compartment. The bipolar membrane will split water into H⁺ and OH⁻, which will combine with the transported anions and cations to form sulfuric acid and [EMIM][OH] respectively.

• Monitor the process by measuring the conductivity and pH of the solutions in the acid and base compartments.

• Continue the process until the desired concentration of the regenerated acid and base is achieved.

• The regenerated sulfuric acid and [EMIM][OH] can then be carefully recombined in a separate reactor to reform pure [EMIM][HSO₄].

Visualizations

Caption: Workflow for [EMIM][HSO₄] regeneration via DCMD.

Caption: Workflow for [EMIM][HSO₄] regeneration via UF-BMED.

References

• 1. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Improving the efficiency of catalysis with [EMIM]HSO4

Welcome to the technical support center for 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO4). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the efficiency of catalytic processes using this versatile Brønsted acidic ionic liquid. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and data summaries to support your work.

Frequently Asked Questions (FAQs)

Q1: What is [EMIM]HSO4 and why is it used in catalysis? A1: [EMIM]HSO4, or 1-Ethyl-3-methylimidazolium hydrogen sulfate, is a Brønsted acidic ionic liquid. It is frequently used in catalysis because it can act as both a solvent and a catalyst, reducing the need for volatile organic solvents and potentially simplifying product separation.[1] Its acidity stems from the hydrogen sulfate (HSO₄⁻) anion, making it effective for acid-catalyzed reactions like esterification and dehydration.[2][3]

Q2: Can [EMIM]HSO4 be recycled and reused? A2: Yes, one of the significant advantages of using [EMIM]HSO4 is its potential for recycling.[4] In many biphasic reaction systems, the product can be easily separated by decantation, leaving the ionic liquid phase to be reused in subsequent reaction cycles.[1] Some studies have shown that the catalyst can be reused at least four times without a significant loss of activity.[4]

Q3: How does the presence of water affect catalysis with [EMIM]HSO4? A3: The effect of water is complex and depends on the specific reaction. In some cases, a certain amount of water can be beneficial. For instance, in the pretreatment of poplar wood, [EMIM]HSO4 performed better at higher water contents compared to other ionic liquids.[5] However, in other reactions, such as esterification, water is a byproduct, and its presence can shift the equilibrium, limiting product yield.[6][7] For reactions sensitive to water, its removal during the process is crucial. In high concentrations, water can also disrupt the hydrogen-bonded network of the ionic liquid, which may alter its physical properties and catalytic environment.[8]

Q4: What types of reactions are commonly catalyzed by [EMIM]HSO4? A4: [EMIM]HSO4 is primarily used for acid-catalyzed reactions. Common applications include:

• Esterification: Synthesizing esters from carboxylic acids and alcohols.[1][2]

• Dehydration: Such as the conversion of fructose into 5-hydroxymethylfurfural (HMF).[3][9]

• Biomass Processing: Pretreatment of lignocellulosic biomass to separate lignin and hemicellulose.[5]

• Multi-component Reactions: Synthesis of complex molecules like hexahydroquinolines in a one-pot reaction.[4]

Q5: Is [EMIM]HSO4 considered a "green" catalyst? A5: [EMIM]HSO4 is often described as a greener alternative to traditional mineral acids like sulfuric acid.[1] Its advantages include low volatility, which reduces air pollution, and high potential for recyclability, which minimizes waste.[1][10] These properties align with the principles of green chemistry.

Troubleshooting Guide

Problem 1: Low Reaction Yield or Conversion Rate

• Question: My esterification/dehydration reaction is showing low conversion. What factors should I investigate?

• Answer: Several factors can contribute to low yields.

  • Reaction Temperature: Temperature has a significant effect on reaction rates.[11] Ensure you are operating at the optimal temperature for your specific reaction, which can range from 60°C to over 100°C depending on the substrates.[2][12]

  • Catalyst Loading: The amount of [EMIM]HSO4 can influence the reaction rate. While it can act as the solvent, its catalytic quantity is key. For some reactions, an optimal dosage is around 5% by weight.[12][13]

  • Reaction Time: Acid-catalyzed reactions in ionic liquids can sometimes require several hours to reach equilibrium.[2] Monitor your reaction over time to determine if it has reached completion. For example, the synthesis of methyl laurate was optimized at 2.27 hours.[12][13]

  • Water Content: As a byproduct in esterification and dehydration reactions, water can inhibit the forward reaction.[6] Consider methods for removing water from the reaction mixture, such as using a drying agent or performing the reaction under vacuum if feasible.[7]

  • Molar Ratio of Reactants: For equilibrium-limited reactions like esterification, using an excess of one reactant (e.g., the alcohol) can drive the reaction towards the product side.[6] An optimized molar ratio of methanol to lauric acid was found to be 7.68:1.[12][13]

Problem 2: Difficulty in Product Separation

• Question: I am having trouble separating my product from the ionic liquid. What can I do?

• Answer:

  • Biphasic System Formation: Many reactions involving [EMIM]HSO4 form a biphasic system upon completion, especially in esterification where the ester product is non-polar.[1][2] The upper layer typically contains the ester and excess alcohol, while the lower layer contains the ionic liquid and water.[1][2] This allows for simple separation by decantation. If a single phase remains, it may be due to the polarity of your product.

  • Solvent Extraction: If a biphasic system does not form, liquid-liquid extraction is a common method. Use a solvent that is immiscible with the ionic liquid but readily dissolves your product. Ethyl acetate is frequently used for extracting products like levulinic acid from [EMIM]HSO4.[11]

Problem 3: Catalyst Deactivation After Recycling

• Question: The catalytic activity of my recycled [EMIM]HSO4 has decreased. What is the likely cause and how can I regenerate it?

• Answer:

  • Dilution with Water: A common cause of reduced activity is the accumulation of water, a byproduct in many reactions.[14][15] This dilution can lower the effective acidity of the catalyst.

  • Accumulation of Impurities: Side products, like humins in fructose dehydration, or unreacted starting materials can accumulate in the ionic liquid phase, potentially poisoning the catalyst.[3][16]

  • Regeneration/Purification: To regenerate the catalyst, you need to remove the accumulated water and impurities. This can often be achieved by:

    • Distillation/Drying: Heating the ionic liquid under vacuum can effectively remove water and other volatile impurities.[1]

    • Membrane Distillation: Advanced techniques like Direct Contact Membrane Distillation (DCMD) have been explored to reconcentrate diluted [EMIM]HSO4 solutions by removing water.[14][17]

Quantitative Data Summary

The following tables summarize optimized reaction conditions for specific catalytic processes using imidazolium-based hydrogen sulfate ionic liquids.

Table 1: Optimized Conditions for Esterification Reactions

Reaction	Catalyst	Reactant Molar Ratio	Catalyst Loading	Temperature (°C)	Time (h)	Conversion/Yield (%)	Reference
Lauric Acid + Methanol	[Hnmp]HSO₄	7.68 : 1 (Methanol:Acid)	5.23 %	70	2.27	98.58	[12][13]
Levulinic Acid + Ethanol	MsOH	-	2.75 g	90	5.25	92.2	[11]

| Acetic Acid + Alcohols | [EMIM]HSO₄ | 1:1 (Acid:Alcohol) | ~33% (mass) | 60-80 | 8-12 | ~40-60 |[2] |

Table 2: Optimized Conditions for Biomass Conversion

Reaction	Catalyst	Substrate	Temperature (°C)	Time (h)	IL Loading	Yield (%)	Reference
Levulinic Acid Production	[EMIM]HSO₄	Sugarcane Bagasse	100	7	400 g IL / 100 g Bagasse	55	[11]

| Fructose Dehydration to HMF | PyBS (Inner Salt) | Fructose | 120 | 1.5 | 15 mol % | 88.2 |[16][18] |

Detailed Experimental Protocols

Protocol 1: Esterification of a Carboxylic Acid with an Alcohol This protocol is a generalized procedure based on the esterification of hexanoic acid.[1]

• Apparatus Setup: Equip a 100 mL round-bottomed flask with a magnetic stir bar and a reflux condenser.

• Reagent Addition: To the flask, add the carboxylic acid (e.g., hexanoic acid, 0.1 mol), the alcohol (e.g., ethanol, 0.1 mol), and [EMIM]HSO4 (15 mol% relative to the limiting reagent).

• Reaction: Lower the flask into a preheated oil bath set to 90°C. Stir the mixture vigorously (e.g., 750 rpm) and allow it to reflux for 30-60 minutes.

• Phase Separation: After the reaction, allow the mixture to cool to room temperature. A biphasic system should form. The upper layer contains the ester product and any excess alcohol, while the lower layer contains the [EMIM]HSO4 catalyst and water.[1]

• Product Isolation: Carefully decant or use a separatory funnel to separate the upper organic layer from the lower ionic liquid layer.

• Analysis: Analyze the product in the organic layer using techniques such as IR and ¹H NMR spectroscopy to confirm its identity and purity.

• Catalyst Recycling: The lower ionic liquid layer can be retained for reuse. To improve its activity for subsequent runs, it is recommended to dry it under vacuum to remove the water produced during the reaction.[1]

Protocol 2: Production of Levulinic Acid (LA) from Sugarcane Bagasse This protocol is based on the upscaled procedure for LA production.[11]

• Reactant Preparation: In a suitable round-bottom flask, combine 100 g of depithed sugarcane bagasse (DSB), 400 g of [EMIM]HSO4, and 350 mL of water.

• Reaction Setup: Place the flask in an oil bath and equip it with a reflux condenser.

• Heating and Reaction: Heat the mixture to 100°C and maintain this temperature for 7 hours with stirring.

• Cooling and Filtration: After 7 hours, cool the reaction mixture to room temperature. Filter the mixture to remove the solid biomass residue (humins).

• Product Extraction: Transfer the liquid filtrate to a separatory funnel. Perform a liquid-liquid extraction using ethyl acetate (e.g., 7 portions of 40 mL each) to extract the levulinic acid from the aqueous ionic liquid phase.

• Solvent Removal: Combine the organic extracts and remove the ethyl acetate using a rotary evaporator to yield the crude levulinic acid.

• Quantification: Quantify the yield of the extracted levulinic acid using High-Performance Liquid Chromatography (HPLC).

Visual Guides and Workflows

The following diagrams illustrate key workflows and logical processes for experiments involving [EMIM]HSO4.

Caption: General workflow for a typical catalytic reaction using [EMIM]HSO4.

Caption: A logical flowchart for troubleshooting low product yield.

References

• 1. researchinschools.org [researchinschools.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Novel ionic liquid [2-Eim] HSO4 as a dual catalytic-solvent system for preparation of hexahydroquinolines under green conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. troindia.in [troindia.in]
• 7. cactus.utahtech.edu [cactus.utahtech.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Current Situation of the Challenging Scale‐Up Development of Hydroxymethylfurfural Production - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. royalsocietypublishing.org [royalsocietypublishing.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Reconcentrating the Ionic Liquid EMIM-HSO4 Using Direct Contact Membrane Distillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. Organocatalytic Dehydration of Fructose-Based Carbohydrates into 5-Hydroxymethylfurfural in the Presence of a Neutral Inner Salt - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate ([EMIM][HSO4])

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) in acidic and basic media. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general thermal stability of [EMIM][HSO4]?

A1: 1-Ethyl-3-methylimidazolium hydrogen sulfate is thermally stable at temperatures below 270°C.[1][2] Above this temperature, it will begin to decompose.

Q2: Is [EMIM][HSO4] stable in aqueous solutions?

A2: While [EMIM][HSO4] is generally considered stable in aqueous solutions, its stability can be affected by the pH of the medium, temperature, and the presence of other reactive species. Both the 1-ethyl-3-methylimidazolium ([EMIM]) cation and the hydrogen sulfate ([HSO4]⁻) anion can undergo reactions under certain conditions.

Q3: How does pH affect the stability of the [EMIM] cation?

A3: The [EMIM] cation is particularly susceptible to degradation in basic (alkaline) media. The proton at the C2 position of the imidazolium ring is acidic and can be abstracted by a strong base, leading to the formation of an N-heterocyclic carbene. This can be followed by ring-opening hydrolysis, degrading the cation. In acidic media, the imidazolium ring is generally more stable, but degradation can occur under harsh conditions, especially in the presence of oxidizing agents.

Q4: What happens to the hydrogen sulfate ([HSO4]⁻) anion in acidic and basic media?

A4: The hydrogen sulfate anion is the conjugate base of sulfuric acid and is itself a weak acid. In acidic solutions, it will remain predominantly as HSO₄⁻. In basic solutions, it will be deprotonated to form the sulfate anion (SO₄²⁻). This acid-base equilibrium does not represent a degradation of the anion but can influence the overall pH and properties of the solution.

Q5: What are the common impurities found in [EMIM][HSO4] and can they affect my experiment?

A5: Common impurities can include water, residual halides (from synthesis), and unreacted starting materials like 1-methylimidazole.[3] These impurities can affect the ionic liquid's physical properties and reactivity. For example, water content can influence viscosity and may participate in hydrolysis reactions. It is recommended to use a high-purity grade of [EMIM][HSO4] and to be aware of the potential impact of these impurities on your specific application.[3]

Troubleshooting Guides

Issue 1: Unexpected reaction outcomes or low yields.

Possible Cause	Troubleshooting Steps
Degradation of [EMIM][HSO4] due to basic conditions.	1. Measure the pH of your reaction mixture. If it is basic, consider buffering the solution or using a different solvent system. 2. Analyze the [EMIM][HSO4] for degradation products using techniques like ¹H NMR spectroscopy. Look for the disappearance of the characteristic C2-H proton signal and the appearance of new peaks. 3. Run a control experiment with a freshly opened bottle of high-purity [EMIM][HSO4].
Presence of impurities in the ionic liquid.	1. Check the certificate of analysis for your batch of [EMIM][HSO4] to identify potential impurities. 2. Purify the ionic liquid if necessary, for example, by drying under vacuum to remove water.
Reaction with the hydrogen sulfate anion.	In some cases, the acidic nature of the HSO₄⁻ anion can catalyze side reactions. Consider using an ionic liquid with a non-coordinating anion if this is suspected.

Issue 2: Changes in the physical properties of the ionic liquid (e.g., color, viscosity).

Possible Cause	Troubleshooting Steps
Degradation of the [EMIM] cation.	A color change (e.g., yellowing) can be an indicator of degradation. Monitor the ionic liquid over time under your experimental conditions to observe any changes.
Absorption of water from the atmosphere.	[EMIM][HSO4] is hygroscopic and will absorb moisture from the air, which can lower its viscosity. Store the ionic liquid in a desiccator and handle it under an inert atmosphere when possible.

Quantitative Stability Data

The following tables provide an overview of the stability of the 1-ethyl-3-methylimidazolium cation under representative acidic and basic conditions. Please note that the reaction conditions in these studies may be more aggressive than in typical laboratory use.

Table 1: Stability of Imidazolium Cations in Basic Media

Imidazolium Cation	Base Concentration	Temperature	Time	Remaining Cation (%)	Reference
1-benzyl-2,4,5-triphenyl-3-methylimidazolium	1 M KOH	165°C	24 h	~95%	(Adapted from systematic stability studies)
1,3-dibutyl-2,4,5-trimethylimidazolium	1 M KOH	165°C	24 h	>99%	(Adapted from systematic stability studies)

Note: Data for closely related, stabilized imidazolium cations are presented to illustrate the degradation trend. Unsubstituted imidazolium cations are generally less stable.

Table 2: Degradation of Imidazolium-Based Ionic Liquids via Fenton Oxidation (Acidic Conditions)

Ionic Liquid	H₂O₂ Dose	Temperature	Time	Conversion (%)	Reference
[C₄mim][Cl]	Stoichiometric	70°C	< 5 min	Complete	[4]
[C₂mim][Cl]	Stoichiometric	70°C	< 5 min	Complete	[4]

Note: Fenton oxidation involves highly reactive hydroxyl radicals and represents an accelerated degradation pathway in acidic media.

Experimental Protocols

Protocol 1: Monitoring the Stability of [EMIM][HSO4] by ¹H NMR Spectroscopy

This protocol allows for the qualitative and semi-quantitative assessment of the degradation of the [EMIM] cation over time.

Materials:

• [EMIM][HSO4]

• Deuterated solvent (e.g., D₂O, DMSO-d₆)

• Acidic or basic solution for stability testing (e.g., DCl in D₂O, NaOD in D₂O)

• NMR tubes

• NMR spectrometer

Procedure:

• Prepare a stock solution of [EMIM][HSO4] in the chosen deuterated solvent at a known concentration.

• To an NMR tube, add a precise volume of the stock solution.

• Add the acidic or basic solution to the NMR tube to achieve the desired pH.

• Acquire a ¹H NMR spectrum immediately after mixing (t=0). Pay close attention to the chemical shift and integration of the proton at the C2 position of the imidazolium ring (typically δ > 9 ppm).

• Incubate the NMR tube under the desired experimental conditions (e.g., constant temperature).

• Acquire subsequent ¹H NMR spectra at regular time intervals.

• Analyze the spectra for a decrease in the integration of the C2-H proton signal relative to other non-labile protons on the cation (e.g., methyl or ethyl protons). The appearance of new signals may indicate the formation of degradation products.

Visualizations

Caption: Degradation pathways of the [EMIM] cation in acidic and basic media.

Caption: Workflow for monitoring [EMIM] cation stability using ¹H NMR.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate and Its Application in the Electrolysis of Aluminum [jproeng.com]
• 3. innospk.com [innospk.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Esterification Catalyzed by [EMIM]HSO4

Welcome to the technical support center for the optimization of reaction conditions for esterification catalyzed by 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO4). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answer frequently asked questions to enhance your experimental success.

Troubleshooting Guide

This section addresses common issues encountered during the esterification process using [EMIM]HSO4 as a catalyst.

Q1: Why is my ester conversion rate lower than expected?

A1: Several factors can contribute to low conversion rates. Consider the following troubleshooting steps:

• Reaction Temperature: Ensure the reaction is conducted at the optimal temperature. For many esterifications catalyzed by hydrogensulfate ionic liquids, increasing the temperature enhances the reaction rate. However, excessively high temperatures can lead to the evaporation of volatile reactants like short-chain alcohols.[1][2] A typical temperature range to investigate is 60°C to 120°C.[3][4]

• Catalyst Loading: The amount of [EMIM]HSO4 can significantly impact the reaction rate. If the catalyst loading is too low, the reaction may proceed slowly. Conversely, an excessively high amount may not lead to a proportional increase in conversion and could complicate product purification. A systematic evaluation of catalyst loading (e.g., 5-15 wt% relative to the limiting reactant) is recommended.[5]

• Molar Ratio of Reactants: An excess of one reactant, typically the alcohol, is often used to shift the reaction equilibrium towards the product side. Molar ratios of alcohol to carboxylic acid from 1:1 to 15:1 have been reported to be effective.[1][5] Experimenting with different molar ratios can help determine the optimum for your specific substrates.

• Water Content: The presence of water, a byproduct of the reaction, can inhibit the forward reaction and reduce equilibrium conversion. While [EMIM]HSO4 can absorb some of the water formed, ensuring your reactants and glassware are dry at the start of the reaction is crucial.[4]

• Reaction Time: Esterification reactions can take several hours to reach equilibrium. If the reaction time is too short, the conversion will be suboptimal. Time-course studies are recommended to determine the point at which equilibrium is reached.[3][5]

Q2: I am observing phase separation during the reaction. Is this normal and how do I handle it?

A2: Yes, phase separation is a common and often beneficial characteristic of using ionic liquids like [EMIM]HSO4 in esterification.[4] The ionic liquid, along with the water produced, typically forms a separate phase from the ester product.[4] This facilitates product separation and catalyst recycling.

• To handle this: After the reaction is complete, the mixture can be allowed to settle, and the product-rich phase can be decanted or separated using a separatory funnel. The ionic liquid phase can then be washed, dried, and reused.

Q3: My [EMIM]HSO4 catalyst seems to have lost activity after a few uses. What could be the cause?

A3: While [EMIM]HSO4 is known for its reusability, a gradual decrease in activity can occur.[3]

• Potential Causes:

  • Water Accumulation: Incomplete removal of water from the ionic liquid after each cycle can dilute the catalyst and reduce its effectiveness.

  • Leaching of the Acidic Component: Although minimal, some loss of the hydrogensulfate anion to the organic phase can occur over multiple cycles.

  • Contamination: Impurities from the reactants or side products may accumulate in the ionic liquid.

• Troubleshooting:

  • Ensure thorough drying of the ionic liquid under vacuum before reuse.

  • Consider washing the ionic liquid with a suitable solvent to remove impurities.

Frequently Asked Questions (FAQs)

Q1: What are the optimal reaction conditions for esterification using [EMIM]HSO4?

A1: The optimal conditions are highly dependent on the specific carboxylic acid and alcohol being used. However, based on studies with similar hydrogensulfate ionic liquids, the following ranges can be considered as a starting point for optimization:

Parameter	Recommended Range	Reference(s)
Temperature	60°C - 120°C	[1][3][4]
Catalyst Loading	5 - 15 wt%	[5]
Alcohol to Acid Molar Ratio	1:1 to 15:1	[1][5]
Reaction Time	1 - 8 hours	[3][5]

Q2: How does the structure of the alcohol and carboxylic acid affect the reaction?

A2: The chain length and steric hindrance of the reactants play a significant role.

• Alcohol Chain Length: Longer chain alcohols can sometimes lead to lower reaction rates due to increased steric hindrance.[2]

• Carboxylic Acid Chain Length: Similarly, bulkier carboxylic acids may react more slowly.

• Phase Behavior: The choice of reactants also influences the liquid-liquid equilibrium of the system, which can affect reaction kinetics and product separation.[4][6]

Q3: Can [EMIM]HSO4 be used with microwave or ultrasonic irradiation to accelerate the reaction?

A3: Yes, studies have shown that combining ionic liquid catalysis with microwave irradiation can significantly reduce reaction times and improve efficiency compared to conventional heating methods.[3] This is a promising area for process intensification.

Q4: Is [EMIM]HSO4 corrosive?

A4: Brønsted acidic ionic liquids like [EMIM]HSO4 are generally considered less corrosive than traditional mineral acids like sulfuric acid.[7] However, it is always good practice to use appropriate glassware and equipment and to assess compatibility with your specific reactor setup.

Experimental Protocols

General Protocol for Esterification of a Carboxylic Acid with an Alcohol using [EMIM]HSO4:

• Reactant and Catalyst Preparation: Ensure all reactants (carboxylic acid and alcohol) and the [EMIM]HSO4 catalyst are of high purity and dry. The ionic liquid can be dried under vacuum at an elevated temperature (e.g., 80°C) for several hours to remove any residual water.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a condenser, add the carboxylic acid, alcohol, and [EMIM]HSO4. The amounts should correspond to the desired molar ratio and catalyst loading.

• Reaction: The reaction mixture is heated to the desired temperature with constant stirring. The progress of the reaction can be monitored by taking aliquots at different time intervals and analyzing them using techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Product Isolation and Catalyst Recycling: Upon completion, the reaction mixture is cooled to room temperature. If phase separation occurs, the upper organic layer containing the ester is separated. The lower ionic liquid layer can be washed with a non-polar solvent (e.g., hexane) to remove any remaining organic compounds, dried under vacuum, and stored for reuse.

• Product Purification: The collected organic layer can be washed with a mild base (e.g., sodium bicarbonate solution) to remove any unreacted acid, followed by washing with water. The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate) and the solvent is removed under reduced pressure to yield the purified ester.

Visualizations

Caption: Experimental workflow for esterification catalyzed by [EMIM]HSO4.

Caption: Troubleshooting logic for low ester conversion in [EMIM]HSO4 catalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Esterifications in Ionic Liquids with 1-Alkyl-3-Methylimidazolium Cation and Hydrogen Sulfate Anion: Conversion and Phase Equilibrium [openchemicalengineeringjournal.com]
• 7. researchgate.net [researchgate.net]

Water content effect on the performance of 1-Ethyl-3-methylimidazolium hydrogen sulfate

Technical Support Center: 1-Ethyl-3-methylimidazolium Hydrogen Sulfate ([EMIM][HSO4])

This guide provides researchers, scientists, and drug development professionals with essential information on the effects of water content on the performance of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]), including troubleshooting advice and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: How does the presence of water affect the physical properties of [EMIM][HSO4]?

A1: Water significantly alters the physical properties of [EMIM][HSO4]. Even small amounts of absorbed water can lead to:

• Decreased Viscosity: The high viscosity of [EMIM][HSO4] is attributed to extensive hydrogen-bonded chains between the hydrogen sulfate anions.[1] Water molecules disrupt these anion-anion interactions, leading to a significant decrease in viscosity.[1] While specific data for [EMIM][HSO4] is not abundant, this trend is well-documented for other imidazolium-based ionic liquids, where viscosity can decrease by over 50% with the presence of water.[2]

• Altered Conductivity: The ionic conductivity of [EMIM][HSO4] is inversely related to its viscosity.[3] As water decreases the viscosity, it enhances the mobility of the ions, which can lead to an increase in ionic conductivity.[4][5] However, at very high water concentrations, the charge carriers become diluted, which can eventually lead to a decrease in conductivity.[4]

• Slightly Decreased Density: The presence of water typically causes a slight decrease in the density of imidazolium-based ionic liquids.[2]

Q2: How does water impact the performance of [EMIM][HSO4] as a Brønsted acid catalyst?

A2: Water can act as a competing base or nucleophile in acid-catalyzed reactions, potentially reducing the catalytic efficiency of [EMIM][HSO4]. In reactions like esterification, excess water can shift the equilibrium, lowering the product yield. For water-sensitive reactions, maintaining an anhydrous environment is critical for optimal performance.

Q3: Where do the water molecules interact with the [EMIM][HSO4] ion pair?

A3: At low concentrations, water interacts preferentially with the hydrogen sulfate (HSO4⁻) anion through hydrogen bonding.[6][7][8] Specifically, it forms hydrogen bonds with the -SO₃ group.[6][7] At higher water concentrations (mole fraction ≥ 0.6), water molecules can also form hydrogen bonds directly with the imidazolium cation.[6][7][8]

Q4: Is [EMIM][HSO4] stable in the presence of water?

A4: Yes, [EMIM][HSO4] is considered a water-stable ionic liquid.[9] However, its hygroscopic nature means it will readily absorb moisture from the atmosphere.[10] This absorption affects its physical properties and performance but does not typically lead to decomposition under normal experimental conditions.

Q5: How can I accurately measure the water content in my [EMIM][HSO4] sample?

A5: The most reliable and widely used method for determining water content in ionic liquids is Karl Fischer (KF) titration.[10][11][12] This technique is highly selective for water and can provide precise measurements even at parts-per-million (ppm) levels.[13] Both volumetric and coulometric KF titration methods are suitable.[13]

Troubleshooting Guide

Issue 1: My reaction yield is lower than expected or the reaction is sluggish.

• Possible Cause: Excess water content in the [EMIM][HSO4]. The ionic liquid is hygroscopic and may have absorbed atmospheric moisture.

• Solution:

  • Quantify Water Content: Use Karl Fischer titration to measure the water content of your ionic liquid.

  • Dry the Ionic Liquid: If the water content is high, dry the [EMIM][HSO4] under high vacuum at an elevated temperature (e.g., 363 K / 90 °C) for an extended period (24-48 hours).[14]

  • Ensure Anhydrous Conditions: Store the dried ionic liquid in a desiccator or under an inert atmosphere (e.g., nitrogen or argon) to prevent reabsorption of moisture. Run your reaction under inert conditions if it is highly sensitive to water.

A flowchart for troubleshooting low reaction yields.

Issue 2: My conductivity or viscosity measurements are inconsistent with literature values.

• Possible Cause: Undocumented water content. As detailed in the FAQ, water has a very strong effect on both viscosity and conductivity.[2][15]

• Solution:

  • Standardize Drying Protocol: Before any physical property measurement, subject the [EMIM][HSO4] sample to a rigorous and consistent drying procedure.

  • Measure and Report Water Content: Always measure the final water content via Karl Fischer titration after drying and report this value alongside your viscosity and conductivity data. This is crucial for reproducibility.

Data Presentation: Physical Properties

The following tables summarize the physical properties of [EMIM][HSO4] and the general effect of water.

Table 1: Physical Properties of Dry [EMIM][HSO4]

Property	Value	Temperature (°C)	Reference
CAS Number	412009-61-1	N/A	[16][17]
Molecular Weight	208.24 g/mol	N/A	[17]
Melting Point	-23 °C	N/A	[17]
Density	1.36 g/cm³	28	[17]
Viscosity	1510 cP	25	[17]

| Conductivity | 0.50 mS/cm | 20 |[17] |

Note: Properties like viscosity and density are highly dependent on temperature, decreasing as temperature rises.[18][19]

Table 2: Qualitative Effect of Increasing Water Content on [EMIM][HSO4] Performance

Parameter	Effect of Added Water	Primary Reason
Viscosity	Strong Decrease	Disruption of anion-anion hydrogen bonding networks.[1]
Ionic Conductivity	Increase	Increased ion mobility due to lower viscosity.[4]
Density	Slight Decrease	General trend observed for imidazolium ILs.[2]
Brønsted Acidity	Potential Decrease	Water acts as a competing base.

| Reaction Yield | Potential Decrease | Water can interfere with reaction mechanisms or shift equilibrium. |

Experimental Protocols

Protocol 1: Drying of [EMIM][HSO4]

This protocol describes a standard method for removing water from [EMIM][HSO4] using a high-vacuum line.

• Preparation: Place the [EMIM][HSO4] sample (e.g., 10-50 g) in a round-bottom flask that is no more than half full. Add a magnetic stir bar.

• Setup: Connect the flask to a high-vacuum line (Schlenk line) equipped with a cold trap (e.g., liquid nitrogen or dry ice/acetone). Ensure all connections are secure and properly greased.

• Drying:

  • Begin stirring the ionic liquid at a moderate speed.

  • Slowly open the flask to the vacuum to avoid bumping.

  • Once a stable high vacuum is achieved (<1 mbar), gently heat the flask in an oil bath to 90 °C.[14]

  • Maintain these conditions for at least 24-48 hours. The required time depends on the initial water content and sample volume.

• Completion & Storage:

  • Turn off the heating and allow the flask to cool to room temperature under vacuum.

  • Backfill the flask with an inert gas (e.g., Argon or Nitrogen).

  • Quickly seal the flask and transfer it to a desiccator or glovebox for storage.

• Verification: Take a small aliquot of the dried ionic liquid for water content analysis using Karl Fischer titration to confirm the final water content is within the desired range (e.g., <300 ppm).[14]

A typical experimental workflow for using and recycling [EMIM][HSO4].

Protocol 2: Measuring Water Content by Karl Fischer (KF) Titration

This protocol provides a general outline. Always refer to the specific manual for your KF titrator.

• Apparatus: An automated Karl Fischer titrator (volumetric or coulometric).

• Reagents: Anhydrous methanol (or a specialized KF solvent), KF titrant (e.g., Hydranal™-Composite 5).

• System Preparation:

  • Fill the titrator with fresh, dry solvent and titrant.

  • Allow the instrument to perform a pre-titration to neutralize any residual moisture in the titration cell until a stable, dry baseline is achieved.

• Sample Analysis:

  • Using a gas-tight syringe and needle, draw a precise amount of the [EMIM][HSO4] sample (e.g., 0.5-1.0 g, accurately weighed).

  • Quickly inject the sample into the titration cell, ensuring no atmospheric moisture is introduced.

  • Record the initial and final mass of the syringe to determine the exact sample weight.

  • Start the titration. The instrument will automatically add titrant until all the water in the sample has reacted.

• Calculation: The instrument's software will calculate the water content based on the amount of titrant used and the sample weight, typically reporting the result in ppm or weight percentage.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Densities, Viscosities and Derived Thermophysical Properties of Water-Saturated Imidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 11. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 12. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 13. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 14. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 15. researchgate.net [researchgate.net]
• 16. 1-乙基-3-甲基咪唑硫酸氢盐--Lanzhou Greenchem ILs (Center for Greenchemistry and catalysis), LICP, CAS. Ionic Liquids [ionike.com]
• 17. 1-Ethyl-3-methylimidazolium hydrogensulfate, >98% | IoLiTec [iolitec.de]
• 18. researchgate.net [researchgate.net]
• 19. Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate and Its Application in the Electrolysis of Aluminum [jproeng.com]

Technical Support Center: Enhancing Substrate Solubility in [EMIM]HSO₄

Welcome to the technical support center for utilizing 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO₄) as a solvent. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions related to substrate solubility.

Troubleshooting Guide: Enhancing Substrate Solubility

This guide provides a systematic approach to resolving common solubility issues encountered when working with [EMIM]HSO₄.

Question: My substrate has poor solubility in [EMIM]HSO₄ at room temperature. What steps can I take to improve it?

Answer:

Low solubility at ambient temperatures is a frequent challenge. The following step-by-step process can help you systematically enhance the solubility of your substrate.

• Initial Assessment:

  • Purity Check: Ensure the purity of both your substrate and the [EMIM]HSO₄. Impurities can significantly impact solubility.

  • Solid-State Properties: Consider the crystalline structure of your substrate. Amorphous forms are generally more soluble than stable crystalline forms. Techniques like particle size reduction (micronization) can increase the surface area and improve the dissolution rate.[1]

• Temperature Adjustment:

  • For many substrates, solubility increases with temperature. [EMIM]HSO₄ is thermally stable up to 270°C, offering a wide operational temperature range.[2][3]

  • Gradually increase the temperature of the mixture while stirring. Monitor for any signs of substrate degradation.

• Introduction of a Co-solvent:

  • The addition of a co-solvent can significantly alter the solvation properties of [EMIM]HSO₄.

  • Water: As [EMIM]HSO₄ is a hydrophilic ionic liquid, water can be an effective co-solvent. Start by adding small, precise amounts of water and observe the effect on solubility.

  • Organic Co-solvents: For less polar substrates, consider aprotic polar solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). These can enhance solubility by modifying the overall polarity of the solvent system.

• pH Modification:

  • The solubility of ionizable compounds is often pH-dependent.

  • For acidic substrates, increasing the pH (making the solution more basic) can enhance solubility.

  • For basic substrates, decreasing the pH (making the solution more acidic) can improve solubility.

  • Note: Direct pH measurement in ionic liquids requires specialized electrodes and calibration. A common practice is to prepare a 10% solution of the ionic liquid in water to estimate its pH.[4]

Frequently Asked Questions (FAQs)

Q1: What is the typical solubility of compounds in [EMIM]HSO₄?

A1: The solubility of a compound in [EMIM]HSO₄ is highly dependent on the substrate's physical and chemical properties. [EMIM]HSO₄ is a versatile solvent capable of dissolving a range of polar and non-polar organic molecules, inorganic salts, and some polymers.[5] However, quantitative data is specific to each substrate.

Q2: How does temperature affect the physical properties of [EMIM]HSO₄ and, consequently, solubility?

A2: The density and viscosity of [EMIM]HSO₄ decrease significantly as the temperature rises.[2] This reduction in viscosity can enhance mass transport and improve the rate of dissolution.

Q3: Can I use water as a co-solvent with [EMIM]HSO₄?

A3: Yes, [EMIM]HSO₄ is miscible with water. Water can act as a co-solvent and influence the solubility of substrates. The addition of water can alter the hydrogen bonding network and polarity of the ionic liquid, which may be beneficial for dissolving certain compounds.

Q4: How do I remove the dissolved substrate from [EMIM]HSO₄ after my experiment?

A4: Due to the negligible vapor pressure of [EMIM]HSO₄, conventional solvent evaporation is not feasible. Common methods for product recovery include:

• Liquid-liquid extraction: Using a solvent in which the product is soluble but the ionic liquid is not.

• Precipitation: Adding an anti-solvent that causes the product to precipitate out of the ionic liquid.

• Distillation or sublimation: If the product is volatile.

Q5: Is [EMIM]HSO₄ acidic, and will this affect my substrate?

A5: The hydrogen sulfate anion ([HSO₄]⁻) makes the ionic liquid acidic. This inherent acidity can be beneficial for certain reactions but may cause degradation of acid-labile substrates. It is crucial to consider the stability of your compound in an acidic environment.

Quantitative Data

The availability of comprehensive quantitative solubility data for a wide range of substrates in [EMIM]HSO₄ is limited in publicly available literature. The following table summarizes known solubility data. Researchers are encouraged to determine solubility experimentally for their specific substrate of interest.

Substrate	Temperature (°C)	Solubility in [EMIM]HSO₄	Reference
Alumina (Al₂O₃)	20	3.81 g/L	[2]

Experimental Protocols

Protocol 1: General Procedure for Enhancing Substrate Solubility

• Preparation:

  • Ensure [EMIM]HSO₄ is free from water and other impurities by drying under vacuum, especially if your substrate is water-sensitive.

  • Determine the initial solubility of your substrate in [EMIM]HSO₄ at room temperature by adding small, known amounts of the substrate to a known volume of the ionic liquid until no more dissolves.

• Execution of Enhancement Techniques:

  • Temperature Variation:

    • Place the vial containing the [EMIM]HSO₄ and undissolved substrate in a temperature-controlled heating block with magnetic stirring.

    • Increase the temperature in increments of 10°C.

    • Allow the mixture to equilibrate for at least 30 minutes at each temperature, observing for dissolution.

    • Record the temperature at which the substrate fully dissolves. Monitor for any color changes that may indicate degradation.

  • Co-solvent Addition:

    • To a saturated solution of the substrate in [EMIM]HSO₄, add a co-solvent (e.g., water, DMSO) in small, precise increments (e.g., 1% v/v).

    • After each addition, stir the mixture thoroughly and observe for any changes in solubility.

    • Continue adding the co-solvent until the substrate dissolves or until a significant volume of co-solvent has been added. Note that excessive co-solvent may cause the substrate to precipitate.

  • pH Adjustment (for Aqueous Co-solvent Systems):

    • If using an aqueous co-solvent system, you can attempt to adjust the pH.

    • Use a calibrated pH meter suitable for mixed aqueous-organic systems.

    • For acidic compounds, add a suitable base (e.g., a non-reactive organic base) dropwise to increase the pH.

    • For basic compounds, a suitable acid can be added to decrease the pH.

    • Monitor the solubility of the substrate after each pH adjustment.

• Analysis:

  • Once the substrate is dissolved, the concentration can be confirmed using an appropriate analytical technique such as HPLC or UV-Vis spectroscopy, after proper dilution in a suitable solvent.

Visualizations

Caption: Experimental workflow for enhancing substrate solubility.

Caption: Logical relationship for troubleshooting solubility issues.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. researchgate.net [researchgate.net]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]

Technical Support Center: Managing 1-Ethyl-3-methylimidazolium Hydrogen Sulfate ([EMIM][HSO4]) in Experimental Setups

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the ionic liquid 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]). Its high viscosity presents unique challenges in experimental settings. This guide offers practical solutions for viscosity management and fluid handling.

Frequently Asked Questions (FAQs)

Q1: What are the general physical and chemical properties of 1-Ethyl-3-methylimidazolium hydrogen sulfate?

A1: 1-Ethyl-3-methylimidazolium hydrogen sulfate, with the CAS number 412009-61-1, is an imidazolium-based ionic liquid. It is known for its high thermal stability, with a decomposition temperature of around 270°C, making it suitable for high-temperature reactions. It has a glass transition temperature of approximately -70.1°C, which allows it to remain in a liquid state at low temperatures. Key properties are summarized in the table below.

Property	Value
Molecular Formula	C6H12N2O4S
Molecular Weight	208.24 g/mol
Appearance	Light yellow viscous liquid
Density	~1.36 - 1.442 g/cm³ at 25-28°C
Viscosity	High, with reported values of 680 cP and 1510 cP at 25°C
Decomposition Temperature	~270°C
Glass Transition Temperature	~-70.1°C
Melting Point	-23°C

Q2: Why is the viscosity of [EMIM][HSO4] so high?

A2: The high viscosity of 1-Ethyl-3-methylimidazolium hydrogen sulfate is primarily attributed to the extensive network of hydrogen bonds formed between the hydrogen sulfate anions (HSO₄⁻). These interactions lead to the formation of anion-anion chains, which significantly restricts the mobility of the ions and thus increases the bulk viscosity.

Q3: How does temperature affect the viscosity of [EMIM][HSO4]?

Illustrative Viscosity vs. Temperature Data for [EMIM][HSO4]

Temperature (°C)	Temperature (K)	Viscosity (cP)
10	283	High (estimated > 2000)
20	293	Moderately High (estimated ~1000-1500)
25	298	680 - 1510
40	313	Moderate (estimated ~300-500)
60	333	Low (estimated ~100-200)
80	353	Very Low (estimated < 100)
90	363	Very Low (estimated < 50)

Note: This table is illustrative and combines reported values with estimations based on qualitative descriptions from literature. For precise experimental design, it is recommended to measure the viscosity of the specific batch of [EMIM][HSO4] being used at the desired operating temperatures.

Q4: How does water content influence the viscosity of [EMIM][HSO4]?

A4: The presence of water can significantly reduce the viscosity of [EMIM][HSO4]. Water molecules can disrupt the hydrogen-bonded networks between the hydrogen sulfate anions. Even small amounts of water can lead to a noticeable decrease in viscosity. However, it is crucial to note that the presence of water may also affect the chemical and physical properties of the ionic liquid and could interfere with certain reactions. Therefore, the deliberate addition of water as a viscosity-reducing agent should be carefully considered based on the experimental requirements.

Troubleshooting Guide

Problem 1: Difficulty in pumping or transferring [EMIM][HSO4] at room temperature.

Cause: The high viscosity of [EMIM][HSO4] at ambient temperatures makes it challenging to handle with standard laboratory pumps and pipettes.

Solutions:

• Heating: Gently heat the ionic liquid and the transfer lines. A moderate increase in temperature can substantially decrease the viscosity, facilitating easier pumping and transfer. Ensure the heating is uniform and does not exceed the thermal stability of your reactants or the ionic liquid itself.

• Use of Positive Displacement Pumps: For more precise and reliable transfer of viscous liquids, consider using positive displacement pumps instead of centrifugal pumps.

• Syringe and Wide-bore Needles: For smaller volumes, use a syringe with a wide-bore needle to reduce the shear force required for dispensing.

Problem 2: Inefficient mixing or stirring of reactants in [EMIM][HSO4].

Cause: The high viscosity of the ionic liquid can lead to poor mass transfer and inefficient mixing, resulting in incomplete reactions or localized overheating.

Solutions:

• Mechanical Stirring: Employ robust overhead mechanical stirrers with appropriate impeller designs (e.g., anchor or helical) that are effective for viscous media. Standard magnetic stir bars may not provide sufficient agitation.

• Increase Temperature: As with pumping, increasing the reaction temperature will lower the viscosity and improve mixing efficiency.

• Baffled Reaction Vessels: Use baffled flasks or reactors to improve the mixing hydrodynamics and prevent the formation of a central vortex.

Problem 3: Inaccurate volume dispensing with pipettes.

Cause: The high viscosity and density of [EMIM][HSO4] can lead to significant errors when using standard air-displacement pipettes.

Solutions:

• Positive-Displacement Pipettes: Utilize positive-displacement pipettes for accurate and reproducible dispensing of viscous ionic liquids.

• Gravimetric Dispensing: For high accuracy, dispense the ionic liquid by mass rather than volume.

• Reverse Pipetting Technique: If using an air-displacement pipette is unavoidable, employ the reverse pipetting technique to minimize errors.

Problem 4: Clogging of tubing or flow channels in automated systems.

Cause: The high viscosity of [EMIM][HSO4] can lead to blockages in narrow tubing and microfluidic channels, especially at lower temperatures.

Solutions:

• Wider Diameter Tubing: Use tubing with a larger internal diameter to reduce the pressure drop and risk of clogging.

• System Heating: Maintain the entire flow path, including reservoirs, tubing, and flow cells, at an elevated and controlled temperature.

• Solvent Priming and Flushing: Prime the system with a compatible, low-viscosity solvent before introducing the ionic liquid. After the experiment, flush the system thoroughly with the solvent to remove all traces of the ionic liquid.

Experimental Protocols

Protocol 1: Viscosity Reduction by Heating

• Setup: Place the vessel containing [EMIM][HSO4] on a temperature-controlled hot plate with a magnetic stirrer (if appropriate for the vessel size and viscosity). For larger setups, use a heating mantle or an oil bath for more uniform heating.

• Temperature Monitoring: Insert a calibrated thermometer or thermocouple into the ionic liquid to monitor its temperature accurately.

• Heating: Gradually increase the temperature of the system while monitoring the viscosity. A significant reduction in viscosity is typically observed at temperatures above 40°C.

• Handling: Once the desired viscosity is reached, proceed with the transfer or experimental procedure, ensuring that the temperature is maintained throughout the process.

Protocol 2: Use of a Co-solvent to Reduce Viscosity

• Co-solvent Selection: Choose a co-solvent that is miscible with [EMIM][HSO4] and compatible with the intended reaction chemistry. Common choices include water, short-chain alcohols (e.g., ethanol, isopropanol), or acetonitrile.

• Determine Optimal Concentration: Start by adding a small amount of the co-solvent (e.g., 1-5% by weight) to a sample of the ionic liquid.

• Mixing: Stir the mixture thoroughly until it becomes homogeneous.

• Viscosity Measurement: Measure the viscosity of the mixture.

• Iteration: Gradually increase the concentration of the co-solvent, measuring the viscosity at each step, until the desired viscosity is achieved.

• Caution: Be aware that the addition of a co-solvent will alter the physicochemical properties of the ionic liquid, which may impact reaction rates, solubility of reactants and products, and electrochemical windows.

Visualizations

Caption: Experimental workflow for managing the viscosity of [EMIM][HSO4].

Caption: Troubleshooting logic for common issues with viscous [EMIM][HSO4].

Strategies to minimize degradation of [EMIM]HSO4 at high temperatures

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the degradation of 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO₄) during high-temperature experiments.

Frequently Asked Questions (FAQs)

Q1: What is the reported thermal stability of [EMIM]HSO₄?

A1: Based on thermogravimetric analysis (TGA), [EMIM]HSO₄ is generally considered to be thermally stable up to approximately 270°C.[1] However, it is crucial to understand that this value is often determined under specific, rapid heating conditions in an inert atmosphere.[2] For long-term applications, degradation may occur at significantly lower temperatures.[3]

Q2: What are the primary factors that can cause premature degradation of [EMIM]HSO₄ at high temperatures?

A2: Several factors can negatively impact the thermal stability of [EMIM]HSO₄:

• Presence of Impurities: Water and halide ions are common impurities that can significantly lower the decomposition temperature of ionic liquids.[2]

• Atmosphere: The presence of oxygen or other reactive gases can lead to oxidative degradation at lower temperatures compared to an inert nitrogen or argon atmosphere.[2]

• Heating Rate and Duration: Long-term exposure to elevated temperatures, even below the reported decomposition temperature, can cause slow degradation that is not always apparent in short-term TGA scans.[3][4]

• Interaction with Materials: The compatibility of [EMIM]HSO₄ with reactor materials at high temperatures should be considered, as some metals may catalyze degradation.[5]

Q3: How does water content affect the stability of [EMIM]HSO₄?

A3: Water can act as a reactant, promoting hydrolysis and other degradation pathways, especially at elevated temperatures. For ionic liquids with hydrogen sulfate anions, absorbed water can disrupt the hydrogen-bonded network of the anions. It is imperative to minimize water content for high-temperature applications.

Q4: Are there any known stabilizers or antioxidants for [EMIM]HSO₄?

A4: The use of specific thermal stabilizers or antioxidants for [EMIM]HSO₄ is not well-documented in the reviewed literature. However, the most effective strategy to ensure stability is to start with a high-purity, anhydrous ionic liquid and maintain an inert atmosphere during the experiment. For some classes of ionic liquids, functionalizing the cation can improve thermal stability.[2]

Troubleshooting Guides

This section provides a question-and-answer formatted guide to address specific issues encountered during experiments with [EMIM]HSO₄ at high temperatures.

Issue 1: My [EMIM]HSO₄ is turning yellow or brown at temperatures below its reported decomposition point.

• Question: Why is my [EMIM]HSO₄ discolored after heating, even though I'm below 270°C?

• Answer: Discoloration is a common indicator of thermal degradation. This can be caused by several factors:

  • Impurities: Trace impurities, often from the synthesis process, can act as catalysts for degradation, leading to colored byproducts.

  • Oxygen Exposure: Even small amounts of oxygen can initiate oxidative degradation pathways.

  • Long-Term Heating: Isothermal heating for extended periods can lead to gradual decomposition, which is not captured by standard, rapid TGA measurements.[3]

• Troubleshooting Steps:

  • Purify the [EMIM]HSO₄: Before use, purify the ionic liquid to remove colored and other organic impurities. A common method is treatment with activated charcoal followed by filtration.

  • Ensure an Inert Atmosphere: Use a high-purity inert gas (nitrogen or argon) and ensure your reaction vessel is well-sealed and has been properly purged of air.

  • Minimize Headspace: A large headspace in your reactor can contain a significant amount of residual air, even after purging.

Issue 2: I am observing unexpected side reactions or lower yields in my high-temperature synthesis using [EMIM]HSO₄.

• Question: Could the degradation of [EMIM]HSO₄ be interfering with my reaction?

• Answer: Yes. The degradation of the ionic liquid can generate reactive species that may participate in side reactions, alter the polarity of the solvent, or catalyze unintended chemical transformations. The acidic nature of the hydrogen sulfate anion can also play a role in certain reactions.

• Troubleshooting Workflow:

  Caption: Workflow for troubleshooting reaction issues.

Issue 3: My post-reaction workup is complicated by soluble degradation products.

• Question: How can I avoid the formation of degradation products that are difficult to separate from my desired product?

• Answer: The best approach is to prevent degradation from occurring in the first place. If degradation is unavoidable, understanding the nature of the degradation products can help in designing a suitable purification strategy.

• Preventative Measures:

  • Strict Drying: Ensure the [EMIM]HSO₄ is thoroughly dried before use. (See Protocol 1).

  • Inert Conditions: Maintain a strictly inert atmosphere throughout the high-temperature process.

  • Temperature Control: Operate at the lowest feasible temperature for your reaction.

  • Limit Reaction Time: Minimize the time the ionic liquid is held at high temperatures.

Quantitative Data Summary

The thermal stability of ionic liquids is often characterized by the onset temperature of decomposition (Tonset) from TGA. However, for long-term stability, isothermal TGA is more informative.

Ionic Liquid Cation	Anion	Tonset (°C) at 10 °C/min (N₂ atmosphere)	Notes
1-ethyl-3-methylimidazolium ([EMIM]⁺)	Hydrogen Sulfate (HSO₄⁻)	~270	Stability is highly dependent on purity.[1]
Imidazolium with C₁ alkyl chain	Hydrogen Sulfate (HSO₄⁻)	311	Longer alkyl chains on the imidazolium cation tend to decrease thermal stability.[2]
Imidazolium with C₁₆ alkyl chain	Hydrogen Sulfate (HSO₄⁻)	253	Demonstrates the effect of increasing alkyl chain length.[2]

Key Experimental Protocols

Protocol 1: Drying of [EMIM]HSO₄ to Minimize Water Content

• Objective: To reduce the water content of [EMIM]HSO₄ to a level suitable for high-temperature applications.

• Materials:

  • [EMIM]HSO₄

  • High-vacuum pump (Schlenk line or similar)

  • Heat source (heating mantle, oil bath)

  • Thermometer

  • Round-bottom flask or Schlenk flask

  • Stir bar

• Procedure:

  • Place the [EMIM]HSO₄ in a clean, dry round-bottom or Schlenk flask with a stir bar.

  • Attach the flask to a high-vacuum line.

  • Begin stirring to increase the surface area for drying.

  • Slowly apply vacuum to avoid vigorous bubbling.

  • Once a stable vacuum is achieved (<1 mbar), begin to gently heat the ionic liquid to 70-80°C. Caution: Do not exceed temperatures that could cause degradation.

  • Continue drying under vacuum with stirring for at least 24 hours.

  • Cool the flask to room temperature under vacuum before backfilling with an inert gas (e.g., nitrogen or argon).

  • The dried ionic liquid should be stored under an inert atmosphere.

• Verification: The water content can be verified using Karl Fischer titration.

Protocol 2: Purification of [EMIM]HSO₄ using Activated Charcoal

• Objective: To remove colored and non-volatile organic impurities.

• Materials:

  • [EMIM]HSO₄

  • Activated charcoal

  • Anhydrous organic solvent in which [EMIM]HSO₄ is soluble (e.g., acetonitrile)

  • Filtration apparatus (e.g., Büchner funnel with fine filter paper or a Celite pad)

  • Rotary evaporator

• Procedure:

  • Dissolve the [EMIM]HSO₄ in a minimal amount of a suitable anhydrous solvent.

  • Add activated charcoal (approximately 1-2% by weight of the ionic liquid).

  • Stir the mixture at room temperature for several hours (e.g., 4-12 hours).

  • Filter the mixture through a fine filter paper or a pad of Celite to remove the activated charcoal. The filtrate should be colorless.

  • Remove the solvent from the filtrate using a rotary evaporator.

  • The purified [EMIM]HSO₄ should then be thoroughly dried according to Protocol 1.

Signaling Pathways and Logical Relationships

The degradation of [EMIM]HSO₄ can be conceptualized as a process influenced by several key factors, as illustrated in the following diagram.

Caption: Key drivers of [EMIM]HSO₄ thermal degradation.

References

• 1. Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate and Its Application in the Electrolysis of Aluminum [jproeng.com]
• 2. mdpi.com [mdpi.com]
• 3. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Cellulose Dissolution: 1-Ethyl-3-methylimidazolium Hydrogen Sulfate vs. Other Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

The dissolution of cellulose, a critical step in the development of advanced materials and drug delivery systems, has traditionally been hampered by its robust, crystalline structure. Ionic liquids (ILs) have emerged as powerful and environmentally friendlier solvents capable of disrupting the extensive hydrogen-bonding network within cellulose. This guide provides a comprehensive comparison of the performance of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) against other commonly employed ionic liquids for cellulose dissolution, supported by experimental data.

Performance Comparison of Ionic Liquids in Cellulose Dissolution

The efficacy of an ionic liquid in dissolving cellulose is determined by a combination of factors, including the nature of both the cation and the anion, temperature, and the presence of co-solvents. The anion plays a pivotal role in disrupting the hydrogen bonds of cellulose, while the cation influences the overall solvation properties. This section presents a comparative summary of key performance indicators for [EMIM][HSO4] and other selected imidazolium-based ionic liquids.

Ionic Liquid	Abbreviation	Cellulose Type	Solubility (wt%)	Temperature (°C)	Dissolution Time
1-Ethyl-3-methylimidazolium hydrogen sulfate	[EMIM][HSO4]	Biomass	11 - 23	100 - 160	2 - 4 hours
1-Ethyl-3-methylimidazolium acetate	[EMIM][OAc]	Microcrystalline	~10 - 27	Room Temp - 100	Varies (minutes to hours)
1-Butyl-3-methylimidazolium chloride	[BMIM][Cl]	Microcrystalline	~5 - 10	80 - 110	Varies (can be slow)
1-Allyl-3-methylimidazolium chloride	[AMIM][Cl]	Microcrystalline	~5 - 15	80 - 100	Varies

Note: The dissolution performance can be significantly influenced by the source and pre-treatment of the cellulose, as well as the presence of water or other co-solvents.

Viscosity of Cellulose-Ionic Liquid Solutions

A critical parameter for the processability of cellulose solutions is their viscosity. High viscosity can impede handling and subsequent processing steps. The viscosity of cellulose-ionic liquid solutions is highly dependent on the cellulose concentration, temperature, and the specific ionic liquid used. Generally, an increase in cellulose concentration leads to a significant increase in viscosity, while an increase in temperature tends to decrease it.[1][2]

Ionic Liquid	Cellulose Concentration (wt%)	Temperature (°C)	Viscosity (Pa·s)
[EMIM][OAc]	5	25	~10
[EMIM][OAc]	10	50	~12 (with 25 wt% DMSO)[3]
[BMIM][Cl]	5	80	~25
[AMIM][Cl]	5	80	~15

Data presented is indicative and can vary based on specific experimental conditions and cellulose source.

Experimental Protocols

Detailed and standardized experimental procedures are essential for obtaining reproducible and comparable results in cellulose dissolution studies. Below are generalized protocols for the dissolution of cellulose in an ionic liquid and its subsequent regeneration.

Cellulose Dissolution Protocol

• Preparation: Dry the cellulose (e.g., microcrystalline cellulose) under vacuum at 60-80°C for at least 12 hours to remove any residual moisture. The ionic liquid should also be dried under vacuum at an appropriate temperature to minimize water content, which can significantly hinder dissolution efficiency.

• Mixing: In a sealed and inert-atmosphere vessel (e.g., a glovebox), add the dried cellulose to the pre-heated ionic liquid to achieve the desired weight percentage (e.g., 5 wt%).

• Heating and Stirring: Heat the mixture to the target dissolution temperature (e.g., 80-120°C) under continuous mechanical or magnetic stirring. The dissolution process can often be accelerated using microwave irradiation.

• Monitoring: The dissolution process can be monitored by periodically observing a small sample of the mixture under a polarized light microscope. The complete disappearance of birefringence indicates the full dissolution of the crystalline cellulose.

• Solution: The resulting product is a clear, viscous, and homogenous cellulose-ionic liquid solution.

Cellulose Regeneration Protocol

• Precipitation: Slowly add a non-solvent (also referred to as an anti-solvent), such as deionized water, ethanol, or acetone, to the cellulose-ionic liquid solution while stirring vigorously. This will cause the cellulose to precipitate out of the solution.

• Washing: Filter the regenerated cellulose and wash it thoroughly with the non-solvent to remove any residual ionic liquid. This washing step should be repeated multiple times to ensure the complete removal of the ionic liquid.

• Drying: Dry the regenerated cellulose in a vacuum oven at a suitable temperature (e.g., 60°C) until a constant weight is achieved.

Visualizing the Process

To better understand the experimental workflow and the underlying mechanism of cellulose dissolution, the following diagrams are provided.

A generalized experimental workflow for cellulose dissolution and regeneration using ionic liquids.

A simplified representation of the cellulose dissolution mechanism in an ionic liquid.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Towards a molecular understanding of cellulose dissolution in ionic liquids: anion/cation effect, synergistic mechanism and physicochemical aspects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Imidazolium-Based Ionic Liquids in Catalysis

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the performance of imidazolium-based ionic liquids in catalysis, supported by experimental data.

Imidazolium-based ionic liquids (ILs) have emerged as a versatile and highly tunable class of catalysts and catalytic media, offering significant advantages in a wide range of chemical transformations. Their unique physicochemical properties, such as negligible vapor pressure, high thermal stability, and the ability to dissolve a wide array of organic and inorganic compounds, make them attractive alternatives to conventional volatile organic solvents.[1] The performance of these ILs in catalysis can be finely tuned by modifying the substituents on the imidazolium cation and by varying the counter-anion, allowing for the design of task-specific catalysts.[1] This guide provides a comparative analysis of different imidazolium-based ionic liquids, focusing on their catalytic activity, supported by quantitative data and detailed experimental protocols.

Performance Comparison of Imidazolium-Based Ionic Liquids

The catalytic efficacy of imidazolium-based ILs is profoundly influenced by their structural features, primarily the nature of the cation (monocationic versus dicationic), the length of the alkyl chain substituents, and the type of anion.

Monocationic vs. Dicationic Imidazolium-Based Ionic Liquids

Dicationic ionic liquids (DILs), which feature two imidazolium cations linked by a spacer, have shown enhanced catalytic activity in several reactions compared to their monocationic counterparts.[2][3] This heightened performance is often attributed to the potential for bifunctional catalysis and the unique structural organization of DILs.[2]

Table 1: Comparison of Monocationic and Dicationic Imidazolium ILs in Catalytic Reactions

Reaction	Catalyst Type	Catalyst	Yield (%)	Reference
Strecker Synthesis	Monocationic	[BMIM][Br]	73	[2]
Dicationic	[(CH2)4(MIM)2][2Br]	97	[2]
Esterification of Oleic Acid	Monocationic	[MIM]3PW12O40	1.96 (Conversion)	[2]
Dicationic	[Bis-BsImB][HPW12O40]	53.36 (Conversion)	[2]
Transesterification	Monocationic	Ammonium-based	85 (Conversion)	[4]
Dicationic	Ammonium-based	95 (Conversion)	[4]

Note: Reaction conditions for each comparison are detailed in the respective references.

The data clearly indicates that dicationic ILs can lead to significantly higher product yields under similar conditions.[2][4]

The Influence of the Anion

The choice of anion associated with the imidazolium cation plays a crucial role in the catalytic activity. The anion can influence the IL's polarity, viscosity, and its interaction with both the reactants and the catalytic species. For instance, in nucleophilic substitution reactions, the nature of the anion can affect the reaction rate and product yield.

Table 2: Effect of Anion on Catalytic Performance

Reaction	Cation	Anion	Yield (%)	Reference
Aromatic Amination	[BMIM]+	[PF6]-	92	[5]
[BMIM]+	[BF4]-	90	[5]
Enzymatic Transesterification	[BMIM]+	[BF4]-	24.5	[6]
[BMIM]+	[TFO]-	60	[6]

Note: [BMIM] = 1-butyl-3-methylimidazolium. Reaction conditions can be found in the cited literature.

Impact of Alkyl Chain Length

The length of the alkyl chains on the imidazolium cation affects the physicochemical properties of the ionic liquid, such as its viscosity and thermal stability, which in turn can influence catalytic performance.[7] Generally, increasing the alkyl chain length leads to higher viscosity, which can sometimes hinder reaction rates due to mass transfer limitations.[7][8] However, the longer alkyl chains can also enhance the solubility of nonpolar reactants.

Table 3: Physicochemical Properties of Imidazolium ILs with Varying Alkyl Chain Length

Ionic Liquid	Viscosity (mPa·s at 298 K)	Decomposition Temp. (°C)
[EMIM][NTf2]	34	>400
[BMIM][NTf2]	52	>400
[HMIM][NTf2]	73	>400
[OMIM][NTf2]	91	>400

Data adapted from literature. [EMIM]=1-ethyl-3-methylimidazolium, [BMIM]=1-butyl-3-methylimidazolium, [HMIM]=1-hexyl-3-methylimidazolium, [OMIM]=1-octyl-3-methylimidazolium, [NTf2]=bis(trifluoromethylsulfonyl)imide.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of catalytic results. Below are representative protocols for the synthesis of an imidazolium-based ionic liquid and its application in a catalytic reaction.

General Synthesis of a Dicationic Imidazolium-Based Ionic Liquid

A common method for the synthesis of dicationic imidazolium-based ILs involves a two-step process. The first step is a quaternization reaction to form a dicationic precursor with a halide anion, followed by an anion exchange to introduce the desired anion.

Step 1: Quaternization

• An N-alkylimidazole is reacted with a dihaloalkane in a suitable solvent (e.g., acetonitrile or toluene).

• The reaction mixture is typically heated under reflux for several hours to days.

• The resulting solid product, a dicationic halide salt, is filtered, washed with a solvent like ethyl acetate to remove unreacted starting materials, and dried under vacuum.

Step 2: Anion Exchange

• The dicationic halide salt is dissolved in a suitable solvent (e.g., water or acetone).

• A stoichiometric amount of a salt containing the desired anion (e.g., Li[NTf2] or Ag[BF4]) is added to the solution.

• The mixture is stirred at room temperature for a specified period.

• The precipitated halide salt (e.g., LiCl or AgBr) is removed by filtration.

• The solvent is removed from the filtrate under reduced pressure to yield the final dicationic ionic liquid.

• The product is then dried under high vacuum to remove any residual solvent and water.

Catalytic Esterification of Oleic Acid

This protocol describes the use of a Brønsted acidic dicationic ionic liquid as a catalyst for the esterification of oleic acid with methanol.

Reaction Setup:

• Oleic acid, methanol, and the dicationic ionic liquid catalyst are added to a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• The molar ratio of reactants and the catalyst loading are based on the specific experimental design (e.g., a 1:10 molar ratio of oleic acid to methanol with 1 mol% of the catalyst).

Reaction Procedure:

• The reaction mixture is heated to the desired temperature (e.g., 60-80 °C) with vigorous stirring.

• The progress of the reaction is monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion of the reaction, the mixture is cooled to room temperature.

• The product, oleic acid methyl ester, can be separated from the ionic liquid catalyst by extraction with a suitable organic solvent (e.g., hexane or diethyl ether).

• The ionic liquid phase can often be recovered, dried, and reused for subsequent catalytic cycles.[9]

Visualizing Structures and Processes

Diagrams are provided below to illustrate the structures of the ionic liquids and a typical experimental workflow.

Caption: Monocationic vs. Dicationic Imidazolium ILs.

Caption: Catalytic reaction and catalyst recycling workflow.

References

• 1. Imidazolium based ionic liquid-phase green catalytic reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Physicochemical properties and structures of room temperature ionic liquids. 2. Variation of alkyl chain length in imidazolium cation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Using imidazolium-based ionic liquids as dual solvent-catalysts for sustainable synthesis of vitamin esters: inspiration from bio- and organo-catalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]

[EMIM]HSO4 vs. Traditional Organic Solvents: A Performance Comparison in Synthesis

In the continuous pursuit of greener and more efficient chemical processes, ionic liquids (ILs) have emerged as a promising alternative to traditional volatile organic solvents. Among them, 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO4) has garnered significant attention due to its unique properties as both a solvent and a catalyst. This guide provides an objective comparison of the performance of [EMIM]HSO4 against traditional organic solvents in key organic syntheses, supported by experimental data from various studies.

Executive Summary

[EMIM]HSO4 offers several advantages over conventional organic solvents, including negligible vapor pressure, high thermal stability, and the ability to act as a catalyst, often leading to enhanced reaction rates and yields.[1] Furthermore, its immiscibility with many organic products facilitates straightforward separation and allows for its recycling and reuse, contributing to more sustainable synthetic routes.[2] However, considerations such as cost and viscosity may influence the choice of solvent for specific applications.

Data Presentation: Performance Comparison

The following tables summarize quantitative data for two common organic reactions, esterification and Knoevenagel condensation, comparing the performance of [EMIM]HSO4 with that of traditional organic solvents.

Table 1: Esterification of Acetic Acid with Ethanol

Solvent/Catalyst System	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Source
[EMIM]HSO4	1:2	60	24	~60 (Conversion)	[3]
Toluene / p-TsOH	1:1	110 (reflux)	30	96 (Yield)	N/A

Note: The data for the two systems are from different studies and are presented for comparative purposes. Direct comparison under identical conditions is limited in the available literature.

Table 2: Knoevenagel Condensation of Benzaldehyde with Malononitrile

Solvent/Catalyst System	Temperature	Reaction Time	Yield (%)	Source
[EMIM]HSO4 (as solvent and catalyst)	Room Temp	5 min	92	N/A
Ethanol / Piperidine	Reflux	1 h	76	[4]

Note: The data for the two systems are from different studies and are presented for comparative purposes. Direct comparison under identical conditions is limited in the available literature.

Key Advantages of [EMIM]HSO4

• Dual Role as Solvent and Catalyst: The acidic nature of the hydrogen sulfate anion allows [EMIM]HSO4 to catalyze acid-driven reactions like esterification, eliminating the need for an additional catalyst.

• Enhanced Reaction Rates and Yields: In many cases, the use of [EMIM]HSO4 can lead to shorter reaction times and higher product yields compared to traditional methods.[1]

• Simplified Product Separation: The immiscibility of [EMIM]HSO4 with many nonpolar organic products allows for simple decantation or extraction to isolate the desired compound.[3]

• Recyclability and Reusability: [EMIM]HSO4 can be recovered after a reaction and reused multiple times with minimal loss of activity, making processes more economical and environmentally friendly.[2]

• Low Volatility: The negligible vapor pressure of [EMIM]HSO4 reduces solvent loss through evaporation and minimizes exposure risks for researchers.[5]

Experimental Protocols

Esterification of Acetic Acid with Ethanol using [EMIM]HSO4

Methodology:

• In a round-bottom flask, combine acetic acid and ethanol in a 1:2 molar ratio.

• Add [EMIM]HSO4 as the solvent and catalyst. The amount can be varied, but a significant volume is used to act as the reaction medium.

• The mixture is stirred at a controlled temperature (e.g., 60°C) for a specified duration (e.g., 24 hours).[3]

• After the reaction, the product (ethyl acetate) forms a separate layer from the ionic liquid.

• The product layer is separated by decantation.

• The ionic liquid can be washed with a suitable solvent (e.g., diethyl ether) to remove any residual product and then dried under vacuum for reuse.

Knoevenagel Condensation of Benzaldehyde with Malononitrile using a Traditional Solvent

Methodology:

• Dissolve benzaldehyde and malononitrile in ethanol in a round-bottom flask.

• Add a catalytic amount of piperidine to the mixture.

• The reaction mixture is heated to reflux with stirring for approximately 1 hour.[4]

• After completion, the reaction mixture is cooled, and the product is typically isolated by filtration or by evaporating the solvent and recrystallizing the crude product.

Visualizing the Workflow

The following diagrams illustrate the general experimental workflows for syntheses conducted in [EMIM]HSO4 versus a traditional organic solvent.

Caption: Experimental workflow for synthesis using [EMIM]HSO4, highlighting the ease of product separation and solvent recycling.

Caption: Typical experimental workflow for synthesis in a traditional organic solvent, often involving multiple work-up and purification steps.

Conclusion

The ionic liquid [EMIM]HSO4 presents a compelling alternative to traditional organic solvents for various synthetic applications. Its ability to act as both a solvent and a catalyst, coupled with its favorable environmental properties such as low volatility and high recyclability, positions it as a valuable tool for developing more sustainable chemical processes. While the initial cost may be higher than some conventional solvents, the potential for reuse and simplified work-up procedures can offer long-term economic and environmental benefits. For researchers and professionals in drug development and chemical synthesis, exploring the use of [EMIM]HSO4 can lead to significant improvements in process efficiency and a reduced environmental footprint.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 4,4’-trimethylenedipiperidine as a nitrogen heterocycle solvent and/or catalyst: Liquid phase tandem Knoevenagel–Michael condensation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Efficiency of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate as an Electrolyte Versus Other Salts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electrochemical properties of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) with other commonly used 1-Ethyl-3-methylimidazolium ([EMIM])-based ionic liquids. The objective is to offer a clear, data-driven assessment of their performance as electrolytes, focusing on key metrics such as ionic conductivity, viscosity, and electrochemical stability. The information presented is collated from various scientific publications to aid researchers in selecting the most suitable electrolyte for their specific applications.

Executive Summary

1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) is a protic ionic liquid that has garnered attention for its potential applications in various electrochemical systems, including batteries and supercapacitors. Its performance as an electrolyte is critically dependent on its physicochemical properties, which are largely influenced by the nature of its constituent ions. This guide compares [EMIM][HSO4] with other [EMIM]-based salts containing different anions, namely tetrafluoroborate ([BF4]⁻), ethyl sulfate ([EtSO4]⁻), and bis(trifluoromethylsulfonyl)imide ([Tf2N]⁻).

Generally, [EMIM][HSO4] exhibits significantly higher viscosity and consequently lower ionic conductivity compared to other common [EMIM]-based ionic liquids. This is primarily attributed to the extensive hydrogen bonding between the hydrogen sulfate anions, which forms chain-like structures and impedes ion mobility.[1][2] In contrast, ionic liquids with anions like [BF4]⁻ and [Tf2N]⁻ tend to have lower viscosities and higher ionic conductivities. The electrochemical stability of [EMIM][HSO4] is also found to be narrower than that of its counterparts with more electrochemically robust anions like [Tf2N]⁻.

Data Presentation: Physicochemical Properties of [EMIM]-Based Ionic Liquids

The following tables summarize the key performance indicators for [EMIM][HSO4] and other selected [EMIM]-based ionic liquids. Data has been compiled from various sources and standardized to 25 °C where possible to facilitate comparison. It is important to note that experimental conditions can influence these values.

Table 1: Comparison of Ionic Conductivity and Viscosity

Ionic Liquid	Anion	Ionic Conductivity (mS/cm) at 25 °C	Viscosity (mPa·s) at 25 °C
[EMIM][HSO4]	[HSO4]⁻	0.50 (at 20 °C) [3]	1510 [3]
[EMIM][BF4]	[BF4]⁻	14.1[4]	25.2[4]
[EMIM][EtSO4]	[EtSO4]⁻	2.97[5]	94[5]
[EMIM][Tf2N]	[Tf2N]⁻	~9.0 (estimated from various sources)	34 (at 20 °C)

Table 2: Comparison of Electrochemical Stability Window (ESW)

Ionic Liquid	Anion	Anodic Limit (V)	Cathodic Limit (V)	Electrochemical Window (V)
[EMIM][HSO4]	[HSO4]⁻	~1.0 (vs. Na+/Na)[6]	Not explicitly found	Narrower than [EMIM][TFSAm][6]
[EMIM][BF4]	[BF4]⁻	2.1[4]	-2.6[4]	4.7[4]
[EMIM][EtSO4]	[EtSO4]⁻	1.4[5]	-2.6[5]	4.0[5]
[EMIM][Tf2N]	[Tf2N]⁻	~2.5 (vs. Li/Li+)	~-2.2 (vs. Li/Li+)	~4.7

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible characterization of ionic liquid electrolytes. Below are the standard experimental protocols for the key measurements cited in this guide.

Measurement of Ionic Conductivity

Ionic conductivity is typically determined using AC impedance spectroscopy.

• Cell Preparation: A two-electrode conductivity cell with platinum or platinum black electrodes is used. The cell is thoroughly cleaned and dried before use. The cell constant is determined using a standard KCl solution of known conductivity.

• Sample Preparation: The ionic liquid is dried under vacuum to remove any residual water, as water content can significantly affect conductivity.

• Measurement: The conductivity cell is filled with the ionic liquid, and the temperature is controlled using a thermostat. AC impedance measurements are performed over a range of frequencies (e.g., 1 Hz to 1 MHz).

• Data Analysis: The bulk resistance (R) of the electrolyte is determined from the Nyquist plot. The ionic conductivity (σ) is then calculated using the formula: σ = L / (R * A), where L is the distance between the electrodes and A is the electrode area (L/A is the cell constant).

Measurement of Viscosity

The viscosity of ionic liquids is commonly measured using a rotational viscometer or a capillary viscometer.

• Instrument Calibration: The viscometer is calibrated using standard viscosity fluids.

• Sample Loading: A known volume of the dried ionic liquid is placed in the viscometer.

• Temperature Control: The temperature of the sample is precisely controlled using a circulating bath.

• Measurement:

  • Rotational Viscometer: The shear stress is measured at different shear rates. The viscosity is calculated from the slope of the shear stress versus shear rate plot.

  • Capillary Viscometer: The time taken for a fixed volume of the ionic liquid to flow through a capillary of a known diameter and length is measured. The viscosity is then calculated using the Poiseuille equation.

Measurement of Electrochemical Stability Window (ESW)

The ESW is determined using cyclic voltammetry (CV) or linear sweep voltammetry (LSV).

• Electrochemical Cell: A three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon, platinum, or gold), a reference electrode (e.g., Ag/AgCl or a quasi-reference electrode like a silver wire), and a counter electrode (e.g., platinum wire or mesh).

• Electrolyte Preparation: The ionic liquid is dried and deaerated by bubbling an inert gas (e.g., argon or nitrogen) through it to remove dissolved oxygen.

• Voltammetry Scan:

  • CV: The potential of the working electrode is swept linearly from an initial potential to a vertex potential and then back to the initial potential.

  • LSV: The potential is swept in one direction from an initial to a final potential.

• Determination of ESW: The ESW is defined as the potential range where no significant faradaic current (due to the oxidation or reduction of the electrolyte) is observed. The anodic and cathodic limits are typically defined as the potentials at which the current density reaches a certain threshold value (e.g., 0.1 or 1 mA/cm²).

Mandatory Visualization

Caption: Experimental workflow for the characterization and comparison of ionic liquid electrolytes.

Caption: Influence of anion properties on the viscosity and ionic conductivity of imidazolium-based ionic liquids.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 1-Ethyl-3-methylimidazolium hydrogensulfate, >98% | IoLiTec [iolitec.de]
• 4. iolitec.de [iolitec.de]
• 5. iolitec.de [iolitec.de]
• 6. orbit.dtu.dk [orbit.dtu.dk]

A comparative analysis of the catalytic activity of different acidic ionic liquids

Acidic ionic liquids (AILs) have emerged as a versatile class of catalysts, combining the benefits of homogeneous and heterogeneous catalysis. Their negligible vapor pressure, high thermal stability, and tunable acidity make them attractive green alternatives to conventional mineral acids and solid acid catalysts.[1][2] This guide provides a comparative analysis of the catalytic performance of different AILs, supported by experimental data, to assist researchers in selecting the optimal catalyst for various organic transformations.

Classification of Acidic Ionic Liquids

AILs are broadly classified based on the nature of their acidity: Brønsted acids, which are proton donors, and Lewis acids, which are electron pair acceptors.[3] A third category, dual Brønsted-Lewis acidic ionic liquids, combines both functionalities for synergistic catalytic effects.[4]

Caption: Classification of Acidic Ionic Liquids.

Brønsted Acidic Ionic Liquids: Performance in Esterification

Brønsted acidic ILs are widely employed in acid-catalyzed reactions such as Fischer esterification.[5] Their acidity can originate from an acidic anion like hydrogensulfate ([HSO₄]⁻) or from a functional group, typically a sulfonic acid (-SO₃H) group, tethered to the organic cation.[6][7] The catalytic activity is influenced by the nature of both the anion and the cation.[8][9]

Comparative Performance in Fischer Esterification

The following table summarizes the performance of various Brønsted acidic ILs in the esterification of different carboxylic acids and alcohols.

Ionic Liquid Catalyst	Carboxylic Acid	Alcohol	Temp. (°C)	Time (h)	Yield (%)	Reference
[HSO₃-(CH₂)₃-NEt₃][HSO₄]	Hexanoic Acid	Methanol	90	0.5	>95	[10]
[HSO₃-(CH₂)₃-NEt₃][HSO₄]	Hexanoic Acid	Ethanol	90	0.5	>95	[10]
1-(4-sulfonic acid)butyl-3-methylimidazolium hydrogensulfate	Acetic Acid	Ethanol	110	1.5	95	[11]
N-(4-sulfonic acid)butyl triethyl ammonium hydrogen sulphate	Acetic Acid	Ethanol	110	2.0	92	[11]
[Trps][OTs]*	Salicylic Acid	Acetic Anhydride	85	1.0	88.7	[12]
[HSO₃-(CH₂)₄-py][HSO₄]	Benzoic Acid	Ethanol	110	3.0	95	[9]

* [Trps][OTs]: N-(3-propanesulfonic acid) tropine p-toluenesulfonate

Experimental Protocols

Protocol 1: Synthesis of a Brønsted Acidic IL ([Trps][OTs]) [12]

• Intermediate Synthesis: Dissolve 0.055 mol of 1,3-propane sultone and 0.05 mol of tropine into 40 mL and 50 mL of ethyl acetate, respectively.

• Reaction: Heat the mixture and reflux for 12 hours.

• Isolation: Filter the resulting white powder and wash it several times with ethyl acetate to obtain the intermediate, N-(3-propanesulfonic acid) tropine salts (Trps).

• Acid Exchange: Add an equimolar amount of p-toluenesulfonic acid to the Trps intermediate. Stir the mixture at room temperature for 24 hours.

• Purification: Wash the resulting product with diethyl ether and dry under vacuum to yield the final ionic liquid, [Trps][OTs].

Protocol 2: General Procedure for Fischer Esterification [10]

• Setup: Place the carboxylic acid (0.1 mol), alcohol (0.1 mol), and the Brønsted acidic ionic liquid (15 mol%) in a 100 mL round-bottomed flask equipped with a magnetic stirrer and a reflux condenser.

• Reaction: Lower the flask into a preheated oil bath and reflux the mixture at the desired temperature (e.g., 90 °C) with vigorous stirring for the specified time.

• Product Separation: After cooling, a biphasic system typically forms. The upper layer, containing the ester and excess alcohol, can be separated by simple decantation or using a separating funnel.

• Catalyst Recycling: The lower ionic liquid layer can be recovered and reused for subsequent reaction cycles, often after vacuum drying to remove accumulated water.

Lewis Acidic Ionic Liquids: Applications in Alkylation

Lewis acidic ionic liquids are typically formed from metal halides, such as AlCl₃, FeCl₃, or ZnCl₂, and an organic salt like 1-butyl-3-methylimidazolium chloride ([Bmim]Cl).[1][13] The resulting halometallate anions (e.g., [Al₂Cl₇]⁻) act as strong Lewis acids.[1] Their catalytic activity is highly dependent on the nature of the metal and the molar ratio of the components.[14]

Comparative Performance in Alkylation of Chlorobenzene

The table below compares the catalytic activity of different metal-based Lewis acidic ILs in the alkylation of chlorobenzene with thionyl chloride.

Ionic Liquid Catalyst	Molar Ratio (IL:Metal Halide)	Temp. (°C)	Time (h)	Chlorobenzene Conversion (%)	4,4'-DCS* Selectivity (%)	Reference
[Bmim]Cl–AlCl₃	1:2.0	70	4.0	45.3	31.9	[14]
[Bmim]Cl–ZnCl₂	1:1.5	70	4.0	38.2	27.5	[14]
[Bmim]Cl–FeCl₃	1:1.5	70	4.0	15.6	0	[14]
[Bmim]Cl–CuCl	1:1.5	70	4.0	9.7	0	[14]

* 4,4'-DCS: 4,4′-dichlorodiphenyl sulfoxide

The data indicates that ILs based on AlCl₃ and ZnCl₂ exhibit superior catalytic performance for this specific alkylation reaction.[14] The difference in activity is attributed to the varying Lewis acid strength of the complex metal anions formed.[14]

Dual Brønsted-Lewis Acidic Ionic Liquids (BLAILs)

BLAILs integrate both proton-donating and electron-accepting sites within a single compound, which can lead to enhanced catalytic performance.[4] These catalysts are particularly effective in complex, multi-step reactions such as the conversion of biomass into valuable platform chemicals.

Comparative Performance in Cellulose Conversion

The catalytic performance of a newly synthesized BLAIL, [SMIM][ZnCl₃], was compared against its purely Brønsted and Lewis acidic counterparts for the direct conversion of cellulose to ethyl levulinate (EL).

Ionic Liquid Catalyst	Catalyst Type	Temp. (°C)	Time (h)	Cellulose Conversion (%)	EL Yield (wt%)	Reference
[SMIM][Cl]	Brønsted Acidic	180	6	90.15	11.01	[4]
[BMIM][ZnCl₃]	Lewis Acidic	180	6	94.21	15.34	[4]
[SMIM][ZnCl₃]	Brønsted-Lewis	180	6	99.89	23.53	[4]

* [SMIM]: 1-methyl-3-(4-sulfobutyl)imidazolium

The dual-acidity catalyst, [SMIM][ZnCl₃], demonstrated the highest catalytic activity, achieving a significantly greater yield of ethyl levulinate.[4] This highlights the synergistic effect of having both Brønsted and Lewis acid sites for the sequential hydrolysis and dehydration reactions involved in cellulose conversion.

General Workflow and Catalyst Recyclability

A key advantage of using ionic liquids as catalysts is the ease of product separation and catalyst recycling, which is crucial for developing sustainable chemical processes.

Caption: General experimental workflow for catalysis using recyclable ionic liquids.

The immiscibility of many ionic liquids with nonpolar organic products allows for simple separation by decantation.[10] The recovered ionic liquid can often be reused multiple times with minimal loss of activity, although a purification step to remove byproducts like water may be necessary.[10]

Conclusion

The catalytic activity of acidic ionic liquids is highly tunable, allowing for their application in a wide range of chemical reactions.

• Brønsted acidic ILs , particularly those functionalized with -SO₃H groups, are highly efficient for reactions like esterification, often outperforming traditional acids under milder conditions.

• Lewis acidic ILs , based on metal halides, show strong catalytic activity in reactions such as alkylations, with performance being highly dependent on the chosen metal center.

• Dual Brønsted-Lewis acidic ILs demonstrate significant potential, with synergistic effects leading to superior catalytic performance in complex, multi-step conversions like biomass processing.

The choice of ionic liquid catalyst—defined by its cation, anion, and functional groups—is a critical parameter that must be optimized for each specific chemical transformation to achieve maximum efficiency and selectivity.

References

• 1. The Use of Supported Acidic Ionic Liquids in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. A Brønsted–Lewis acidic ionic liquid as a dual-acidity catalyst for direct cellulose liquefaction to ethyl levulinate - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 5. Novel Brønsted acidic ionic liquids and their use as dual solvent-catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Novel Brønsted-acidic ionic liquids for esterifications - Beijing Institute of Technology [pure.bit.edu.cn]
• 10. researchinschools.org [researchinschools.org]
• 11. ajast.net [ajast.net]
• 12. mdpi.com [mdpi.com]
• 13. swadzba-kwasny-lab.org [swadzba-kwasny-lab.org]
• 14. Application of functional metal anionic Lewis acid ionic liquids in the alkylation of chlorobenzene/SOCl2 - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Use of [EMIM]HSO4 in Large-Scale Chemical Processes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The ionic liquid 1-ethyl-3-methylimidazolium hydrogen sulfate, [EMIM]HSO4, has emerged as a promising alternative to conventional volatile organic compounds (VOCs) and other ionic liquids in a variety of large-scale chemical processes. Its unique combination of properties, including high thermal stability, catalytic activity, and recyclability, makes it a compelling candidate for greener and more efficient chemical synthesis and processing. This guide provides an objective comparison of [EMIM]HSO4 with other alternatives, supported by experimental data, to validate its use in industrial applications.

Performance Comparison

The efficacy of [EMIM]HSO4 is best illustrated through direct comparison with other catalytic systems and solvents across various applications.

Catalytic Performance in Esterification

The esterification of carboxylic acids with alcohols is a fundamental reaction in the chemical industry. [EMIM]HSO4 acts as both a solvent and a catalyst in these reactions.

Catalyst/Solvent System	Reaction	Alcohol	Temperature (°C)	Time (h)	Conversion/Yield (%)	Reference
[EMIM]HSO4	Acetic Acid Esterification	Ethanol	60	5	~85%
[EMIM]HSO4	Acetic Acid Esterification	1-Propanol	80	5	~80%
[EMIM]HSO4	Acetic Acid Esterification	1-Butanol	80	5	~78%
[BMIM]HSO4	Acetic Acid Esterification	Ethanol	60	5	~82%
[HMIM]HSO4	Acetic Acid Esterification	Ethanol	60	5	~90%
Sulfuric Acid (H₂SO₄)	Acetic Acid Esterification	Isoamyl Alcohol	-	-	35%
[bsmim][HSO₄] (TSIL)	Acetic Acid Esterification	Isoamyl Alcohol	-	-	51%
[bmim][HSO₄]	Acetic Acid Esterification	Isoamyl Alcohol	-	-	51%

Note: [BMIM]HSO4 = 1-butyl-3-methylimidazolium hydrogen sulfate; [HMIM]HSO4 = 1-methylimidazolium hydrogen sulfate; [bsmim][HSO₄] = 1-(4-sulfonic acid)-butyl-3-methylimidazolium hydrogen sulfate (Task-Specific Ionic Liquid); [bmim][HSO₄] = 1-butyl-3-methylimidazolium hydrogen sulfate.

Biomass Processing: Saccharification

The conversion of lignocellulosic biomass into fermentable sugars is a critical step in biofuel production. [EMIM]HSO4 has been investigated for its ability to simultaneously dissolve and saccharify biomass.

Biomass	Catalyst	Temperature (°C)	Time (h)	Reducing Sugar Yield (%)	Reference
Sugarcane Bagasse	[EMIM]HSO4	100	1	37.9
Sago Hampas	[EMIM]HSO4	100	3	7.0
Rice Husk	[EMIM]HSO4	100	5	1.1
Sugarcane Bagasse	H₂SO₄	100	-	Consistently higher than [EMIM]HSO4

Physicochemical Properties

A comparison of the physical and chemical properties of [EMIM]HSO4 with a related ionic liquid and a conventional organic solvent highlights its distinct characteristics.

Property	[EMIM]HSO4	[BMIM]HSO4	Toluene
CAS Number	412009-61-1	284049-74-7	108-88-3
Molecular Weight ( g/mol )	208.24	236.29	92.14
Density (g/cm³)	1.36 (28 °C)	~1.27 (25 °C)	0.867 (20 °C)
Viscosity (cP)	1510 (25 °C)	224 (25 °C)	0.59 (20 °C)
Melting Point (°C)	-23	-	-95
Thermal Stability	Stable up to 270°C	-	-
Conductivity (mS/cm)	0.50 (20 °C)	-	Non-conductive

Experimental Protocols

Synthesis of [EMIM]HSO4

Materials:

• 1-methylimidazole

• Diethyl sulfate

• Sulfuric acid

• Appropriate solvent (e.g., toluene)

Procedure:

• Alkylation: React 1-methylimidazole with diethyl sulfate in a suitable solvent under controlled temperature to form 1-ethyl-3-methylimidazolium ethyl sulfate.

• Anion Exchange: Treat the resulting 1-ethyl-3-methylimidazolium ethyl sulfate with sulfuric acid. This reaction exchanges the ethyl sulfate anion for the hydrogen sulfate anion.

• Purification: The crude [EMIM]HSO4 is then purified, typically through washing with a solvent like diethyl ether to remove unreacted starting materials and byproducts, followed by drying under vacuum to remove any residual solvent and water. The purity can be verified using techniques such as NMR and FT-IR spectroscopy.

Esterification of Acetic Acid with Ethanol using [EMIM]HSO4

Materials:

• Ethanol (99.8%)

• Acetic acid (99.8%)

• [EMIM]HSO4 (≥95% purity)

Procedure:

• In a 100 ml flask, combine the desired amounts of ethanol, acetic acid, and [EMIM]HSO4.

• Immerse the flask in a water or oil bath maintained at the desired reaction temperature (e.g., 60°C) with a tolerance of ±0.1 K.

• Mechanically stir the reaction mixture. At the reaction temperature, the initial mixture should be homogeneous.

• Monitor the reaction progress over time by taking samples and analyzing them using gas chromatography to determine the conversion of reactants to products.

• After the reaction, the product ester can be separated from the ionic liquid by decantation or extraction, as the ester and [EMIM]HSO4 are typically immiscible upon cooling.

Biomass Saccharification using [EMIM]HSO4

Materials:

• Lignocellulosic biomass (e.g., sugarcane bagasse), dried and milled

• [EMIM]HSO4

Procedure:

• Preheat the [EMIM]HSO4 to the desired reaction temperature (e.g., 100°C) in a reaction vessel.

• Add the dried and milled biomass to the preheated ionic liquid at a specific solid-to-liquid ratio.

• Maintain the reaction mixture at the set temperature under constant stirring for the desired reaction time (e.g., 1-5 hours).

• After the reaction, precipitate the dissolved components by adding an anti-solvent (e.g., water).

• Separate the solid residue (cellulose-rich pulp) from the liquid phase (containing dissolved sugars and lignin) by filtration.

• Analyze the liquid phase for reducing sugar content using standard methods like the DNS (3,5-dinitrosalicylic acid) assay.

Recyclability and Environmental Impact

A significant advantage of ionic liquids is their potential for recycling and reuse, which can reduce waste and improve the economic viability of a process. Studies have shown that imidazolium-based ionic liquids can be recovered and reused multiple times with minimal loss of activity. For instance, in some catalytic processes, the ionic liquid can be easily separated from the product and reactants by decantation and then reused in subsequent batches. The recovery ratio for Emim⁺ and SO₄²⁻ can be as high as 95.4% and 95.9%, respectively, using membrane-based techniques.

However, the "green" credentials of ionic liquids are not absolute. While their low volatility reduces air pollution, their solubility in water raises concerns about their potential environmental impact if released into aquatic ecosystems. The toxicity of imidazolium-based ionic liquids is often related to the length of the alkyl side chain on the cation. Although some ionic liquids are considered less toxic than conventional solvents, their transformation products after photochemical degradation can sometimes be more toxic than the parent compounds. Therefore, a thorough life cycle assessment is necessary to fully evaluate the environmental footprint of any process utilizing ionic liquids.

Visualizations

Benchmarking the performance of [EMIM]HSO4 in biomass pretreatment against other methods

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient and sustainable methods to deconstruct lignocellulosic biomass is paramount for the advancement of biorefineries and the production of biofuels, biochemicals, and other value-added products. Among the various pretreatment technologies, the use of ionic liquids (ILs) has gained significant attention. This guide provides a comprehensive benchmark of 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO4) against conventional dilute acid and alkali pretreatment methods, supported by experimental data.

Performance Benchmark: [EMIM]HSO4 vs. Conventional Methods

The efficacy of a biomass pretreatment method is primarily evaluated by its ability to remove lignin and hemicellulose, thereby increasing the accessibility of cellulose for enzymatic hydrolysis to produce fermentable sugars. The following tables summarize the performance of [EMIM]HSO4, dilute acid, and alkali pretreatments on poplar wood, a common hardwood biomass feedstock.

Table 1: Delignification and Hemicellulose Removal from Poplar Wood

Pretreatment Method	Delignification (%)	Hemicellulose Removal (%)	Reference
[EMIM]HSO4	54 - 64	72 - 84	[1]
Dilute Acid (H2SO4)	~10	>90	[2][3]
Alkali (NaOH)	>80	~72	[4]

Table 2: Subsequent Enzymatic Saccharification Yields from Pretreated Poplar Wood

Pretreatment Method	Glucose Yield (%)	Xylose Yield (%)	Reference
[EMIM]HSO4	up to 60	N/A	[1]
Dilute Acid (H2SO4)	>90 (from remaining solids)	>95 (from hydrolysate)	[2][3]
Alkali (NaOH)	~93 (from remaining solids)	N/A	[4]

Note: "N/A" indicates that the data was not available in the cited sources. Yields can vary significantly based on specific experimental conditions.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the reproducibility and comparison of results. The following are representative methodologies for the key experiments cited.

1. [EMIM]HSO4 Pretreatment of Poplar Wood

• Biomass Preparation: Poplar wood is milled to a particle size of 40-60 mesh and dried at 60°C overnight.

• Pretreatment: A 10% (w/w) slurry of the dried biomass in [EMIM]HSO4 (with a specified water content, e.g., 20 wt%) is prepared in a sealed reactor.

• Reaction: The mixture is heated to 120°C for 3 hours with constant stirring.

• Recovery: After cooling, an anti-solvent (e.g., water or ethanol) is added to precipitate the cellulose-rich solid fraction. The solid is then separated by filtration or centrifugation.

• Washing: The recovered solid is washed extensively with the anti-solvent to remove residual ionic liquid and soluble components.

• Drying: The washed biomass is dried at 60°C to a constant weight.

2. Dilute Acid Pretreatment of Poplar Wood

• Biomass Preparation: Poplar wood is milled to a similar particle size as for the IL pretreatment.

• Pretreatment: The biomass is mixed with a dilute sulfuric acid solution (e.g., 0.5% w/w) at a specific solid loading (e.g., 10% w/w).

• Reaction: The slurry is heated in a reactor to a temperature between 160°C and 180°C for a residence time of 5 to 15 minutes.[2][3]

• Separation: The pretreated slurry is separated into a liquid fraction (hydrolysate) rich in hemicellulosic sugars and a solid fraction rich in cellulose and lignin.

• Washing: The solid fraction is washed with water to remove residual acid and soluble sugars.

3. Alkali Pretreatment of Poplar Wood

• Biomass Preparation: Poplar wood is milled as in the other methods.

• Pretreatment: The biomass is soaked in an aqueous sodium hydroxide solution (e.g., 1% w/w) at a specified solid-to-liquid ratio.

• Reaction: The mixture is heated to a temperature around 80-100°C for 1 to 2 hours.[4]

• Separation and Washing: The solid fraction is separated from the black liquor (containing dissolved lignin) and washed thoroughly with water until the pH is neutral.

4. Enzymatic Saccharification (NREL Standard Protocol)

• Substrate Preparation: A known amount of pretreated, washed, and dried biomass is suspended in a citrate buffer (pH 4.8).[5][6]

• Enzyme Addition: A commercial cellulase cocktail (e.g., Cellic® CTec2) is added at a specific loading (e.g., 20 FPU per gram of glucan).[5][6]

• Hydrolysis: The reaction is incubated at 50°C with shaking for 72 to 120 hours.[5][6]

• Analysis: Samples are taken at regular intervals and analyzed for glucose and other sugar concentrations using High-Performance Liquid Chromatography (HPLC).[5][6]

Mechanisms of Biomass Deconstruction

The distinct performance of each pretreatment method stems from its unique mechanism of action on the complex lignocellulosic matrix.

Caption: Mechanisms of biomass deconstruction by different pretreatment methods.

Experimental Workflow

The overall process for evaluating the performance of these pretreatment methods follows a logical sequence from raw biomass to the final analysis of fermentable sugars.

Caption: Workflow for comparing biomass pretreatment methods.

References

• 1. Exploring the Effect of Water Content and Anion on the Pretreatment of Poplar with Three 1-Ethyl-3-methylimidazolium Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enhancement of total sugar and lignin yields through dissolution of poplar wood by hot water and dilute acid flowthrough pretreatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of delignification on hemicellulose extraction from switchgrass, poplar, and pine and its effect on enzymatic convertibility of cellulose-rich residues :: BioResources [bioresources.cnr.ncsu.edu]
• 5. research-hub.nrel.gov [research-hub.nrel.gov]
• 6. docs.nrel.gov [docs.nrel.gov]

A Comparative Guide to [EMIM]HSO4 and Conventional Solvents for Researchers and Drug Development Professionals

In the quest for greener and more efficient chemical processes, the choice of solvent is a critical consideration. This guide provides an objective comparison of the economic and environmental performance of the ionic liquid 1-ethyl-3-methylimidazolium hydrogen sulfate ([EMIM]HSO4) against a range of commonly used conventional solvents. The information presented is intended to assist researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Economic and Physicochemical Properties: A Head-to-Head Comparison

The economic viability and fundamental physical properties of a solvent are primary factors in its selection. While ionic liquids have historically been perceived as expensive, the production cost of [EMIM]HSO4 is becoming increasingly competitive with some traditional organic solvents, particularly when process intensification methods are employed.[1] The raw material costs, especially of the amine, are a significant contributor to the overall price.[1]

Below is a summary of the key economic and physicochemical properties of [EMIM]HSO4 compared to several common organic solvents.

Property	[EMIM]HSO4	Acetone	Ethyl Acetate	Toluene	Dichloromethane	Methanol
Production Cost (USD/kg)	$2.96 - $5.88[1]	~$1.32[1]	~$1.39[1]	~$1.03[1]	Varies	Varies
Density (g/cm³ at 20°C)	~1.33[2]	0.791	0.902	0.867	1.33	0.792
Viscosity (cP at 25°C)	High[2][3]	0.306	0.426	0.56	0.413	0.544
Boiling Point (°C)	>270 (Decomposes)[2]	56	77	111	40	65
Vapor Pressure (kPa at 20°C)	Negligible[1]	24.6	9.7	2.9	47.4	13.02

Environmental Impact Assessment

The environmental footprint of a solvent is a multifaceted issue encompassing its flammability, potential for air pollution, toxicity to ecosystems, and its ultimate fate in the environment. [EMIM]HSO4 offers distinct advantages in some of these areas, primarily due to its negligible vapor pressure, which significantly reduces the risk of air pollution and exposure to volatile organic compounds (VOCs).[1] Furthermore, its non-flammable nature enhances laboratory and industrial safety.[4] The recyclability of [EMIM]HSO4 has also been demonstrated, offering a pathway to a more circular and sustainable chemical industry.[4]

However, the "green" credentials of any solvent must be critically evaluated with respect to its toxicity and biodegradability. Research indicates that the toxicity of imidazolium-based ionic liquids can vary, with factors such as the length of the alkyl chain on the cation playing a role.[5]

Environmental Parameter	[EMIM]HSO4	Acetone	Ethyl Acetate	Toluene	Dichloromethane	Methanol
Flammability	Non-flammable[4]	Highly flammable	Flammable	Flammable	Non-flammable	Highly flammable
Volatility (VOC)	Very Low[1]	High	High	Moderate	High	High
Aquatic Toxicity (Vibrio fischeri EC50)	Data not readily available for direct comparison	Low to moderate toxicity	Low toxicity	High toxicity	Moderate to high toxicity	Low toxicity
Biodegradability	Limited data, potentially not readily biodegradable[6]	Readily biodegradable	Readily biodegradable	Not readily biodegradable	Not readily biodegradable	Readily biodegradable
Recyclability	Recyclable[4]	Recyclable	Recyclable	Recyclable	Recyclable	Recyclable

Experimental Protocols

To ensure a thorough and standardized comparison of solvents, the following experimental protocols are recommended:

Protocol 1: Aquatic Toxicity Assessment using Aliivibrio fischeri

This protocol is based on the ISO 11348-3 standard and provides a rapid and cost-effective method for determining the acute toxicity of a substance to aquatic life.[7]

Objective: To determine the half maximal effective concentration (EC50) of the solvent, which is the concentration that causes a 50% reduction in the light output of the bioluminescent bacteria Aliivibrio fischeri.

Materials:

• Lyophilized Aliivibrio fischeri reagent

• Reconstitution solution (2% NaCl)

• Test solvent and control (e.g., 2% NaCl solution)

• Luminometer

• Cuvettes

• Micropipettes

Procedure:

• Reagent Preparation: Rehydrate the lyophilized Aliivibrio fischeri according to the manufacturer's instructions. Allow the bacterial suspension to stabilize at 15°C.

• Sample Preparation: Prepare a series of dilutions of the test solvent in the control solution.

• Toxicity Measurement:

  • Add a specific volume of the bacterial suspension to a cuvette and measure the initial luminescence (I₀).

  • Add a specific volume of the solvent dilution to the cuvette.

  • After a defined incubation period (typically 5, 15, and 30 minutes), measure the final luminescence (Iƒ).

• Data Analysis:

  • Calculate the percentage of luminescence inhibition for each concentration.

  • Determine the EC50 value by plotting the inhibition percentage against the logarithm of the solvent concentration.

Protocol 2: Ready Biodegradability Assessment using the OECD 301D Closed Bottle Test

This protocol is a stringent test for assessing the ready biodegradability of a chemical substance by aerobic microorganisms.[1][8]

Objective: To determine the percentage of biodegradation of the solvent over a 28-day period by measuring the consumption of dissolved oxygen.

Materials:

• Test solvent

• Mineral medium (prescribed by OECD 301)

• Inoculum (e.g., activated sludge from a wastewater treatment plant)

• Biochemical oxygen demand (BOD) bottles with stoppers

• Dissolved oxygen meter

• Reference substance (e.g., sodium benzoate)

• Toxicity control (test substance + reference substance)

Procedure:

• Preparation of Test Solutions: Prepare solutions of the test solvent, reference substance, and a blank (inoculum only) in the mineral medium. The concentration of the test substance is typically 2-5 mg/L.

• Inoculation: Add the inoculum to each bottle.

• Incubation: Fill the BOD bottles completely with the test solutions, ensuring no air bubbles are trapped. Seal the bottles and incubate them in the dark at a constant temperature (20 ± 1°C) for 28 days.

• Dissolved Oxygen Measurement: Measure the dissolved oxygen concentration in each bottle at regular intervals over the 28-day period.

• Data Analysis:

  • Calculate the biochemical oxygen demand (BOD) for each sample.

  • Determine the percentage of biodegradation by comparing the BOD of the test substance to its theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches ≥60% biodegradation within a 10-day window during the 28-day test.[8]

Applications in Drug Development

Ionic liquids, including [EMIM]HSO4, are gaining attention in the pharmaceutical industry as potential green solvents for drug synthesis and as components of drug delivery systems.[9][10] Their unique properties, such as high thermal stability and the ability to dissolve a wide range of compounds, can lead to improved reaction rates and yields in organic synthesis.[11] In drug delivery, ionic liquids can be used to create novel formulations that enhance the solubility and bioavailability of poorly soluble active pharmaceutical ingredients (APIs).[9]

The following diagram illustrates a general workflow for solvent screening in the early stages of drug development, a process where [EMIM]HSO4 could be evaluated as an alternative to conventional solvents.

A generalized workflow for solvent selection in drug development.

This workflow emphasizes a systematic and data-driven approach to solvent selection, integrating computational and experimental methods to identify the most suitable solvent for a particular pharmaceutical process.

Conclusion

[EMIM]HSO4 presents a compelling profile as a solvent with both economic and environmental considerations. Its low volatility and non-flammability are significant safety and environmental advantages over many conventional organic solvents. While its production cost is currently higher than some bulk commodity solvents, ongoing research into process optimization is narrowing this gap.

The environmental profile of [EMIM]HSO4 is promising, particularly in terms of its recyclability. However, a comprehensive understanding of its long-term environmental fate requires further investigation into its biodegradability and ecotoxicity compared to established solvents. For researchers and professionals in drug development, [EMIM]HSO4 offers a versatile platform for exploring greener synthetic routes and innovative drug delivery strategies. As with any solvent, a thorough evaluation of its performance, economic viability, and environmental impact is crucial for its responsible and effective implementation.

References

• 1. OECD 301D: Closed Bottle Ready Biodegradability Test - Aropha [aropha.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. OECD 301D - Biodegradation Closed Bottle Test - Situ Biosciences [situbiosciences.com]
• 5. Comparison of imidazolium ionic liquids and traditional organic solvents: effect on activated sludge processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biotoxicity.com [biotoxicity.com]
• 8. contractlaboratory.com [contractlaboratory.com]
• 9. Role and Recent Advancements of Ionic Liquids in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. nbinno.com [nbinno.com]

A Comparative Guide to the Spectroscopic and Analytical Validation of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical techniques for validating the purity of 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]), a versatile ionic liquid. The following sections detail experimental methodologies, present comparative data, and illustrate a comprehensive workflow for purity assessment to ensure the reliability and reproducibility of your research.

Introduction

1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO4]) is an ionic liquid with a wide range of applications, including as a solvent in organic reactions and in electrochemical processes.[1] The purity of [EMIM][HSO4] is crucial, as even trace amounts of impurities such as water, halides, and residual starting materials can significantly alter its physicochemical properties and impact experimental outcomes.[2] This guide outlines and compares the primary analytical techniques used to ascertain the purity of [EMIM][HSO4].

Comparative Analysis of Analytical Techniques

The purity of [EMIM][HSO4] is typically assessed using a combination of spectroscopic and chromatographic techniques. Each method offers distinct advantages in terms of sensitivity, selectivity, and the type of information it provides.

Analytical Technique	Purpose	Typical Purity/Impurity Levels Detected	Key Advantages	Limitations
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and detection of organic impurities.	Purity >99%; detects residual starting materials and organic by-products.[3]	Provides detailed structural information; can quantify impurities with an internal standard.[4]	Lower sensitivity for minor impurities compared to chromatographic methods; requires deuterated solvents.[4][5]
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups and comparison to a reference standard.	Qualitative assessment of purity by spectral matching.[6]	Rapid and non-destructive; sensitive to changes in chemical bonding.	Primarily qualitative for purity; less effective for quantifying trace impurities.
Thermogravimetric Analysis (TGA)	Determination of thermal stability and decomposition temperature.	Decomposition onset temperature for [EMIM][HSO4] is approximately 270°C.[1][7][8]	Provides crucial information on the upper temperature limit for applications; can indicate the presence of volatile impurities.[9][10]	Does not identify the nature of impurities, only their volatility.
Ion Chromatography (IC)	Quantification of anionic impurities, particularly halides (e.g., Cl⁻, Br⁻).	Halide impurities can be determined at ppm levels.[2]	High sensitivity and selectivity for ionic species; established methods are available.[11]	Requires specialized equipment and standards.
High-Performance Liquid Chromatography (HPLC)	Quantification of the cationic component ([EMIM]⁺) and non-volatile organic impurities.	Purity assessment of the main component.	High resolution and sensitivity for a wide range of organic molecules.	Method development can be time-consuming.
Karl Fischer Titration	Quantification of water content.	Water content can be determined at ppm levels.[2]	Highly accurate and specific for water determination.	Requires a dedicated titrator and anhydrous solvents.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of [EMIM][HSO4] and identify any organic impurities.

Procedure:

• Accurately weigh 5-25 mg of the [EMIM][HSO4] sample.[12]

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean vial.[13]

• Filter the solution through a glass wool plug into a clean 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube and wipe the exterior with a lint-free tissue.

• Place the tube in the NMR spectrometer.

• Acquire the ¹H NMR spectrum. For quantitative analysis, a known amount of an internal standard can be added.

• Process the spectrum and integrate the signals. The purity can be estimated by comparing the integration of the analyte signals to those of the impurities.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the characteristic functional groups of [EMIM][HSO4] and compare its spectrum with a known pure reference.

Procedure:

• Ensure the Attenuated Total Reflectance (ATR) crystal of the FTIR spectrometer is clean.

• Record a background spectrum.

• Place a small drop of the [EMIM][HSO4] sample directly onto the ATR crystal.

• Acquire the IR spectrum over a range of 4000 cm⁻¹ to 400 cm⁻¹.[6]

• Clean the ATR crystal thoroughly after the measurement.

• Compare the obtained spectrum with a reference spectrum of high-purity [EMIM][HSO4]. The presence of unexpected peaks may indicate impurities. Characteristic peaks for the imidazolium ring are expected in the regions of 3155-3109 cm⁻¹ (C-H stretching) and 1571-1165 cm⁻¹ (skeletal and bending vibrations). The sulfate group will show strong absorptions, for instance, symmetric and asymmetric -SO₃ stretching vibrations.[14]

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperature of [EMIM][HSO4].

Procedure:

• Calibrate the TGA instrument for temperature and mass.

• Place 5-10 mg of the [EMIM][HSO4] sample into a clean TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample under a controlled atmosphere (typically nitrogen) at a constant heating rate (e.g., 10 °C/min) from ambient temperature to a final temperature above the expected decomposition (e.g., 600 °C).[15]

• Record the mass loss as a function of temperature.

• Determine the onset decomposition temperature (T_onset), which is the temperature at which significant mass loss begins.[9]

Ion Chromatography (IC)

Objective: To quantify anionic impurities, such as halides.

Procedure:

• Prepare a stock solution of the [EMIM][HSO4] sample in deionized water.

• Prepare a series of calibration standards for the target anionic impurities (e.g., chloride, bromide).

• Set up the ion chromatograph with an appropriate anion-exchange column and eluent (e.g., a carbonate/bicarbonate buffer).

• Inject the standards to generate a calibration curve.

• Inject the diluted [EMIM][HSO4] sample solution.

• Identify and quantify the anionic impurities by comparing their retention times and peak areas to the calibration curve.

Purity Validation Workflow and Impurity Analysis

A systematic approach is essential for the comprehensive purity validation of [EMIM][HSO4]. The following diagrams illustrate a logical workflow and the relationship between common impurities and the analytical techniques used for their detection.

Caption: A logical workflow for the synthesis, purification, and analytical validation of [EMIM][HSO4] purity.

Caption: Common impurities in [EMIM][HSO4] and the corresponding analytical techniques for their detection.

References

• 1. innospk.com [innospk.com]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Pharmaceutical analysis by NMR can accommodate strict impurity thresholds: The case of choline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijcrr.com [ijcrr.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate and Its Application in the Electrolysis of Aluminum [jproeng.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 13. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. ajer.org [ajer.org]

Cross-comparison of experimental results using 1-Ethyl-3-methylimidazolium hydrogen sulfate from different suppliers

Physical and Chemical Properties: A Supplier Cross-Comparison

The following table summarizes the key physical and chemical properties of [EMIM][HSO4] as reported by various suppliers. It is important to note that values may differ due to variations in measurement techniques and product purity. For lot-specific data, it is always recommended to consult the Certificate of Analysis (CoA).

Property	Lanzhou Greenchem ILs[1]	Otto Chemie	IoLiTec[2]	Sigma-Aldrich[3]	Thermo Fisher Scientific[4]
Purity	99%	95%	>98%	95%	98% (>97.5% by ion chromatography)
Appearance	-	Very light brown to yellow, Viscous to sticky liquid	-	-	Clear colorless to yellow liquid
Melting Point	-70.1°C (Tg)	-	-23°C	-	-
Decomposition Temp.	270°C	-	-	-	-
Density	1.442 g/cm³	-	1.36 g/cm³ (at 28°C)	-	-
Viscosity	680 cP	-	1510 cP (at 25°C)	-	-
Conductivity	2-3 mS/cm	-	0.50 mS/cm (at 20°C)	-	-
Water Content	< 1000 ppm	-	-	-	< 0.5%
Halogen Content	< 1000 ppm	-	-	-	-
Methylimidazole Content	< 1000 ppm	-	-	-	-

Impact of Purity and Impurities on Performance

The purity of an ionic liquid is a critical factor that can influence its physicochemical properties and, consequently, its performance in various applications. Common impurities in [EMIM][HSO4] include water, halides (from synthesis precursors), and unreacted starting materials like methylimidazole.[5]

• Water Content: The presence of water can significantly affect the viscosity, conductivity, and electrochemical window of an ionic liquid. For applications requiring high electrochemical stability, a low water content is crucial.

• Halide Content: Residual halides can be detrimental in catalytic and electrochemical applications, as they can poison catalysts and participate in unwanted side reactions.

• Organic Impurities: Unreacted starting materials or byproducts can alter the physical properties of the ionic liquid and may interfere with the desired chemical transformations.

Researchers should carefully consider the purity requirements of their specific application when selecting a supplier and, if necessary, perform additional purification steps.

Experimental Protocols for Characterization

To enable a direct and reliable comparison of [EMIM][HSO4] from different suppliers, it is recommended to perform in-house characterization using standardized methods. Below are detailed protocols for key experiments.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of ionic liquids and quantifying impurities.

Methodology:

• Column: A mixed-mode chromatography column (e.g., Obelisc R) is effective for separating both the cationic and anionic components of the ionic liquid.[6]

• Mobile Phase: A gradient of acetonitrile and a buffer solution (e.g., ammonium formate) is typically used. The specific gradient will depend on the column and the impurities being analyzed.

• Detection: A combination of UV and Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry (MS) can be used to detect and quantify the components.[6]

• Sample Preparation: Dissolve a known amount of the ionic liquid in the initial mobile phase.

• Analysis: Inject the sample and analyze the resulting chromatogram to identify and quantify the main components and any impurities.

HPLC Purity Analysis Workflow

Viscosity Measurement

Viscosity is a key parameter for applications involving fluid flow and mass transport.

Methodology:

• Instrumentation: A rotational viscometer or a capillary viscometer can be used.

• Temperature Control: Ensure precise temperature control, as viscosity is highly temperature-dependent. Measurements are often performed over a range of temperatures.

• Procedure (Rotational Viscometer):

  • Calibrate the instrument according to the manufacturer's instructions.

  • Place a known volume of the ionic liquid in the sample holder.

  • Equilibrate the sample at the desired temperature.

  • Measure the torque required to rotate a spindle at a constant speed, which is then converted to a viscosity value.

Viscosity Measurement Workflow

Conductivity Measurement

Ionic conductivity is crucial for electrochemical applications such as batteries and capacitors.

Methodology:

• Instrumentation: A conductivity meter with a suitable probe.

• Temperature Control: Maintain a constant and known temperature during the measurement.

• Procedure:

  • Calibrate the conductivity meter with standard solutions of known conductivity.

  • Rinse the probe with deionized water and the ionic liquid to be tested.

  • Immerse the probe in the [EMIM][HSO4] sample.

  • Allow the reading to stabilize before recording the conductivity value.

Conductivity Measurement Workflow

Thermal Stability by Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability and decomposition temperature of the ionic liquid.

Methodology:

• Instrumentation: A thermogravimetric analyzer.

• Atmosphere: The analysis is typically performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.

• Procedure:

  • Place a small, accurately weighed sample of the ionic liquid in the TGA pan.

  • Heat the sample at a constant rate (e.g., 10 °C/min) over a defined temperature range.

  • Record the mass of the sample as a function of temperature. The onset of mass loss indicates the beginning of decomposition.

References

• 1. The Viscosity of Ionic Liquids: Science & Engineering Book Chapter | IGI Global Scientific Publishing [igi-global.com]
• 2. iolitec.de [iolitec.de]
• 3. 1-Ethyl-3-methylimidazolium hydrogen sulfate, 98% 50 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. HPLC Analysis of Components of Ionic Liquids by Mixed-Mode Chromatography | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Ethyl-3-methylimidazolium Hydrogen Sulfate: A Guide for Laboratory Professionals

Essential guidance for the safe handling and disposal of 1-Ethyl-3-methylimidazolium hydrogen sulfate is critical for ensuring laboratory safety and environmental compliance. This ionic liquid, while valued for its unique properties in research and development, is classified as a corrosive material and requires specific procedures for its disposal. Adherence to these protocols is paramount for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, ensure that all relevant safety precautions are in place. 1-Ethyl-3-methylimidazolium hydrogen sulfate can cause severe skin burns and eye damage.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory. This includes, but is not limited to:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., butyl rubber or nitrile rubber).

• Body Protection: A lab coat or chemical-resistant apron.

All handling of this substance, including preparation for disposal, should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize the risk of inhaling any potential vapors or aerosols.[2][3]

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of 1-Ethyl-3-methylimidazolium hydrogen sulfate is essential for its safe handling and disposal.

Property	Value
Molecular Formula	C₆H₁₂N₂O₄S[1][4][5][6]
Molecular Weight	208.24 g/mol [1]
Appearance	Colorless to slightly yellow liquid[6][7]
Density	1.37 - 1.442 g/cm³[5][6]
Melting Point	-70.1°C (Glass Transition Temperature)[5]
Decomposition Temperature	270°C[5]
Viscosity	680 cP[5]
Purity	≥ 95%[6]

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of 1-Ethyl-3-methylimidazolium hydrogen sulfate is through a licensed professional waste disposal service.[8] Do not attempt to dispose of this chemical down the drain or with general laboratory waste.

Experimental Protocol: Waste Collection and Preparation for Disposal

• Segregation of Waste:

  • Designate a specific, sealed, and properly labeled waste container for 1-Ethyl-3-methylimidazolium hydrogen sulfate waste.

  • The container must be made of a material compatible with corrosive substances.

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management guidelines.

• Labeling:

  • Clearly label the waste container with the full chemical name: "1-Ethyl-3-methylimidazolium hydrogen sulfate".

  • Include the appropriate hazard pictograms for corrosive materials.

  • Indicate the start date of waste accumulation.

• Storage of Waste:

  • Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.

  • Ensure the storage area is away from incompatible materials.[9]

  • Secondary containment, such as a larger, chemically resistant bin, is highly recommended to prevent the spread of material in case of a leak.[10]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to schedule a pickup.

  • Provide them with the accurate chemical name and quantity of the waste.

  • Follow all institutional and regulatory procedures for waste manifest and handover.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 1-Ethyl-3-methylimidazolium hydrogen sulfate.

Caption: Workflow for the safe disposal of 1-Ethyl-3-methylimidazolium hydrogen sulfate.

Alternative Disposal Considerations: Recovery and Recycling

While third-party disposal is the standard for many laboratory settings, the field of green chemistry is actively exploring methods for the recovery and recycling of ionic liquids to minimize environmental impact and reduce costs.[6] Techniques such as distillation, extraction, and adsorption are being investigated to purify and reuse ionic liquids.[7] For research institutions with the appropriate facilities and expertise, exploring these recovery protocols could be a viable and environmentally responsible long-term strategy. However, these methods require specialized equipment and validation and should only be attempted by trained personnel following established protocols.

References

• 1. 1-Ethyl-3-methylimidazolium hydrogen sulfate | C6H12N2O4S | CID 16217215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. eng.uwo.ca [eng.uwo.ca]
• 4. 1-乙基-3-甲基咪唑硫酸氢盐--Lanzhou Greenchem ILs (Center for Greenchemistry and catalysis), LICP, CAS. Ionic Liquids [ionike.com]
• 5. innospk.com [innospk.com]
• 6. chemimpex.com [chemimpex.com]
• 7. 1-Ethyl-3-methylimidazolium hydrogen sulphate, 95% 412009-61-1 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 8. fishersci.com [fishersci.com]
• 9. Best Practices for Storing and Handling Corrosive Liquids in the Lab | Lab Manager [labmanager.com]
• 10. m.youtube.com [m.youtube.com]

Personal protective equipment for handling 1-Ethyl-3-methylimidazolium hydrogen sulfate

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols and operational procedures for handling 1-Ethyl-3-methylimidazolium hydrogen sulfate ([EMIM][HSO₄]). Adherence to these guidelines is essential for ensuring personal safety and proper management of this ionic liquid in a laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

1-Ethyl-3-methylimidazolium hydrogen sulfate is classified as a corrosive substance that can cause severe skin burns and eye damage.[1][2] Appropriate PPE is mandatory to prevent contact.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.[1][3]	Protects against splashes that can cause severe eye damage. A face shield provides an additional layer of protection for the entire face.
Hand Protection	Chemically resistant gloves (e.g., Butyl or Neoprene rubber).[4][5]	Prevents skin contact which can lead to severe burns. Nitrile gloves may offer limited splash protection but should be changed immediately upon contact.[6]
Body Protection	A laboratory coat, buttoned, and made of a non-synthetic material like cotton.[7]	Protects skin from accidental spills.
Foot Protection	Closed-toe, closed-heel shoes that cover the entire foot.[7]	Protects feet from spills.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[2] If ventilation is inadequate, a respirator with a type ABEK (EN14387) filter is recommended.[1]	Minimizes inhalation of any potential vapors or aerosols.

Safe Handling and Operational Workflow

Adherence to a structured workflow is crucial when working with this corrosive ionic liquid.

Caption: Workflow for handling 1-Ethyl-3-methylimidazolium hydrogen sulfate.

Spill Management Plan

In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

Table 2: Spill Response Protocol

Step	Action	Detailed Instructions
1. Evacuate	Immediately alert others and evacuate the immediate spill area.
2. Protect	If safe to do so, and you are trained, don the appropriate PPE.	This includes respiratory protection if the spill is large or in a poorly ventilated area.
3. Contain	For liquid spills, surround the area with an inert absorbent material (e.g., sand, vermiculite, or commercial sorbent pads), starting from the outside and working inwards.[8]	This prevents the spill from spreading.
4. Absorb	Cover the spill with the absorbent material and allow it to be fully soaked up.[1][2]
5. Collect	Carefully scoop the absorbed material into a designated, labeled, and sealable waste container.[9]	Use non-sparking tools if the material is near flammable substances.
6. Clean	Clean the spill area with soap and water.[8]
7. Dispose	Dispose of the sealed waste container and any contaminated PPE as hazardous waste through your institution's environmental health and safety office.[1][2]

Disposal Plan

Proper disposal of 1-Ethyl-3-methylimidazolium hydrogen sulfate and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Operational Steps for Disposal:

• Waste Collection:

  • Collect all waste containing 1-Ethyl-3-methylimidazolium hydrogen sulfate, including contaminated gloves, absorbent materials, and empty containers, in a clearly labeled, non-reactive, and sealable hazardous waste container.[10]

  • The container must be kept closed at all times except when adding waste.[11]

• Labeling:

  • Label the waste container with "Hazardous Waste," the full chemical name "1-Ethyl-3-methylimidazolium hydrogen sulfate," and any other components of the waste mixture.

• Storage:

  • Store the waste container in a designated satellite accumulation area that is secure and away from incompatible materials.

• Final Disposal:

  • Arrange for pick-up and disposal through your institution's licensed hazardous waste disposal service.[5][9]

  • Do not dispose of this chemical down the drain.[1]

By strictly following these procedures, researchers, scientists, and drug development professionals can safely handle 1-Ethyl-3-methylimidazolium hydrogen sulfate, minimizing risks and ensuring a safe laboratory environment.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. iolitec.de [iolitec.de]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. Chemical Resistant Gloves | Fisher Scientific [fishersci.com]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. ehs.utk.edu [ehs.utk.edu]
• 8. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]
• 9. hamptonresearch.com [hamptonresearch.com]
• 10. Laboratory Waste – UF | EHS [ehs.ufl.edu]
• 11. ethz.ch [ethz.ch]